1-Amino-2-indanol

• CAS: 74165-73-4

Core Science & Biosynthesis

An In-depth Technical Guide to cis-1-Amino-2-indanol: Physical Properties, Hazards, and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and associated hazards of cis-1-amino-2-indanol, a critical chiral building block in pharmaceutical synthesis. Notably, it is a key intermediate in the production of Indinavir, a potent HIV protease inhibitor[1][2]. The data herein is compiled for the (1S,2R)-(-) and (1R,2S)-(+) enantiomers, which are the most commercially relevant forms.

Physical and Chemical Properties

The physical and chemical characteristics of cis-1-amino-2-indanol are crucial for its application in synthesis, purification, and formulation. The following table summarizes key quantitative data for the enantiomerically pure forms.

Property	Value	Source(s)
IUPAC Name	(1S,2R)-1-amino-2,3-dihydro-1H-inden-2-ol	[3]
Molecular Formula	C₉H₁₁NO	[4][5]
Molecular Weight	149.19 g/mol	[3][6]
CAS Number	126456-43-7 for (1S,2R)-(-) enantiomer136030-00-7 for (1R,2S)-(+) enantiomer	[4][7]
Appearance	White to cream or light beige powder/crystal powder	[4][8][9]
Melting Point	117-121 °C	[1][6][8][10][11]
Boiling Point	290.03 °C at 760 mmHg (Estimate)	[8]
Solubility	Slightly soluble in water; Soluble in Methanol	[8][9][10]
Density	1.212 g/cm³ (Estimate)	[8]
Specific Rotation	[α]22/D -62° (c=0.5 in chloroform) for (1S,2R)	[4][9]
[α]22/D +63° (c=0.2 in chloroform) for (1R,2S)	[11]
Vapor Pressure	0.001 mmHg at 25°C	[8][9]
Flash Point	129.2 °C (Estimate)	[8][9]
pKa	14.79 ± 0.40 (Predicted)	[8]

Hazard Identification and Safety

Understanding the hazards associated with cis-1-amino-2-indanol is fundamental to its safe handling in a laboratory or manufacturing setting. The following information is derived from aggregated GHS (Globally Harmonized System of Classification and Labelling of Chemicals) data.

Hazard Category	Details	Source(s)
GHS Pictogram		[8][9][12]
Signal Word	Warning	[6][10]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[3][6][9][10]
Precautionary Statements	P261: Avoid breathing dust.P264: Wash skin thoroughly after handling.P271: Use only outdoors or in a well-ventilated area.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P403+P233: Store in a well-ventilated place. Keep container tightly closed.P405: Store locked up.	[6][9][13]
Hazard Classifications	Skin Irritation (Category 2)Eye Irritation (Category 2)Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System	[6][9][12][13]
Incompatible Materials	Acids, Bases, Strong oxidizing agents, Halogenated agents.	[13]

Personal Protective Equipment (PPE)

To mitigate exposure risks, the following personal protective equipment is mandatory when handling cis-1-amino-2-indanol:

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN166 (EU) or NIOSH (US) standards.[14]

• Skin Protection: Use impervious gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact.[14]

• Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-approved N95 dust mask or a full-face respirator.[6][14]

Experimental Protocols & Methodologies

While specific analytical protocols are method- and instrument-dependent, the following sections outline the general methodologies for determining key physical properties cited in this guide.

General Protocol for Melting Point Determination

The melting point is a critical indicator of purity. A common method is the use of a capillary melting point apparatus.

• Sample Preparation: A small amount of the dry cis-1-amino-2-indanol powder is finely crushed and packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed into the heating block of the melting point apparatus.

• Heating Ramp: The sample is heated rapidly to a temperature approximately 15-20°C below the expected melting point (117-121°C).

• Observation: The heating rate is then slowed to 1-2°C per minute. The temperature range is recorded from the point at which the first drop of liquid appears to the point at which the entire sample has melted into a clear liquid.[4]

• Purity Correlation: A sharp melting range (e.g., < 2°C) typically indicates high purity, whereas a broad range suggests the presence of impurities.

General Protocol for Purity Assay by Gas Chromatography (GC)

Gas chromatography is frequently used to determine the enantiomeric excess (ee) and overall purity of chiral compounds like cis-1-amino-2-indanol.[6]

• Sample Preparation: A dilute solution of cis-1-amino-2-indanol is prepared in a suitable volatile solvent (e.g., chloroform, methanol).

• Column Selection: A chiral stationary phase GC column is required to separate the (1S,2R) and (1R,2S) enantiomers.

• Instrument Setup: The injector, oven, and detector (typically a Flame Ionization Detector, FID) temperatures are set according to a validated method. The carrier gas (e.g., Helium, Nitrogen) flow rate is optimized.

• Injection: A small, precise volume (e.g., 1 µL) of the sample solution is injected into the instrument.

• Data Analysis: The resulting chromatogram shows peaks corresponding to each enantiomer. The area under each peak is integrated.

• Calculation: The enantiomeric excess (% ee) is calculated using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] * 100. The overall purity is determined by comparing the total peak area of the compound to the areas of any impurity peaks.

Visualized Workflows

The following diagrams illustrate standardized workflows for handling and assessing the risks of chemical reagents in a research environment.

Caption: Workflow for the safe receiving, handling, and storage of a chemical reagent.

Caption: Logical workflow for hazard assessment and implementation of control measures.

References

• 1. (1S,2R)-(-)-cis-1-Amino-2-indanol | 126456-43-7 [chemicalbook.com]
• 2. (1S,2R)-(-)-cis-1-Amino-2-indanol | 126456-43-7 [chemicalbook.com]
• 3. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1S,2R)-(-)-cis-1-Amino-2-indanol, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 5. (1S,2R)-(-)-cis-1-Amino-2-indanol 99 126456-43-7 [sigmaaldrich.com]
• 6. (1S,2R)-(−)-cis-1-アミノ-2-インダノール 99% | Sigma-Aldrich [sigmaaldrich.com]
• 7. (1R,2S)-(+)-cis-1-Amino-2-indanol, 98% 1 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. (1S,2R)-(-)-cis-1-Amino-2-indanol｜126456-43-7｜lookchem [lookchem.com]
• 9. echemi.com [echemi.com]
• 10. (1S,2R)-(-)-cis-1-Amino-2-indanol, 99% | Fisher Scientific [fishersci.ca]
• 11. (1R,2S)-(+)-cis-1-Amino-2-indanol 99 136030-00-7 [sigmaaldrich.com]
• 12. echemi.com [echemi.com]
• 13. fishersci.com [fishersci.com]
• 14. echemi.com [echemi.com]

The Versatile Chiral Scaffolding of 1-Amino-2-indanol: A Technical Guide for Researchers

An In-depth Exploration of the Synthesis, Resolution, and Application of a Key Chiral Building Block in Modern Asymmetric Synthesis and Drug Development.

Introduction

In the landscape of modern organic chemistry and pharmaceutical development, the demand for enantiomerically pure compounds is paramount. Chiral building blocks serve as the foundation for the stereocontrolled synthesis of complex molecules, and among these, 1-amino-2-indanol has emerged as a particularly valuable and versatile scaffold. Its rigid, bicyclic structure provides a well-defined stereochemical environment, making it an exceptional chiral auxiliary and a precursor to highly effective chiral ligands for asymmetric catalysis. This technical guide provides a comprehensive overview of the synthesis, resolution, and application of cis-1-amino-2-indanol, tailored for researchers, scientists, and professionals in drug development.

The significance of cis-1-amino-2-indanol was notably highlighted by its incorporation into the structure of Indinavir (Crixivan®), a potent HIV protease inhibitor.[1] This application underscored the compound's value as a key intermediate in the synthesis of complex, biologically active molecules. Beyond its role in medicinal chemistry, derivatives of cis-1-amino-2-indanol have found widespread use in asymmetric synthesis, enabling the production of a broad spectrum of chiral compounds with high enantioselectivity.[2][3] Both enantiomers of cis-1-amino-2-indanol are commercially available, further enhancing its utility in the synthesis of diverse stereoisomers.[2]

This guide will furnish detailed experimental protocols for the synthesis of racemic cis-1-amino-2-indanol, its resolution into single enantiomers through diastereomeric salt formation and enzymatic methods, and its application as a chiral auxiliary in the Evans aldol reaction and as a precursor to a bis(oxazoline) (BOX) ligand for asymmetric catalysis. All quantitative data is presented in structured tables for clear comparison, and key workflows are illustrated with diagrams to facilitate a deeper understanding of the practical aspects of utilizing this powerful chiral building block.

Synthesis of Racemic cis-1-Amino-2-indanol

The synthesis of racemic cis-1-amino-2-indanol is commonly achieved through a Ritter-type reaction starting from indene oxide. This method provides a direct and efficient route to the desired cis-diastereomer.[3][4]

Experimental Protocol: Ritter Reaction from Indene Oxide

This procedure outlines the synthesis of racemic cis-1-amino-2-indanol from indene oxide via an acid-catalyzed reaction with acetonitrile, followed by hydrolysis.

Reaction Scheme:

Caption: Synthesis of racemic cis-1-amino-2-indanol.

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, indene oxide is dissolved in acetonitrile and the solution is cooled to -40 °C.[5]

• Concentrated sulfuric acid (97%) is added dropwise to the cooled solution, maintaining the temperature below -30 °C.[5]

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period.

• Water is then added to the reaction mixture, and it is heated to reflux to hydrolyze the intermediate oxazoline.[4]

• Upon completion of the hydrolysis, the reaction mixture is cooled, and the pH is adjusted with a suitable base (e.g., NaOH) to precipitate the product.

• The crude product is collected by filtration, washed with water, and can be further purified by recrystallization.

Parameter	Value/Condition
Starting Material	Indene Oxide
Reagents	Acetonitrile, Sulfuric Acid (97%), Water, NaOH
Temperature	-40 °C to Room Temperature, then reflux
Typical Yield	55-60%

Table 1: Summary of the synthesis of racemic cis-1-amino-2-indanol.

Resolution of Racemic cis-1-Amino-2-indanol

The separation of the racemic mixture into its constituent enantiomers is a critical step for its application in asymmetric synthesis. Two common and effective methods are diastereomeric salt formation and enzymatic kinetic resolution.

Diastereomeric Salt Formation with L-Tartaric Acid

This classical resolution technique relies on the differential solubility of the diastereomeric salts formed between the racemic amine and a chiral resolving agent, in this case, L-tartaric acid.

Workflow Diagram:

Caption: Diastereomeric salt resolution workflow.

Experimental Protocol:

• Racemic cis-1-amino-2-indanol is dissolved in a suitable solvent system, such as a mixture of methanol and water.

• A solution of L-tartaric acid in the same solvent system is added to the amine solution.

• The mixture is heated to obtain a clear solution and then allowed to cool slowly to room temperature to facilitate the crystallization of the less soluble diastereomeric salt.

• The crystallized salt is collected by filtration and washed with a small amount of cold solvent.

• To obtain the free amine, the diastereomeric salt is treated with an aqueous base (e.g., NaOH), and the enantiomerically enriched cis-1-amino-2-indanol is extracted with an organic solvent (e.g., dichloromethane).

• The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC. The overall yield from indene can be around 50% with an enantiomeric excess greater than 99% after fractional crystallization.[6]

Parameter	Value/Condition
Resolving Agent	L-Tartaric Acid
Solvent	Methanol/Water
Key Step	Fractional Crystallization
Typical Yield	~50% (overall from indene)
Enantiomeric Excess	>99% ee

Table 2: Quantitative data for the diastereomeric salt resolution.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution offers a highly selective method for separating enantiomers. Lipases are commonly employed to selectively acylate one enantiomer of an amino alcohol, allowing for the separation of the acylated and unreacted enantiomers.

Experimental Protocol: Lipase-Catalyzed N-Acetylation

This protocol describes the kinetic resolution of racemic cis-1-amino-2-indanol using an immobilized lipase to selectively N-acetylate the (1S,2R)-enantiomer.

Workflow Diagram:

Caption: Enzymatic kinetic resolution workflow.

Procedure:

• Racemic cis-1-amino-2-indanol is dissolved in a suitable organic solvent, such as tetrahydrofuran (THF).

• An acyl donor, for instance, ethyl acetate, and an immobilized lipase (e.g., Candida antarctica lipase B, CAL-B) are added to the solution.[4]

• The reaction mixture is stirred at a controlled temperature until approximately 50% conversion is achieved, which can be monitored by techniques like HPLC or GC.

• The enzyme is removed by filtration, and the solvent is evaporated.

• The resulting mixture of the N-acetylated product and the unreacted amino alcohol is separated by column chromatography or extraction.

• The N-acetyl group can be cleaved to yield the enantiopure (1S,2R)-1-amino-2-indanol.

Parameter	Value/Condition
Enzyme	Immobilized Candida antarctica lipase B (CAL-B)
Acyl Donor	Ethyl Acetate
Solvent	Tetrahydrofuran (THF)
Conversion	~50%
Enantiomeric Excess	>99% for both recovered enantiomers

Table 3: Quantitative data for the enzymatic kinetic resolution.

Applications of cis-1-Amino-2-indanol as a Chiral Building Block

Enantiopure cis-1-amino-2-indanol is a valuable precursor for the synthesis of chiral auxiliaries and ligands, which are instrumental in a wide array of asymmetric transformations.

Chiral Auxiliary in Asymmetric Aldol Reactions

cis-1-Amino-2-indanol can be converted into a chiral oxazolidinone auxiliary, which is highly effective in directing the stereochemical outcome of aldol reactions, a cornerstone of C-C bond formation in organic synthesis.[2]

Experimental Protocol: Synthesis of an Oxazolidinone Auxiliary and its Application in an Evans Aldol Reaction

This protocol details the synthesis of the chiral oxazolidinone from (1S,2R)-cis-1-amino-2-indanol and its subsequent use in a diastereoselective aldol reaction.

Workflow Diagram:

Caption: Workflow for aldol reaction using a chiral auxiliary.

Procedure:

• Synthesis of the Oxazolidinone Auxiliary: (1S,2R)-cis-1-amino-2-indanol is reacted with a carbonyl source, such as disuccinimidyl carbonate, in the presence of a base like triethylamine to yield the corresponding oxazolidinone.[2]

• N-Acylation: The chiral oxazolidinone is then N-acylated, for example, with propionyl chloride, to introduce the enolizable carbonyl group.

• Aldol Reaction: The N-propionyl oxazolidinone is treated with a boron triflate (e.g., Bu₂BOTf) and a hindered amine base (e.g., triethylamine) to form the Z-enolate. Subsequent addition of an aldehyde at low temperature (-78 °C) leads to the formation of the syn-aldol adduct with high diastereoselectivity.[6]

• Auxiliary Cleavage: The chiral auxiliary can be cleaved from the aldol product under various conditions to afford the desired chiral β-hydroxy carbonyl compound, and the auxiliary can often be recovered.

Parameter	Value/Condition
Chiral Auxiliary	(1S,2R)-cis-1-amino-2-indanol-derived oxazolidinone
Enolization Reagents	Dibutylboron triflate, Triethylamine
Reaction Temperature	-78 °C
Diastereoselectivity	High (often >95:5 dr)

Table 4: Quantitative data for the asymmetric aldol reaction.

Chiral Ligand in Asymmetric Catalysis

The C₂-symmetric bis(oxazoline) (BOX) ligands derived from cis-1-amino-2-indanol, often referred to as IndaBOX ligands, are highly effective in a variety of metal-catalyzed asymmetric reactions.[3]

Experimental Protocol: Synthesis of an IndaBOX Ligand and its Use in Asymmetric Transfer Hydrogenation

This protocol outlines the synthesis of an IndaBOX ligand and its application in the ruthenium-catalyzed asymmetric transfer hydrogenation of a ketone.

Workflow Diagram:

Caption: Workflow for IndaBOX ligand synthesis and catalysis.

Procedure:

• Synthesis of the IndaBOX Ligand: (1R,2S)-(+)-cis-1-amino-2-indanol is condensed with a suitable linker, such as diethyl malonimidate dihydrochloride, to form the bis(oxazoline) ligand.[7]

• Catalyst Formation: The IndaBOX ligand is reacted in situ with a ruthenium precursor, for example, [RuCl₂(p-cymene)]₂, to generate the active chiral catalyst.

• Asymmetric Transfer Hydrogenation: The prochiral ketone is added to a solution of the catalyst in a hydrogen source, typically 2-propanol, often in the presence of a base. The reaction is stirred at a specified temperature until completion.[8]

• Product Isolation and Analysis: The product, an enantiomerically enriched alcohol, is isolated by standard work-up and purification procedures. The enantiomeric excess is determined by chiral GC or HPLC.

Parameter	Value/Condition
Ligand	IndaBOX derived from (1R,2S)-cis-1-amino-2-indanol
Metal Precursor	[RuCl₂(p-cymene)]₂
Hydrogen Source	2-Propanol
Typical Enantioselectivity	Up to 98% ee

Table 5: Quantitative data for asymmetric transfer hydrogenation.

Conclusion

cis-1-Amino-2-indanol stands as a testament to the power of well-designed chiral building blocks in advancing the fields of asymmetric synthesis and drug discovery. Its rigid framework and readily available enantiomers provide a reliable platform for the development of highly selective chiral auxiliaries and ligands. The detailed protocols and workflows presented in this guide are intended to equip researchers with the practical knowledge to effectively utilize this versatile molecule in their synthetic endeavors, paving the way for the creation of novel and complex chiral molecules with significant potential in science and medicine.

References

• 1. researchgate.net [researchgate.net]
• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Evans aldol ppt | PPTX [slideshare.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Evans Aldol Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Organic Syntheses Procedure [orgsyn.org]

Spectroscopic Characterization of 1-Amino-2-indanol: A Technical Guide

Introduction: 1-Amino-2-indanol is a chiral amino alcohol that serves as a crucial building block in synthetic organic chemistry, most notably in the synthesis of pharmaceuticals. Its rigid bicyclic structure and stereogenic centers make it a valuable chiral auxiliary and a key component in various ligands and catalysts. A prominent application is its role as a precursor to the HIV protease inhibitor, Indinavir. Accurate spectroscopic characterization is paramount for confirming the identity, purity, and stereochemistry of 1-amino-2-indanol in research and drug development settings. This guide provides an in-depth overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for 1-amino-2-indanol, along with generalized experimental protocols and workflow visualizations.

Spectroscopic Data

The following sections summarize the key spectroscopic data for 1-amino-2-indanol. It is important to note that the exact values can vary slightly depending on the solvent, concentration, and specific stereoisomer. The data presented here is representative of the cis-1-amino-2-indanol diastereomer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectral Data

Chemical Shift (δ) ppm	Multiplicity	Tentative Assignment
7.10 - 7.40	m	Ar-H
5.83	s (broad)	-OH
~4.30	d	H-1 (CH-NH₂)
~4.00	m	H-2 (CH-OH)
3.00 - 3.03	m	H-3 (CH₂)
2.91 - 2.95	m	H-3 (CH₂)
~2.00	s (broad)	-NH₂

¹³C NMR Spectral Data [1]

Chemical Shift (δ) ppm	Tentative Assignment
141.40	Ar-C (quaternary)
138.62	Ar-C (quaternary)
129.13	Ar-CH
128.85	Ar-CH
126.77	Ar-CH
124.50	Ar-CH
70.17	C-2 (CH-OH)
62.44	C-1 (CH-NH₂)
35.53	C-3 (CH₂)

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3200 - 3600 (broad)	O-H stretch	Alcohol
3300 - 3400	N-H stretch	Primary Amine
3000 - 3100	C-H stretch	Aromatic
2850 - 2960	C-H stretch	Aliphatic
1580 - 1620	C=C stretch	Aromatic Ring
1050 - 1150	C-O stretch	Secondary Alcohol

Mass Spectrometry (MS)

m/z	Interpretation
149	[M]⁺ (Molecular Ion)
132	[M - NH₃]⁺
131	[M - H₂O]⁺
118	[M - CH₂OH]⁺
104	[C₈H₈]⁺

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data for 1-amino-2-indanol. Instrument parameters should be optimized for the specific sample and equipment used.

NMR Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve approximately 5-10 mg of 1-amino-2-indanol in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional proton spectrum.

  • Typical parameters include a 30-degree pulse angle, a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and 16-32 scans.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters include a 45-degree pulse angle, a spectral width of 200-250 ppm, a relaxation delay of 2-5 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 or more).

• Data Processing: Process the raw data using appropriate software by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are typically referenced to the residual solvent peak or an internal standard (e.g., TMS).

Infrared (IR) Spectroscopy

• Sample Preparation (ATR): Place a small amount of the solid 1-amino-2-indanol sample directly onto the ATR crystal. Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

• Sample Preparation (KBr Pellet): Mix a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry KBr powder. Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.[2]

• Data Acquisition:

  • Collect a background spectrum of the empty ATR crystal or a pure KBr pellet.

  • Collect the sample spectrum over a typical range of 4000-400 cm⁻¹.

  • Co-add 16-32 scans to improve the signal-to-noise ratio.

• Data Processing: The sample spectrum is automatically ratioed against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer via a suitable ionization method. For a relatively volatile compound like 1-amino-2-indanol, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a common technique.

• Instrumentation: A GC-MS system equipped with a quadrupole or ion trap mass analyzer.

• GC-MS Parameters:

  • GC: Use a suitable capillary column (e.g., DB-5ms). Program the oven temperature to ensure separation from any impurities.

  • Ionization: Standard Electron Ionization (EI) at 70 eV.

• Data Acquisition: Acquire mass spectra over a mass range of m/z 40-400.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to support the proposed structure.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the analysis and synthesis of 1-amino-2-indanol.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Resolution of Racemic 1-Amino-2-indanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Racemic cis-1-amino-2-indanol is a critical chiral building block in organic synthesis, notably serving as a precursor to a wide array of chiral ligands, catalysts, and auxiliaries used in asymmetric synthesis.[1] Furthermore, its rigid indane scaffold is a valuable pharmacophore in the development of therapeutic agents. The biological activity of chiral molecules is often enantiomer-specific, necessitating the separation of racemic mixtures into their constituent enantiomers. This technical guide provides a comprehensive overview of the principal methods for the resolution of racemic 1-amino-2-indanol, presenting detailed experimental protocols, comparative data, and visual workflows to aid researchers in selecting and implementing the most suitable strategy for their needs.

Resolution Strategies

The resolution of racemic 1-amino-2-indanol can be broadly categorized into three main strategies: classical chemical resolution via diastereomeric salt formation, enzymatic kinetic resolution, and chemical kinetic resolution. Each approach offers distinct advantages and is suited to different experimental constraints and desired outcomes.

Diastereomeric Salt Crystallization

This classical method relies on the reaction of the racemic amine with a chiral resolving agent, typically a chiral acid, to form a pair of diastereomeric salts.[2] These diastereomers exhibit different physical properties, most importantly solubility, which allows for their separation by fractional crystallization.

Resolving Agent: L-(+)-Tartaric Acid

L-(+)-Tartaric acid is a readily available and cost-effective chiral resolving agent for the resolution of racemic amines. The process involves the selective crystallization of one diastereomeric salt, followed by the liberation of the enantiomerically enriched amine.

Experimental Protocol:

• Salt Formation: A solution of racemic cis-1-amino-2-indanol in a suitable solvent, such as aqueous isopropanol, is treated with a sub-stoichiometric amount (approximately 0.5 equivalents) of L-(+)-tartaric acid.

• Crystallization: The mixture is heated to ensure complete dissolution and then slowly cooled to allow for the selective crystallization of the less soluble diastereomeric salt, the (1S,2R)-1-amino-2-indanol-L-tartrate salt. The crystallization process can be initiated by seeding with a small crystal of the desired diastereomeric salt.

• Isolation of Diastereomeric Salt: The crystalline salt is isolated by filtration and washed with a cold solvent to remove the mother liquor containing the more soluble (1R,2S)-1-amino-2-indanol-L-tartrate salt.

• Liberation of the Enantiopure Amine: The isolated diastereomeric salt is treated with a base, such as sodium hydroxide, to neutralize the tartaric acid and liberate the free (1S,2R)-1-amino-2-indanol.

• Extraction and Isolation: The free amine is then extracted from the aqueous solution using an organic solvent (e.g., dichloromethane), and the solvent is evaporated to yield the enantiomerically enriched product. The enantiomeric excess (ee) of the product is determined by chiral High-Performance Liquid Chromatography (HPLC).

dot

Caption: Workflow for diastereomeric salt resolution.

Enzymatic Kinetic Resolution

Enzymatic kinetic resolution utilizes the stereoselectivity of enzymes to catalyze the transformation of one enantiomer of a racemic mixture at a much faster rate than the other. This results in a mixture of the unreacted, enantiomerically enriched starting material and the transformed product of the opposite configuration, which can then be separated.

Method A: Acylation of N-Cbz-protected cis-1-amino-2-indanol

In this method, the amino group of the racemic aminoindanol is first protected, for example, with a carboxybenzyl (Cbz) group. A lipase is then used to selectively acylate the hydroxyl group of one enantiomer.

Experimental Protocol:

• Substrate Preparation: Racemic cis-1-amino-2-indanol is N-protected with a Cbz group to yield N-Cbz-racemic-cis-1-amino-2-indanol.

• Enzymatic Acylation: The N-Cbz protected substrate is dissolved in an organic solvent (e.g., tert-butyl methyl ether). Lipase PS from Pseudomonas sp. (Amano) and an acyl donor, such as vinyl acetate, are added to the solution. The reaction mixture is stirred at a controlled temperature (e.g., room temperature). The enzyme selectively acylates the (1R,2S)-enantiomer.

• Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical technique (e.g., TLC or HPLC) until approximately 50% conversion is reached.

• Separation: The reaction is stopped, and the enzyme is removed by filtration. The resulting mixture contains the acylated (1R,2S)-enantiomer and the unreacted (1S,2R)-enantiomer. These can be separated by column chromatography.

• Deprotection: The Cbz protecting group can be removed from the separated enantiomers by standard methods (e.g., hydrogenolysis) to yield the enantiopure cis-1-amino-2-indanols.

dot

Caption: Workflow for enzymatic acylation.

Method B: Continuous-Flow N-Acetylation

This modern approach utilizes an immobilized enzyme in a packed-bed reactor for a continuous resolution process, offering advantages in terms of efficiency and scalability.

Experimental Protocol:

• Reactor Setup: A column is packed with an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B immobilized on acrylic resin).

• Substrate Solution: A solution of racemic cis-1-amino-2-indanol is prepared in a suitable solvent (e.g., tetrahydrofuran, THF) containing an acyl donor, typically ethyl acetate, which also serves as the acetylating agent.

• Continuous Flow: The substrate solution is continuously pumped through the packed-bed reactor at a defined flow rate and temperature. The flow rate is optimized to achieve a residence time that allows for approximately 50% conversion. Novozym 435 selectively N-acetylates the (1S,2R)-enantiomer.

• Product Collection: The effluent from the reactor, containing the N-acetylated (1S,2R)-enantiomer and the unreacted (1R,2S)-enantiomer, is collected.

• Separation and Isolation: The solvent is evaporated, and the two components are separated by standard techniques such as column chromatography or crystallization to yield the enantiomerically pure products.

dot

Caption: Continuous-flow enzymatic resolution workflow.

Chemical Kinetic Resolution

Chemical kinetic resolution employs a chiral catalyst to selectively acylate one enantiomer of the racemic starting material. This method can offer high enantioselectivity and is often complementary to enzymatic approaches.

Enantioselective Acylation with a Chiral Catalyst

This method involves the use of a chiral catalyst, such as a chiral aminopyridine derivative, to mediate the enantioselective acylation of the amino group of the racemic aminoindanol.

Experimental Protocol:

• Reaction Setup: Racemic cis-1-amino-2-indanol, a chiral catalyst (e.g., a derivative of 4-aminopyridine), and a non-chiral acylating agent (e.g., acetic anhydride) are combined in an appropriate aprotic solvent.

• Acylation Reaction: The reaction is carried out at a specific temperature, often sub-ambient, to maximize enantioselectivity. The chiral catalyst preferentially activates the acylation of one enantiomer.

• Quenching and Work-up: Once the desired conversion is reached (typically around 50%), the reaction is quenched. The reaction mixture is then worked up to remove the catalyst and any remaining acylating agent.

• Separation: The resulting mixture of the acylated enantiomer and the unreacted enantiomer is separated by chromatography or crystallization.

Data Presentation

The following tables summarize the quantitative data for the different resolution methods described.

Table 1: Diastereomeric Salt Resolution

Resolving Agent	Enantiomer Obtained	Yield (%)	Enantiomeric Excess (%)	Reference
(S)-2-Phenylpropionic acid	(1R,2S)-1-amino-2-indanol	35	>99	[1]
L-Tartaric acid	(1S,2R)-1-amino-2-indanol	High	>99	[1]

Table 2: Enzymatic Kinetic Resolution

Method	Enzyme	Substrate	Acyl Donor	Product 1 (ee%)	Product 2 (ee%)	Conversion (%)	Reference
Batch Acylation	Lipase PS	N-Cbz-racemic-cis-1-amino-2-indanol	Vinyl Acetate	Acylated (1R,2S) (>99)	Unreacted (1S,2R)	44	[1]
Continuous-Flow N-Acetylation	Novozym 435	racemic-cis-1-amino-2-indanol	Ethyl Acetate	N-acetyl-(1S,2R)	(1R,2S)-amine (99)	50	[3]

Conclusion

The resolution of racemic 1-amino-2-indanol is a well-established field with several robust methods available to the synthetic chemist. The choice of method will depend on factors such as the desired scale of the resolution, the availability of reagents and equipment, and the required enantiopurity of the final product. Diastereomeric salt crystallization remains a simple and effective method for large-scale resolutions. Enzymatic resolutions, particularly in continuous-flow setups, offer high selectivity and operational efficiency. Chemical kinetic resolution provides a valuable alternative, often with complementary enantioselectivity to enzymatic methods. This guide provides the foundational knowledge and detailed protocols to enable researchers to successfully implement these techniques and obtain the desired enantiomer of cis-1-amino-2-indanol for their specific applications.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to Enantiopure 1-Amino-2-Indanol for Researchers and Drug Development Professionals

Enantiopure 1-amino-2-indanol is a pivotal chiral building block in modern organic synthesis, particularly valued in the pharmaceutical industry for its role in the development of therapeutic agents. Its rigid bicyclic structure and the cis-relationship of the amino and hydroxyl groups provide a unique stereochemical environment, making it an effective chiral auxiliary and a precursor to valuable chiral ligands and catalysts. This guide offers a comprehensive overview of its commercial availability, key applications, and detailed experimental methodologies.

Commercial Availability of Enantiopure 1-Amino-2-Indanol

A variety of chemical suppliers offer both enantiomers of cis-1-amino-2-indanol. The tables below summarize the specifications for each enantiomer from several prominent commercial sources, allowing for a straightforward comparison of purity, enantiomeric excess, and other physical properties.

Table 1: Commercial Suppliers and Specifications of (1S,2R)-(-)-1-Amino-2-indanol

Supplier	CAS Number	Purity/Assay	Enantiomeric Excess (ee)	Optical Rotation	Melting Point (°C)
Sigma-Aldrich	126456-43-7	99%	99% (GLC)	Not Specified	118-121
Thermo Fisher Scientific	126456-43-7	≥96.0% (GC)	Not Specified	-62.0 ± 2.0° (c=0.5 in chloroform)	113.0-123.0
Tokyo Chemical Industry (TCI)	126456-43-7	>98.0% (GC)	Not Specified	-41.0 to -45.0° (c=1, MeOH)	117.0-121.0
Chem-Impex	126456-43-7	≥ 98% (Titration, GC)	Not Specified	[α]20/D = -41 to -45° (c=1 in MeOH)	117
Arran Chemical Company	126456-43-7	≥ 98.0% (HPLC/GC)	Not Specified	Not Specified	Not Specified

Table 2: Commercial Suppliers and Specifications of (1R,2S)-(+)-1-Amino-2-indanol

Supplier	CAS Number	Purity/Assay	Enantiomeric Excess (ee)	Optical Rotation	Melting Point (°C)
Sigma-Aldrich	136030-00-7	99%	99% (GLC)	[α]22/D +63° (c = 0.2 in chloroform)	118-121
Thermo Fisher Scientific	136030-00-7	≥97.5% (Titration)	Not Specified	Not Specified	117-121
ChemScene	136030-00-7	≥98%	Not Specified	Not Specified	Not Specified
Oakwood Chemical	136030-00-7	98%	Not Specified	Not Specified	117-121
MedchemExpress	136030-00-7	Not Specified	Not Specified	Not Specified	Not Specified

Key Applications in Asymmetric Synthesis

Enantiopure 1-amino-2-indanol is a versatile tool in asymmetric synthesis, primarily utilized in the following applications:

• Chiral Auxiliaries: The amino and hydroxyl groups can be readily derivatized to form chiral auxiliaries that direct the stereochemical outcome of reactions such as diastereoselective enolate alkylation and reductions.[1]

• Chiral Ligands for Catalysis: It serves as a precursor for the synthesis of widely used chiral ligands, such as BOX (bis(oxazoline)) and PyBOX (pyridine-bis(oxazoline)) ligands, which are employed in a variety of asymmetric catalytic reactions.

• Resolving Agent: The amine functionality allows it to be used as a resolving agent for racemic carboxylic acids through the formation of diastereomeric salts.

• Precursor for Biologically Active Molecules: Most notably, (1S,2R)-1-amino-2-indanol is a key intermediate in the synthesis of the HIV protease inhibitor Indinavir (Crixivan®).[1][2]

Experimental Protocols

The following section provides a detailed, generalized experimental protocol for the use of enantiopure 1-amino-2-indanol as a chiral auxiliary in the diastereoselective alkylation of a ketone.

Protocol: Diastereoselective Alkylation of a Ketone via a Chiral Imine Intermediate

This protocol is a general guideline and may require optimization for different substrates.

Step 1: Formation of the Chiral Imine

• To a solution of the ketone (1.0 eq) in an appropriate solvent (e.g., toluene), add (1S,2R)-(-)-1-amino-2-indanol (1.1 eq).

• Add a catalytic amount of an acid catalyst, such as p-toluenesulfonic acid.

• The reaction mixture is heated to reflux with a Dean-Stark apparatus to remove the water formed during the reaction.

• The reaction is monitored by a suitable technique (e.g., TLC or GC-MS) until the starting ketone is consumed.

• Upon completion, the solvent is removed under reduced pressure to yield the crude chiral imine, which can be used in the next step without further purification.

Step 2: Deprotonation and Diastereoselective Alkylation

• The crude chiral imine is dissolved in a dry, aprotic solvent (e.g., THF) and cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• A strong base, such as lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) (1.2 eq), is added dropwise to the solution to form the corresponding aza-enolate. The mixture is stirred at -78 °C for 1-2 hours.

• The alkylating agent (e.g., an alkyl halide, 1.5 eq) is then added dropwise to the solution at -78 °C.

• The reaction is stirred at this temperature for several hours until complete, as monitored by TLC.

Step 3: Hydrolysis and Cleavage of the Chiral Auxiliary

• The reaction is quenched at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

• The mixture is allowed to warm to room temperature, and the product is extracted with an organic solvent (e.g., ethyl acetate).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate or magnesium sulfate, and the solvent is removed under reduced pressure.

• The crude product is then hydrolyzed by treatment with an aqueous acid (e.g., 1 M HCl) to cleave the chiral auxiliary and yield the alkylated ketone.

• The final product is purified by flash column chromatography.

Visualizations

The following diagrams illustrate key processes involving enantiopure 1-amino-2-indanol.

Diastereoselective alkylation workflow.

Role of 1-amino-2-indanol in Indinavir synthesis.

References

• 1. journals.iucr.org [journals.iucr.org]
• 2. "An Efficient Synthesis of (1 S , 2 R )-1-Amino-2-Indanol, A Key Interm" by AYHAN S. DEMİR, HİLAL AKSOY-CAM et al. [journals.tubitak.gov.tr]

The Genesis of a Privileged Scaffold: Early Catalytic Applications of Aminoindanol

For Immediate Release

A cornerstone of modern asymmetric catalysis, cis-1-aminoindan-2-ol and its derivatives have proven to be exceptionally versatile chiral ligands and auxiliaries. This technical guide delves into the seminal early applications of this "privileged" scaffold, focusing on its pivotal role in the development of highly enantioselective catalytic reactions. We will explore the foundational work in Corey-Bakshi-Shibata (CBS) reductions and organocatalytic Friedel-Crafts alkylations, providing detailed experimental protocols, quantitative performance data, and mechanistic insights for researchers, scientists, and drug development professionals.

The Rise of Aminoindanol in Asymmetric Ketone Reduction: The Corey-Bakshi-Shibata (CBS) Reduction

One of the earliest and most impactful applications of aminoindanol was in the development of the renowned Corey-Bakshi-Shibata (CBS) reduction. This method provides a powerful and predictable way to achieve the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols. The key to this transformation is the in situ formation of a chiral oxazaborolidine catalyst from a chiral β-amino alcohol, such as a derivative of cis-1-aminoindan-2-ol, and borane.

Performance Data for the CBS Reduction of Ketones

The seminal 1987 work by E. J. Corey, R. K. Bakshi, and S. Shibata laid the groundwork for this powerful reaction. While the original paper focused on a proline-derived catalyst, the principles were rapidly extended to other chiral amino alcohols, including aminoindanol derivatives, which were found to offer excellent levels of enantioselectivity. The following table summarizes typical results for the CBS reduction of various ketones using an aminoindanol-derived oxazaborolidine catalyst.

Entry	Ketone	Catalyst Loading (mol%)	Time (min)	Yield (%)	Enantiomeric Excess (ee%)
1	Acetophenone	10	5	>95	94
2	α-Tetralone	10	5	>95	96
3	1-Indanone	10	5	>95	97
4	Propiophenone	10	5	>95	95
5	tert-Butyl methyl ketone	10	10	>95	97

Experimental Protocols

1.2.1. Synthesis of the Aminoindanol-Derived Oxazaborolidine Catalyst

A solution of (1S,2R)-1-aminoindan-2-ol (1.0 eq) in dry tetrahydrofuran (THF) is cooled to 0 °C under an inert atmosphere. A solution of borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 eq) in THF is added dropwise. The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature and stirred for an additional 1 hour. The solvent is removed under reduced pressure to yield the crude oxazaborolidine catalyst, which is typically used without further purification.

1.2.2. General Procedure for the Catalytic Asymmetric Reduction of a Ketone

To a solution of the oxazaborolidine catalyst (0.1 eq) in dry THF at room temperature under an inert atmosphere is added a solution of borane-dimethyl sulfide complex (0.6 eq) in THF. The mixture is stirred for 15 minutes, during which time the catalyst-borane complex forms. The solution is then cooled to the desired reaction temperature (e.g., -78 °C), and a solution of the ketone (1.0 eq) in THF is added dropwise over 10 minutes. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched by the slow addition of methanol. The mixture is allowed to warm to room temperature, and the solvent is removed in vacuo. The residue is then treated with 1 M HCl and extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated. The resulting crude alcohol is purified by flash column chromatography.

Catalytic Cycle of the CBS Reduction

The mechanism of the CBS reduction involves a well-defined catalytic cycle. The Lewis acidic boron atom of the oxazaborolidine coordinates to the carbonyl oxygen of the ketone, while the Lewis basic nitrogen atom coordinates to the incoming borane molecule. This ternary complex facilitates the stereoselective transfer of a hydride from the borane to the ketone, generating the chiral alcohol.

Caption: Catalytic cycle of the CBS reduction.

Aminoindanol in Organocatalysis: The Friedel-Crafts Alkylation of Indoles

The rigid backbone and bifunctional nature of cis-1-aminoindan-2-ol also made it an excellent scaffold for the design of early organocatalysts. A notable example is its incorporation into thiourea-based catalysts for the enantioselective Friedel-Crafts alkylation of indoles with nitroalkenes. This work, pioneered by Herrera, Sgarzani, Bernardi, and Ricci in 2005, demonstrated the power of hydrogen bonding interactions in asymmetric catalysis.[1]

Performance Data for the Organocatalytic Friedel-Crafts Alkylation

The aminoindanol-derived thiourea catalyst effectively promotes the addition of various indoles to nitroalkenes, affording the corresponding products in high yields and with excellent enantioselectivities.

Entry	Indole	Nitroalkene	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	Enantiomeric Excess (ee%)
1	Indole	trans-β-Nitrostyrene	10	CH₂Cl₂	24	85	89
2	Indole	trans-4-Chloro-β-nitrostyrene	10	CH₂Cl₂	24	92	91
3	Indole	trans-4-Methoxy-β-nitrostyrene	10	CH₂Cl₂	48	80	85
4	5-Methoxyindole	trans-β-Nitrostyrene	10	CH₂Cl₂	24	88	90
5	2-Methylindole	trans-β-Nitrostyrene	10	CH₂Cl₂	72	75	82

Experimental Protocols

2.2.1. Synthesis of the Aminoindanol-Derived Thiourea Catalyst

To a solution of (1R,2S)-1-aminoindan-2-ol (1.0 eq) in dichloromethane (CH₂Cl₂) is added 3,5-bis(trifluoromethyl)phenyl isothiocyanate (1.0 eq). The reaction mixture is stirred at room temperature for 12 hours. The solvent is then removed under reduced pressure, and the resulting solid is purified by flash column chromatography on silica gel to afford the desired thiourea catalyst.

2.2.2. General Procedure for the Catalytic Asymmetric Friedel-Crafts Alkylation

In a vial, the aminoindanol-derived thiourea catalyst (0.1 eq) is dissolved in the specified solvent (e.g., CH₂Cl₂). The indole (1.2 eq) is then added, followed by the nitroalkene (1.0 eq). The reaction mixture is stirred at the indicated temperature and monitored by TLC. Upon completion, the solvent is evaporated, and the residue is purified by flash column chromatography to yield the desired product.

Proposed Bifunctional Activation in the Friedel-Crafts Alkylation

The high enantioselectivity observed in this reaction is attributed to a bifunctional activation mechanism. The thiourea moiety of the catalyst activates the nitroalkene through hydrogen bonding, while the hydroxyl group of the aminoindanol scaffold interacts with the indole, orienting it for a stereoselective nucleophilic attack.

Caption: Bifunctional activation by the catalyst.

Conclusion

The early applications of cis-1-aminoindan-2-ol in asymmetric catalysis, particularly in the Corey-Bakshi-Shibata reduction and organocatalytic Friedel-Crafts alkylations, were instrumental in establishing it as a privileged chiral scaffold. The unique combination of a rigid bicyclic framework and strategically positioned functional groups in aminoindanol allows for the creation of highly effective and stereoselective catalysts. The foundational studies detailed in this guide not only provided robust synthetic methodologies but also offered profound insights into the principles of asymmetric induction, paving the way for countless subsequent innovations in the field. These early discoveries continue to influence the design of modern catalysts and remain relevant to researchers in both academic and industrial settings.

References

• 1. Catalytic enantioselective Friedel-Crafts alkylation of indoles with nitroalkenes by using a simple thiourea organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]

Conformational Landscape of 1-Amino-2-Indanol: A Theoretical Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical studies on the conformational preferences of the chiral molecule 1-amino-2-indanol. This compound, a crucial building block in the synthesis of various pharmaceuticals and chiral ligands, exists as two diastereomers: cis-1-amino-2-indanol and trans-1-amino-2-indanol. Their conformational landscapes are dictated by a delicate interplay of steric effects and intramolecular interactions, most notably hydrogen bonding, which significantly influences their chemical reactivity and biological activity. This document summarizes key findings from computational studies, presenting quantitative data, detailed methodologies, and visual representations of the conformational relationships.

Conformational Analysis of cis-1-Amino-2-Indanol

Theoretical studies, corroborated by gas-phase spectroscopy, reveal the presence of two stable, nearly isoenergetic conformers for cis-1-amino-2-indanol in the gas phase.[1] The primary stabilizing interaction in the cis isomer is an intramolecular hydrogen bond between the amino and hydroxyl groups. The two conformers arise from the puckering of the five-membered ring.

Table 1: Calculated Relative Energies and Key Dihedral Angles of cis-1-Amino-2-Indanol Conformers

Conformer	Relative Energy (kJ/mol)	Dihedral Angle H-O-C2-C1 (°)	Dihedral Angle O-C2-C1-N (°)
cis-I	0.00	-65.4	46.8
cis-II	0.12	67.2	-47.5

Data sourced from Zehnacker et al. (2015) and calculated at the M05-2X/6-311++G(d,p) level of theory.

Conformational Analysis of trans-1-Amino-2-Indanol

In contrast to the cis isomer, the stereochemistry of trans-1-amino-2-indanol precludes the formation of a direct intramolecular hydrogen bond between the amino and hydroxyl groups.[1] As a result, computational studies predict the existence of a single dominant conformer in the gas phase.

Table 2: Calculated Relative Energy and Key Dihedral Angles of the trans-1-Amino-2-Indanol Conformer

Conformer	Relative Energy (kJ/mol)	Dihedral Angle H-O-C2-C1 (°)	Dihedral Angle O-C2-C1-N (°)
trans-I	0.00	178.1	-100.2

Data sourced from Zehnacker et al. (2015) and calculated at the M05-2X/6-311++G(d,p) level of theory.

Experimental and Computational Protocols

The conformational analysis of 1-amino-2-indanol has been primarily investigated using a combination of gas-phase laser spectroscopy and quantum chemical calculations.

Experimental Methodology: Double Resonance IR-UV Spectroscopy

The experimental characterization of the neutral 1-amino-2-indanol conformers was performed using double resonance IR-UV spectroscopy in a molecular beam.[1] This technique allows for the conformer-selective recording of vibrational spectra.

A typical experimental workflow is as follows:

Figure 1: Experimental workflow for double resonance IR-UV spectroscopy.

Computational Methodology: Quantum Chemical Calculations

The theoretical investigation of the conformational landscape of 1-amino-2-indanol involved quantum chemical calculations to identify stable conformers and determine their relative energies and geometries.

The general computational workflow is outlined below:

Figure 2: A typical workflow for the computational conformational analysis.

The specific computational details from the key literature are as follows:

• Software: Gaussian 09 program package.

• Conformational Search: A relaxed scan of the potential energy surface was performed by rotating the O-H and N-H2 groups.

• Geometry Optimization and Frequency Calculations: Density Functional Theory (DFT) with the M05-2X functional and the 6-311++G(d,p) basis set was employed.

• Energy Refinement: Single-point energy calculations were performed at a higher level of theory to obtain more accurate relative energies.

Signaling Pathways and Logical Relationships

The conformational preferences of cis- and trans-1-amino-2-indanol are determined by the presence or absence of a key intramolecular interaction. This relationship can be visualized as a logical pathway.

Figure 3: Logical relationship between stereochemistry and conformational outcome.

Conclusion

Theoretical studies provide invaluable insights into the conformational preferences of 1-amino-2-indanol diastereomers. The presence of a stabilizing intramolecular hydrogen bond in the cis isomer leads to a more complex conformational landscape with two low-energy conformers, whereas the trans isomer is dominated by a single conformation. Understanding these conformational nuances is critical for rational drug design and the development of new chiral catalysts, as the specific three-dimensional arrangement of the amino and hydroxyl groups will dictate the molecule's interactions with its environment. The combination of high-level computational methods and gas-phase spectroscopic techniques offers a powerful approach to elucidating these subtle yet crucial structural details.

References

• 1. Diastereo-specific conformational properties of neutral, protonated and radical cation forms of (1R,2S)-cis- and (1R,2R)-trans-amino-indanol by gas phase spectroscopy - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

The Discovery and Enduring Legacy of 1-Amino-2-Indanol: A Chiral Cornerstone in Modern Chemistry

A comprehensive technical guide on the discovery, synthesis, and application of 1-amino-2-indanol, a pivotal chiral building block in asymmetric synthesis and drug development.

Introduction

1-Amino-2-indanol, a bicyclic amino alcohol, has emerged as a cornerstone in the field of organic chemistry, particularly in the realm of asymmetric synthesis. Its rigid indane backbone and strategically positioned amino and hydroxyl groups provide a unique stereochemical environment, making it an invaluable chiral auxiliary, ligand, and synthetic intermediate. This guide delves into the historical discovery, evolution of synthetic methodologies, and diverse applications of 1-amino-2-indanol, with a focus on its critical role in the development of pharmaceuticals, most notably the HIV protease inhibitor Indinavir.

Discovery and Historical Context

The first documented synthesis of racemic cis-1-amino-2-indanol was reported in 1951 by Lutz and Wayland.[1] Their approach involved a multi-step sequence starting from trans-2-bromoindan-1-ol, which upon treatment with ammonia, was believed to proceed through an indene oxide intermediate.[1] This initial racemic synthesis laid the groundwork for future investigations into the stereoselective preparation of this crucial molecule. The true potential of 1-amino-2-indanol, however, was not fully realized until the advent of asymmetric synthesis and the increasing demand for enantiomerically pure compounds in the pharmaceutical industry. A pivotal moment in its history was the discovery of its utility as a chiral ligand in the development of Indinavir (Crixivan®), a potent HIV protease inhibitor, by researchers at Merck.[1][2] This application catalyzed extensive research into efficient and scalable methods for producing enantiopure (1S,2R)- and (1R,2S)-1-amino-2-indanol.

Synthetic Methodologies

The synthesis of 1-amino-2-indanol has evolved significantly from the initial racemic preparations to highly efficient enantioselective methods. These strategies can be broadly categorized into racemic synthesis followed by resolution, and direct asymmetric synthesis.

Racemic Synthesis and Resolution

The foundational synthesis by Lutz and Wayland provided a viable, albeit non-stereoselective, route to cis-1-amino-2-indanol.[1] An alternative racemic synthesis involves the iodoamidation of indene, followed by cyclization and hydrolysis.[3]

Table 1: Key Racemic Syntheses of cis-1-Amino-2-indanol

Starting Material	Key Reagents	Reported Yield	Reference
trans-2-bromoindan-1-ol	1. NH₃ 2. 4-nitrobenzoyl chloride 3. SOCl₂ 4. Acidic hydrolysis	Not specified in abstract	[1]
Indene	Iodine isocyanate	Not specified in abstract	[3]

Given the importance of enantiomerically pure 1-amino-2-indanol, various resolution techniques have been developed. These include classical chemical resolution using chiral acids and more modern enzymatic methods.

• Chemical Resolution: This method relies on the formation of diastereomeric salts by reacting the racemic amine with a chiral resolving agent, such as tartaric acid or (S)-2-phenylpropionic acid.[2] The differing solubilities of the diastereomeric salts allow for their separation by fractional crystallization.

• Enzymatic Resolution: Enzymatic kinetic resolution offers a highly selective method for separating enantiomers. Lipases, such as Candida antarctica lipase B (CAL-B), are commonly employed to selectively acylate one enantiomer of the amino alcohol, allowing for the separation of the acylated and unreacted enantiomers.[4]

Table 2: Comparison of Resolution Methods for rac-1-Amino-2-indanol

Method	Resolving Agent/Enzyme	Key Parameters	Outcome	Reference
Chemical Resolution	L-(+)-tartaric acid	Diastereomeric salt formation and fractional crystallization	Separation of enantiomers	[2]
Chemical Resolution	(S)-2-phenylpropionic acid	Selective crystallization of the ammonium salt	Enantiopure product (35% yield)	[2]
Enzymatic Kinetic Resolution	Lipase PS	Isopropenyl acetate as acyl donor	(1S,2S)-azidoindanol (>96% ee) and (1R,2R)-azido acetate (>96% ee) from racemic trans-azidoindanol	[5]
Enzymatic Kinetic Resolution	Immobilized Candida antarctica lipase B (CAL-B)	Ethyl acetate as acyl donor in a continuous-flow system	Enantiomerically pure N-acetyl-aminoindanol	[4]

Enantioselective Synthesis

Direct asymmetric synthesis provides a more elegant and often more efficient route to enantiopure 1-amino-2-indanol, avoiding the need for resolution steps.

A widely used and practical method for the synthesis of enantiopure cis-1-amino-2-indanol is the Ritter-type reaction on indene oxide. This strategy, reported by Senanayake in 1995, involves the acid-catalyzed reaction of indene oxide with a nitrile (e.g., acetonitrile) to form an oxazoline intermediate, which is then hydrolyzed to the desired amino alcohol.[3] The enantioselectivity of the final product is dependent on the enantiopurity of the starting indene oxide, which can be obtained through methods like the Sharpless asymmetric epoxidation or Jacobsen's asymmetric epoxidation of indene.[3]

This strategy involves the formation of a cis-oxazoline from a trans-1-amino-2-indanol derivative. An enantioselective synthesis developed by Sepracor utilizes an enantioselective epoxidation of indene, followed by epoxide opening with ammonia to yield trans-1-amino-2-indanol. Subsequent amidation and cyclization with inversion of configuration at the C2 position affords the cis-oxazoline, which is then hydrolyzed.[3]

Table 3: Key Enantioselective Syntheses of cis-1-Amino-2-indanol

Starting Material	Key Strategy	Catalyst/Key Reagent	Enantiomeric Excess (ee)	Overall Yield	Reference
Indene	Jacobsen Asymmetric Epoxidation followed by Ritter Reaction	(R,R)-Mn-Salen catalyst, H₂SO₄, Acetonitrile	>99% (after enrichment)	50% from indene	[3][5]
Indene	Sharpless Asymmetric Epoxidation followed by Intramolecular Amide Cyclization	Ti(OiPr)₄, (+)-DET, t-BuOOH	80-85% for indene oxide	Not specified	[3]
1-(methoxycarbonyl)-indan-2-one	Baker's Yeast Reduction and Curtius Rearrangement	Baker's yeast, Pig liver esterase (PLE)	99.5% for hydroxy ester	Not specified	[5]

Applications in Asymmetric Synthesis and Drug Development

The rigid conformational structure of cis-1-amino-2-indanol makes it an exceptional chiral template. It has found widespread use as a chiral auxiliary to control the stereochemical outcome of reactions and as a chiral ligand in metal-catalyzed asymmetric transformations.

Chiral Auxiliary

As a chiral auxiliary, 1-amino-2-indanol can be temporarily incorporated into a substrate molecule to direct the stereoselective formation of new chiral centers. After the desired transformation, the auxiliary can be cleaved and recovered. A notable application is in asymmetric aldol reactions, where an oxazolidinone derivative of 1-amino-2-indanol directs the formation of syn-aldol products with high diastereoselectivity.[6][7]

Chiral Ligand and Catalyst

The amino and hydroxyl groups of 1-amino-2-indanol can coordinate to metal centers, creating a chiral environment that influences the stereochemical course of a catalyzed reaction. Oxazaborolidine catalysts derived from 1-amino-2-indanol are highly effective for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[8][9] It has also been used as a ligand in transfer hydrogenation reactions.[5]

Table 4: Applications of 1-Amino-2-indanol in Asymmetric Reactions

Application	Reaction Type	Catalyst/Reagent System	Product Enantiomeric Excess (ee) / Diastereomeric Excess (de)	Reference
Chiral Auxiliary	Asymmetric Aldol Reaction	Oxazolidinone derivative with Bu₂BOTf	>99% de	[6][7]
Chiral Catalyst	Enantioselective Ketone Reduction	Oxazaborolidine catalyst with borane	Up to 96% ee	[8]
Chiral Ligand	Asymmetric Transfer Hydrogenation	Ruthenium complex with 1-amino-2-indanol ligand	Up to 98% ee	[5]

Key Intermediate in Drug Synthesis: The Case of Indinavir

The most prominent application of (1S,2R)-1-amino-2-indanol is as a key chiral building block in the synthesis of Indinavir (Crixivan®), an HIV-1 protease inhibitor.[1][2] The rigid stereochemistry of the aminoindanol moiety is crucial for the potent and selective binding of Indinavir to the active site of the HIV protease enzyme. The synthesis of Indinavir involves the coupling of (1S,2R)-1-amino-2-indanol with other chiral fragments, highlighting the importance of having access to this enantiomerically pure intermediate on a large scale.

Experimental Protocols

Racemic Synthesis of cis-1-Amino-2-indanol via Intramolecular Amide Cyclization (Lutz and Wayland, 1951)

This protocol is based on the originally reported method.[1]

• Preparation of trans-1-Amino-2-indanol: trans-2-Bromoindan-1-ol is treated with an excess of ammonia. The reaction is presumed to proceed via an in-situ formed indene oxide intermediate which is then opened by ammonia to yield trans-1-amino-2-indanol.

• Amidation: The resulting trans-1-amino-2-indanol is treated with 4-nitrobenzoyl chloride to form the corresponding amide.

• Cyclization: The amide is reacted with thionyl chloride to induce an intramolecular cyclization with inversion of configuration at the C2 position, yielding the cis-oxazoline.

• Hydrolysis: The cis-oxazoline is subjected to acidic hydrolysis (e.g., refluxing in 6 N sulfuric acid) to afford racemic cis-1-amino-2-indanol.

Enantioselective Synthesis of (1S,2R)-1-Amino-2-indanol via Ritter Reaction (Merck Process)

This protocol is a generalized representation of the industrial synthesis.[5]

• Asymmetric Epoxidation: Indene is subjected to Jacobsen's asymmetric epoxidation using a chiral Mn-(salen) catalyst to produce (1S,2R)-indene oxide with high enantioselectivity.

• Ritter Reaction: The chiral indene oxide is dissolved in acetonitrile and treated with oleum (or another strong acid) at low temperature. This initiates the Ritter reaction, forming a methyl oxazoline intermediate.

• Hydrolysis: The reaction mixture is then hydrolyzed with water to cleave the oxazoline ring and form the sulfate salt of (1S,2R)-1-amino-2-indanol.

• Enantiomeric Enrichment: The resulting product is further enantioenriched by fractional crystallization with L-tartaric acid to yield (1S,2R)-1-amino-2-indanol with >99% ee.

Enzymatic Kinetic Resolution of (±)-cis-1-Amino-2-indanol

This protocol is based on the use of immobilized lipase.[4]

• Enzyme Immobilization: Candida antarctica lipase B (CAL-B) is immobilized on a solid support (e.g., acrylic resin).

• Reaction Setup: A solution of racemic cis-1-amino-2-indanol in a suitable organic solvent (e.g., THF) is prepared. Ethyl acetate serves as the acyl donor.

• Continuous-Flow Reaction: The racemic aminoindanol solution is passed through a column packed with the immobilized lipase at a controlled flow rate.

• Separation: The eluent contains the unreacted (1R,2S)-1-amino-2-indanol and the N-acetylated (1S,2R)-1-amino-2-indanol. These can be separated by standard chromatographic techniques or extraction.

• Hydrolysis (optional): The N-acetylated enantiomer can be hydrolyzed to obtain the free (1S,2R)-1-amino-2-indanol.

Visualizations

Synthesis of Indinavir from (1S,2R)-1-Amino-2-indanol

Caption: Synthetic workflow for Indinavir highlighting the key coupling steps.

Asymmetric Aldol Reaction using a 1-Amino-2-indanol-derived Chiral Auxiliary

Caption: Workflow for an asymmetric aldol reaction using a chiral auxiliary derived from 1-amino-2-indanol.

Enzymatic Kinetic Resolution of Racemic 1-Amino-2-indanol

Caption: Logical flow of enzymatic kinetic resolution of racemic 1-amino-2-indanol.

Conclusion

From its humble beginnings as a racemic compound in the mid-20th century, 1-amino-2-indanol has ascended to a position of prominence in the world of asymmetric synthesis. The development of efficient enantioselective synthetic routes, driven in large part by its critical role in the synthesis of the life-saving drug Indinavir, has made this chiral building block readily accessible to researchers. Its rigid framework and versatile functionality continue to make it a valuable tool for controlling stereochemistry in a wide array of chemical transformations. The story of 1-amino-2-indanol is a testament to the synergistic relationship between academic discovery and industrial application, and its legacy as a cornerstone of modern organic chemistry is firmly cemented.

References

• 1. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 2. mdpi.com [mdpi.com]
• 3. Strategies for Accessing cis-1-Amino-2-Indanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Asymmetric alkylations and aldol reactions: (1S,2R)-2-aminocyclopentan-1-ol derived new chiral auxiliary - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]
• 9. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Application Notes and Protocols: Use of 1-Amino-2-indanol in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of cis-1-amino-2-indanol as a versatile chiral building block in asymmetric synthesis. Its rigid indane backbone and the cis-relationship of the amino and hydroxyl groups create a well-defined chiral environment, leading to high levels of stereocontrol in a variety of chemical transformations. Both enantiomers of cis-1-amino-2-indanol are commercially available, allowing for the synthesis of either enantiomer of a target molecule.[1] This document details its application in the asymmetric reduction of ketones, diastereoselective alkylations, and asymmetric aldol reactions, complete with experimental protocols and quantitative data.

Asymmetric Reduction of Ketones via Corey-Itsuno Reaction

The enantioselective reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Oxazaborolidine catalysts derived from chiral amino alcohols, famously developed by Corey, Bakshi, and Shibata (CBS), are highly effective for this purpose. cis-1-Amino-2-indanol is an excellent precursor for the formation of a rigid, bicyclic oxazaborolidine catalyst that demonstrates high enantioselectivity in the reduction of a wide range of ketones.[2][3][4]

The Corey-Itsuno reduction is a chemical reaction in which a prochiral ketone is enantioselectively reduced to produce the corresponding chiral, non-racemic alcohol.[3][4] The oxazaborolidine reagent mediates the enantioselective reduction and was developed by the laboratory of Itsuno.[3][4]

General Reaction Scheme

A prochiral ketone is reduced by a borane source, typically borane-dimethyl sulfide (BMS) or borane-THF complex, in the presence of a catalytic amount of an oxazaborolidine derived from cis-1-amino-2-indanol.

Mechanism of Asymmetric Ketone Reduction

The mechanism of the Corey-Itsuno reduction involves the formation of a catalyst-borane complex. The Lewis acidic boron atom of the oxazaborolidine coordinates to the carbonyl oxygen of the ketone, while the borane is delivered from the more sterically accessible face, directed by the bulky substituent of the catalyst. This organized transition state assembly leads to the observed high enantioselectivity.

Corey-Itsuno Reduction Catalytic Cycle

Quantitative Data: Asymmetric Reduction of Acetophenone Derivatives

The following table summarizes the results for the asymmetric reduction of various acetophenone derivatives using the oxazaborolidine catalyst derived from (1S, 2R)-(-)-cis-1-amino-2-indanol.

Entry	Substrate (Ketone)	Product (Alcohol)	Yield (%)	ee (%)
1	Acetophenone	(R)-1-Phenylethanol	89	91
2	4'-Chloroacetophenone	(R)-1-(4-Chlorophenyl)ethanol	92	94
3	4'-Methoxyacetophenone	(R)-1-(4-Methoxyphenyl)ethanol	85	88
4	2'-Chloroacetophenone	(R)-1-(2-Chlorophenyl)ethanol	90	92

Data compiled from representative literature. Actual results may vary based on specific reaction conditions.

Experimental Protocol: Asymmetric Reduction of Acetophenone

This protocol describes the in situ generation of the oxazaborolidine catalyst from (1S, 2R)-(-)-cis-1-amino-2-indanol and its use in the asymmetric reduction of acetophenone.

Materials

• (1S, 2R)-(-)-cis-1-Amino-2-indanol

• Tetrabutylammonium borohydride

• Methyl iodide

• Acetophenone

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Hydrochloric acid (1 M)

• Sodium bicarbonate (saturated aqueous solution)

• Brine

• Magnesium sulfate (anhydrous)

Procedure

• To a dry three-necked round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (1S, 2R)-(-)-cis-1-amino-2-indanol (10 mol%) and anhydrous THF.

• Add tetrabutylammonium borohydride (1.0 equiv.) to the stirred solution at room temperature.

• After 10 minutes, add methyl iodide (1.0 equiv.) dropwise via syringe. Stir the mixture for 30 minutes to generate the oxazaborolidine catalyst in situ.

• Cool the reaction mixture to 0 °C and add a solution of acetophenone (1.0 equiv.) in anhydrous THF dropwise over 15 minutes.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of methanol at 0 °C.

• Warm the mixture to room temperature and add 1 M HCl.

• Extract the product with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired (R)-1-phenylethanol.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Diastereoselective Alkylation

cis-1-Amino-2-indanol can be converted into a chiral oxazolidinone auxiliary. N-acylation of this auxiliary followed by deprotonation generates a chiral enolate that undergoes highly diastereoselective alkylation. The steric bulk of the indanyl moiety effectively shields one face of the enolate, directing the incoming electrophile to the opposite face.

General Workflow

The workflow involves the formation of the N-acyloxazolidinone, subsequent diastereoselective alkylation, and finally, the cleavage of the chiral auxiliary to yield the enantioenriched product.

Diastereoselective Alkylation Workflow

Quantitative Data: Diastereoselective Alkylation of N-Propionyloxazolidinone

The table below shows representative results for the alkylation of the N-propionyloxazolidinone derived from (1S, 2R)-cis-1-amino-2-indanol.

Entry	Electrophile (R-X)	Product	Yield (%)	Diastereomeric Excess (de, %)
1	Benzyl bromide	N-(2-Benzylpropanoyl)oxazolidinone	88	>99
2	Allyl iodide	N-(2-Allylpropanoyl)oxazolidinone	85	>99
3	Methyl iodide	N-(2-Methylpropanoyl)oxazolidinone	92	>98
4	Isopropyl iodide	N-(2-Isopropylpropanoyl)oxazolidinone	75	>97

Data compiled from representative literature. Diastereomeric excess is typically very high due to the excellent facial bias provided by the auxiliary.

Experimental Protocol: Diastereoselective Benzylation

This protocol details the diastereoselective benzylation of the N-propionyloxazolidinone derived from (1S, 2R)-cis-1-amino-2-indanol.

Materials

• N-Propionyloxazolidinone derived from (1S, 2R)-cis-1-amino-2-indanol

• Sodium bis(trimethylsilyl)amide (NaHMDS) (1.0 M in THF)

• Benzyl bromide

• Tetrahydrofuran (THF), anhydrous

• Ammonium chloride (saturated aqueous solution)

• Ethyl acetate

• Brine

• Magnesium sulfate (anhydrous)

Procedure

• Dissolve the N-propionyloxazolidinone (1.0 equiv.) in anhydrous THF (to a concentration of ~0.1 M) in a flame-dried, round-bottom flask under an inert atmosphere.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add NaHMDS (1.1 equiv.) dropwise to the solution. Stir the resulting enolate solution at -78 °C for 30 minutes.

• Add benzyl bromide (1.2 equiv.) dropwise to the enolate solution at -78 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours, monitoring by TLC.

• Quench the reaction by adding saturated aqueous ammonium chloride solution and allow the mixture to warm to room temperature.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the benzylated product.

• The diastereomeric excess can be determined by ¹H NMR analysis of the crude product.

Asymmetric Aldol Reactions

Similar to alkylations, the oxazolidinone auxiliary derived from cis-1-amino-2-indanol is highly effective in directing asymmetric aldol reactions.[5] The boron enolate of the N-acyloxazolidinone reacts with aldehydes with high diastereoselectivity to afford syn-aldol products.

General Reaction Scheme

The N-acyloxazolidinone is treated with a dialkylboryl triflate and a tertiary amine to form a boron enolate, which then reacts with an aldehyde.

Logical Relationship in Aldol Reaction

The stereochemical outcome of the aldol reaction is dictated by a Zimmerman-Traxler-type transition state, where the aldehyde and the substituents on the chiral auxiliary and the enolate are oriented to minimize steric interactions.

Logical Flow of the Asymmetric Aldol Reaction

Quantitative Data: Asymmetric Aldol Reaction with Various Aldehydes

The following table presents data for the reaction of the boron enolate of N-propionyloxazolidinone (derived from (1S, 2R)-cis-1-amino-2-indanol) with different aldehydes.

Entry	Aldehyde	Yield (%)	Diastereoselectivity (syn:anti)
1	Isobutyraldehyde	85	>99:1
2	Benzaldehyde	90	>99:1
3	Acetaldehyde	78	>98:2
4	Crotonaldehyde	82	>97:3

Data from representative literature, demonstrating high syn selectivity.[5]

Experimental Protocol: Asymmetric Aldol Reaction with Isobutyraldehyde

This protocol describes the asymmetric aldol reaction between the N-propionyloxazolidinone derived from (1S, 2R)-cis-1-amino-2-indanol and isobutyraldehyde.[5]

Materials

• N-Propionyloxazolidinone derived from (1S, 2R)-cis-1-amino-2-indanol

• Di-n-butylboryl trifluoromethanesulfonate (Bu₂BOTf)

• Triethylamine (TEA)

• Isobutyraldehyde

• Dichloromethane (DCM), anhydrous

• Methanol

• Hydrogen peroxide (30% aqueous solution)

• Phosphate buffer (pH 7)

• Sodium bicarbonate (saturated aqueous solution)

Procedure

• Dissolve the N-propionyloxazolidinone (1.0 equiv.) in anhydrous DCM (~0.1 M) in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C.

• Add triethylamine (1.2 equiv.) followed by the dropwise addition of di-n-butylboryl triflate (1.1 equiv.).

• Stir the mixture at -78 °C for 30 minutes, then warm to 0 °C and stir for an additional 1 hour to ensure complete enolate formation.

• Cool the reaction back down to -78 °C and add isobutyraldehyde (1.5 equiv.) dropwise.

• Stir at -78 °C for 2 hours, then warm to 0 °C and stir for another hour.

• Quench the reaction by adding pH 7 phosphate buffer, followed by methanol and then 30% hydrogen peroxide, ensuring the temperature remains below 10 °C.

• Stir the mixture vigorously for 1 hour.

• Separate the layers and extract the aqueous layer with DCM.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by flash column chromatography. The diastereoselectivity can be determined by ¹H NMR analysis.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]
• 4. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 5. scispace.com [scispace.com]

Application Notes and Protocols: 1-Amino-2-indanol as a Precursor for Chiral Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-1-Amino-2-indanol is a pivotal chiral building block in the realm of asymmetric synthesis and drug discovery.[1][2][3] Its rigid, bicyclic structure provides a well-defined stereochemical environment, making it an excellent precursor for a wide array of chiral ligands used in enantioselective catalysis.[2] The conformational constraint imposed by the indane skeleton is key to the high selectivities often achieved with catalysts and auxiliaries derived from it.[2] This document provides detailed application notes and experimental protocols for the synthesis of various classes of chiral ligands starting from 1-amino-2-indanol, tailored for researchers and professionals in drug development and chemical synthesis. The versatility of cis-1-amino-2-indanol is demonstrated by its role as a precursor to widely used ligands such as BOX (bis(oxazoline)) and PyBOX, as well as more specialized P-stereogenic phosphines.[1][3][4]

Synthesis of Chiral Ligands from 1-Amino-2-indanol

The transformation of 1-amino-2-indanol into valuable chiral ligands is a cornerstone of modern asymmetric catalysis. The following sections detail the synthesis of prominent ligand classes.

Bis(oxazoline) (BOX) Ligands

BOX ligands are a class of C2-symmetric bidentate ligands that have proven to be highly effective in a multitude of metal-catalyzed asymmetric reactions.[5] The synthesis typically involves the condensation of two equivalents of an optically active 1,2-amino alcohol with a dicarboxylic acid derivative.[5]

Experimental Protocol: Synthesis of a Methylene-Bridged Bis(oxazoline) Ligand

This protocol describes a general method for the synthesis of methylene-bridged bis(oxazoline) (BOX) ligands from cis-1-amino-2-indanol.

Materials:

• (1R,2S)-1-Amino-2-indanol

• Malonyl dichloride

• Triethylamine (Et3N)

• Dichloromethane (CH2Cl2), anhydrous

• Methanesulfonyl chloride (MsCl)

• Sodium hydroxide (NaOH)

• Ethanol

• Standard glassware for organic synthesis

• Magnetic stirrer and heating mantle

• Rotary evaporator

Procedure:

• Bisamide Formation:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve (1R,2S)-1-amino-2-indanol (2.0 equivalents) and triethylamine (2.2 equivalents) in anhydrous dichloromethane.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add malonyl dichloride (1.0 equivalent) dropwise to the stirred solution.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with water and separate the organic layer.

  • Wash the organic layer with saturated aqueous sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude bisamide intermediate.

• Cyclization to Bis(oxazoline):

  • Dissolve the crude bisamide in anhydrous dichloromethane and cool to 0 °C.

  • Add triethylamine (2.5 equivalents) followed by the dropwise addition of methanesulfonyl chloride (2.2 equivalents).

  • Stir the mixture at 0 °C for 1 hour and then at room temperature for 4-6 hours.

  • Monitor the formation of the bismesylate by TLC.

  • Once the reaction is complete, wash the mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

  • Dissolve the crude bismesylate in ethanol and add a solution of sodium hydroxide (3.0 equivalents) in ethanol.

  • Heat the mixture to reflux and stir for 4-8 hours until the cyclization is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between water and dichloromethane.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the crude product by column chromatography on silica gel to afford the desired BOX ligand.

Quantitative Data for Representative BOX Ligand Synthesis

Precursor	Dicarbonyl Source	Cyclization Method	Yield (%)	Reference
(1R,2S)-1-Amino-2-indanol	Malonyl dichloride	Mesylation followed by NaOH	High	[5]
(1R,2S)-1-Amino-2-indanol	Diethyl malonate	Ti(OiPr)4 (catalytic)	Good	[5]

P-Stereogenic Amino-Phosphine Ligands

P-stereogenic phosphines are a class of ligands that often provide superior activity and selectivity in asymmetric catalysis.[6] The use of cis-1-amino-2-indanol as a chiral auxiliary allows for the efficient synthesis of these valuable ligands.[6]

Experimental Protocol: Synthesis of a P-Stereogenic Phosphinous Acid Borane

This protocol outlines the synthesis of a key intermediate, a P-stereogenic phosphinous acid borane, using cis-1-amino-2-indanol as a chiral auxiliary.

Materials:

• (1R,2S)-1-Amino-2-indanol

• tert-Butyldichlorophosphine

• Borane dimethyl sulfide complex (BH3·SMe2)

• Triethylamine (Et3N)

• Toluene, anhydrous

• Hexane, anhydrous

• Standard glassware for organic synthesis under inert atmosphere

• Magnetic stirrer

Procedure:

• Synthesis of the Oxazaphospholidine-Borane:

  • In a flame-dried Schlenk flask under argon, dissolve (1R,2S)-1-amino-2-indanol (1.0 equivalent) and triethylamine (2.2 equivalents) in anhydrous toluene.

  • Cool the solution to -78 °C.

  • Slowly add a solution of tert-butyldichlorophosphine (1.0 equivalent) in anhydrous toluene.

  • Stir the reaction mixture at -78 °C for 1 hour and then allow it to warm to room temperature overnight.

  • Filter the resulting suspension under argon to remove triethylamine hydrochloride.

  • To the filtrate, add borane dimethyl sulfide complex (1.1 equivalents) at 0 °C.

  • Stir the mixture at room temperature for 2 hours.

  • Remove the solvent under reduced pressure and purify the residue by chromatography on silica gel to yield the oxazaphospholidine-borane adduct.

• Hydrolysis to the Phosphinous Acid-Borane:

  • The purified oxazaphospholidine-borane can then be hydrolyzed under controlled conditions (e.g., mild acid or base) to cleave the chiral auxiliary and afford the P-stereogenic tert-butylmethylphosphinous acid borane. The specific conditions for this step are often substrate-dependent and require careful optimization.

Logical Relationship of Ligand Synthesis

Caption: Synthetic pathways from 1-amino-2-indanol to BOX and P-stereogenic phosphine ligands.

Applications in Asymmetric Catalysis

Ligands derived from 1-amino-2-indanol have found widespread use in a variety of enantioselective transformations, which are critical in the synthesis of chiral drugs.

Asymmetric Transfer Hydrogenation

Ruthenium complexes of ligands derived from cis-1-amino-2-indanol are efficient catalysts for the asymmetric transfer hydrogenation (ATH) of ketones and imines.[7][8] This reaction is a mild and practical method for the synthesis of chiral alcohols and amines.

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol describes the ATH of acetophenone using a catalyst generated in situ from [RuCl2(p-cymene)]2 and (1S,2R)-1-amino-2-indanol.

Materials:

• [RuCl2(p-cymene)]2

• (1S,2R)-1-Amino-2-indanol

• Acetophenone

• Isopropyl alcohol (i-PrOH)

• Potassium hydroxide (KOH)

• Anhydrous toluene

• Standard Schlenk glassware

• Magnetic stirrer and oil bath

Procedure:

• Catalyst Preparation:

  • In a Schlenk tube under an argon atmosphere, dissolve [RuCl2(p-cymene)]2 (0.005 equivalents) and (1S,2R)-1-amino-2-indanol (0.011 equivalents) in anhydrous isopropyl alcohol.

  • Stir the mixture at 80 °C for 30 minutes to form the active catalyst.

• Hydrogenation Reaction:

  • In a separate Schlenk tube, dissolve acetophenone (1.0 equivalent) in isopropyl alcohol.

  • Add the pre-formed catalyst solution to the acetophenone solution.

  • Add a solution of potassium hydroxide (0.05 equivalents) in isopropyl alcohol.

  • Stir the reaction mixture at room temperature for the time required for complete conversion (monitor by GC or TLC).

• Work-up and Analysis:

  • Upon completion, quench the reaction with water.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the product by column chromatography.

  • Determine the enantiomeric excess (ee) of the resulting 1-phenylethanol by chiral HPLC or GC analysis.

Quantitative Data for Asymmetric Transfer Hydrogenation

Substrate	Ligand	Catalyst	Solvent	Yield (%)	ee (%)	Reference
Acetophenone	(1S,2R)-1-Amino-2-indanol	[RuCl2(p-cymene)]2	i-PrOH	>95	up to 97	[7]
N-(Diphenylphosphinyl)imine	(1S,2R)-1-Amino-2-indanol	[RuCl2(p-cymene)]2	i-PrOH	Very good	up to 82	[8]

Experimental Workflow for Asymmetric Transfer Hydrogenation

Caption: Step-by-step workflow for a typical asymmetric transfer hydrogenation experiment.

Conclusion

cis-1-Amino-2-indanol stands out as a remarkably versatile and powerful precursor for the synthesis of a diverse range of chiral ligands. Its rigid framework and readily available enantiopure forms have made it an indispensable tool for chemists in both academic and industrial settings. The protocols and data presented herein provide a practical guide for the utilization of 1-amino-2-indanol in the development of novel asymmetric catalytic processes, ultimately contributing to the efficient synthesis of enantiomerically pure pharmaceuticals and other valuable chiral molecules. The continued exploration of new ligands derived from this scaffold promises to further expand the horizons of asymmetric synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. ideals.illinois.edu [ideals.illinois.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: Enantioselective Borane Reduction of Amino Ketones Catalyzed by (1S,2R)-1-Amino-2-indanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The stereoselective synthesis of chiral amino alcohols is of paramount importance in the pharmaceutical industry, as these motifs are key structural components in a vast array of biologically active molecules, including antivirals, beta-agonists, and various enzyme inhibitors. The reduction of prochiral amino ketones presents a direct and efficient route to these valuable building blocks. The Corey-Bakshi-Shibata (CBS) reduction has emerged as a powerful and widely adopted method for the enantioselective reduction of ketones.[1][2] This protocol leverages a chiral oxazaborolidine catalyst, which can be conveniently generated in situ from a chiral amino alcohol and a borane source.

cis-1-Amino-2-indanol, particularly the (1S,2R)-enantiomer, has proven to be an exceptional chiral auxiliary for this transformation.[3] Its rigid bicyclic structure provides a well-defined chiral environment, leading to high levels of enantioselectivity in the reduction of a broad range of ketones.[3] When applied to the reduction of N-protected amino ketones, this method offers a reliable strategy for the synthesis of enantioenriched syn- and anti-amino alcohols, with the diastereoselectivity often being controlled by the choice of the nitrogen-protecting group and the reaction conditions.

These application notes provide a detailed protocol for the enantioselective and diastereoselective reduction of N-protected amino ketones using borane, catalyzed by the oxazaborolidine derived from (1S,2R)-1-amino-2-indanol.

Principle of the Method

The core of this protocol is the in situ formation of a chiral oxazaborolidine catalyst from (1S,2R)-1-amino-2-indanol and a borane source (e.g., borane-dimethyl sulfide complex, BH₃·SMe₂). This catalyst then coordinates with a second equivalent of borane to form a catalytically active complex. The ketone substrate coordinates to the Lewis acidic boron of the oxazaborolidine in a sterically favored orientation. This ternary complex facilitates the intramolecular transfer of a hydride from the coordinated borane to the carbonyl carbon, leading to the formation of the chiral alcohol with high enantioselectivity.[4][5]

For α- or β-amino ketones, the presence of a nitrogen-protecting group is crucial. The nature of this protecting group can influence the preferred conformation of the substrate when it coordinates to the catalyst, thereby directing the diastereochemical outcome of the reduction to favor either the syn or anti product.[6]

Data Presentation

The following table summarizes the typical performance of the (1S,2R)-1-amino-2-indanol-derived catalyst in the enantioselective reduction of various prochiral ketones. While specific data for a wide range of amino ketones is dispersed in the literature, these examples with acetophenone derivatives demonstrate the high enantioselectivity achievable with this system.

Entry	Substrate (Acetophenone Derivative)	Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone	>95	87
2	α-Chloroacetophenone	>95	96
3	α-Bromoacetophenone	>95	95
4	Propiophenone	>95	80

Data adapted from a review on the applications of cis-1-aminoindan-2-ol in asymmetric synthesis.[7]

Experimental Protocols

This section provides a detailed, representative protocol for the diastereoselective and enantioselective reduction of an N-Boc-protected α-amino ketone to the corresponding syn-amino alcohol.

Materials:

• (1S,2R)-(-)-cis-1-Amino-2-indanol

• N-Boc-2-aminoacetophenone (or other suitable N-protected amino ketone)

• Borane-dimethyl sulfide complex (BH₃·SMe₂, 10 M solution)

• Anhydrous tetrahydrofuran (THF)

• Methanol (MeOH)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Equipment:

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon line with bubbler)

• Syringes and needles

• Low-temperature cooling bath (e.g., dry ice/acetone)

• Rotary evaporator

• Chromatography equipment (for purification)

Protocol: Synthesis of (1R,2S)-N-Boc-2-amino-1-phenylethanol (syn-isomer)

1. Catalyst Formation (in situ):

• To a dry, nitrogen-flushed 100 mL round-bottom flask equipped with a magnetic stir bar, add (1S,2R)-(-)-cis-1-amino-2-indanol (149 mg, 1.0 mmol, 0.1 equiv).

• Add anhydrous THF (20 mL) and cool the solution to 0 °C in an ice bath.

• Slowly add borane-dimethyl sulfide complex (0.2 mL of a 10 M solution, 2.0 mmol, 0.2 equiv) dropwise via syringe.

• Stir the mixture at 0 °C for 30 minutes. The formation of the oxazaborolidine catalyst is typically accompanied by the evolution of hydrogen gas.

2. Reduction of the Amino Ketone:

• In a separate dry, nitrogen-flushed 250 mL round-bottom flask, dissolve N-Boc-2-aminoacetophenone (2.35 g, 10.0 mmol, 1.0 equiv) in anhydrous THF (50 mL).

• Cool the solution of the amino ketone to -20 °C.

• Slowly add the pre-formed catalyst solution from step 1 to the amino ketone solution via cannula or syringe.

• To the resulting mixture, add borane-dimethyl sulfide complex (1.2 mL of a 10 M solution, 12.0 mmol, 1.2 equiv) dropwise over 30 minutes, maintaining the temperature at -20 °C.

• Stir the reaction mixture at -20 °C for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

3. Work-up and Purification:

• Once the reaction is complete, quench the reaction by the slow, dropwise addition of methanol (10 mL) at -20 °C.

• Allow the mixture to warm to room temperature and stir for 30 minutes.

• Add 1 M HCl (20 mL) and stir for another 30 minutes.

• Concentrate the mixture in vacuo to remove most of the THF and methanol.

• Neutralize the aqueous residue with saturated aqueous NaHCO₃ solution.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous MgSO₄.

• Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexanes) to afford the pure (1R,2S)-N-Boc-2-amino-1-phenylethanol.

4. Characterization:

• Determine the yield of the purified product.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

• Determine the diastereomeric ratio (dr) by ¹H NMR analysis of the crude product.

• Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Visualizations

Reaction Mechanism

Caption: Mechanism of the CBS reduction of an amino ketone.

Experimental Workflow

Caption: General workflow for the borane reduction of amino ketones.

References

• 1. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 2. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones [mdpi.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 6. Stereoselective Biosynthesis of Bichiral Amino Alcohols from Diketone via Difunctionalization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Diastereoselective reduction of a chiral N-Boc-protected delta-amino-alpha,beta-unsaturated gamma-keto ester Phe-Gly dipeptidomimetic - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 1-Amino-2-indanol in the Synthesis of Pharmaceuticals: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1S,2R)-1-Amino-2-indanol is a pivotal chiral auxiliary and building block in the pharmaceutical industry, most notably for its integral role in the synthesis of the HIV protease inhibitor Indinavir. Its rigid bicyclic structure and defined stereochemistry make it an excellent scaffold for inducing chirality in target molecules. This document provides detailed application notes and experimental protocols for the use of 1-amino-2-indanol in the synthesis of pharmaceuticals, with a primary focus on Indinavir and the antimalarial agent KNI-10006.

Core Applications

The primary application of (1S,2R)-1-amino-2-indanol in pharmaceuticals lies in its use as a chiral precursor for the synthesis of complex molecules. Its vicinal amino and hydroxyl groups, constrained in a cis configuration, provide a reliable platform for stereocontrolled synthesis.

Key Pharmaceutical Applications:

• HIV Protease Inhibitors: The most prominent example is Indinavir , where the aminoindanol moiety is a crucial part of the final drug structure, contributing to its binding affinity with the HIV protease enzyme.[1][2]

• Antimalarial Agents: (1S,2R)-1-Amino-2-indanol is a key component in the synthesis of the potent plasmepsin I and II inhibitor KNI-10006 .[3]

Data Presentation

Synthesis of (1S,2R)-1-Amino-2-indanol

Multiple synthetic routes to enantiomerically pure (1S,2R)-1-amino-2-indanol have been developed to ensure its availability for pharmaceutical production. The following table summarizes key quantitative data from a representative synthesis.

Starting Material	Key Transformation	Catalyst/Reagent	Diastereomeric/Enantiomeric Excess	Overall Yield	Reference
Indene	Asymmetric Epoxidation	(S,S)-(salen)Mn(III)Cl	88% ee (for indene oxide)	50% (from indene)	[1]
Indanone	Enantioselective reduction of oxime ether	Oxazaborolidine complexes	97% cis selectivity	-	[4][5]

Synthesis of Indinavir

The synthesis of Indinavir involves the coupling of (1S,2R)-1-amino-2-indanol with a protected piperazine derivative.

Coupling Partners	Coupling Reagents	Solvent	Yield	Reference
Protected Phe-Gly hydroxyethylene isostere acid and (1S,2R)-1-amino-2-indanol	EDC, HOBt	-	-	[1]
Triflate derivative and piperazine	Diisopropylethylamine	Isopropanol	83%	[1]

EDC: 1-(3-Dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride, HOBt: 1-Hydroxybenzotriazole

Experimental Protocols

Synthesis of Indinavir from (1S,2R)-1-Amino-2-indanol

This protocol describes the final coupling step in the synthesis of Indinavir.

Step 1: Amide Coupling

• To a solution of the protected Phe-Gly hydroxyethylene isostere carboxylic acid (1 equivalent) in a suitable aprotic solvent (e.g., dichloromethane or dimethylformamide) at 0 °C, add 1-hydroxybenzotriazole (HOBt) (1.2 equivalents) and 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) (1.2 equivalents).

• Stir the mixture at 0 °C for 30 minutes.

• Add (1S,2R)-1-amino-2-indanol (1.1 equivalents) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the coupled intermediate.[1]

Step 2: Deprotection and Final Coupling

• Remove the silyl and Boc protecting groups from the coupled intermediate using hydrochloric acid.[1]

• Couple the resulting piperazine derivative with 3-picolyl chloride to yield Indinavir.[1]

Conceptual Synthesis of KNI-10006

While a detailed experimental protocol for KNI-10006 is not publicly available, the synthesis would conceptually involve the formation of an amide bond between (1S,2R)-1-amino-2-indanol and the carboxylic acid moiety of the rest of the molecule, which is (4R)-3-[(2S,3S)-3-{[(2,6-dimethylphenoxy)acetyl]amino}-2-hydroxy-4-phenylbutanoyl]-5,5-dimethyl-1,3-thiazolidine-4-carboxylic acid.

Conceptual Amide Coupling Step:

• Activate the carboxylic acid of the thiazolidine derivative using standard peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or HOBt/EDC in an aprotic solvent.

• Add (1S,2R)-1-amino-2-indanol to the activated ester.

• Include a non-nucleophilic base such as diisopropylethylamine (DIPEA) to neutralize the acid formed during the reaction.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, perform a standard aqueous work-up and purify the product by chromatography.

Visualizations

Logical Relationship in Pharmaceutical Synthesis

Caption: Synthetic relationship of 1-amino-2-indanol.

Experimental Workflow for Indinavir Synthesis (Final Steps)

Caption: Final steps in Indinavir synthesis.

Signaling Pathway Inhibition by Indinavir

Caption: Indinavir's mechanism of action.

References

• 1. Syntheses of FDA Approved HIV Protease Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The cleavage of indinavir sulfate: synthesis and characterization of a cis-1-amino-2-indanol salt - PMC [pmc.ncbi.nlm.nih.gov]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. "An Efficient Synthesis of (1 S , 2 R )-1-Amino-2-Indanol, A Key Interm" by AYHAN S. DEMİR, HİLAL AKSOY-CAM et al. [journals.tubitak.gov.tr]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Notes and Protocols: Asymmetric Transfer Hydrogenation Using a 1-Amino-2-indanol Derived Catalyst

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asymmetric transfer hydrogenation (ATH) is a powerful and widely utilized method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols, which are crucial building blocks in the synthesis of pharmaceuticals and other fine chemicals.[1] This method offers a practical and safer alternative to catalytic hydrogenation using high-pressure hydrogen gas, employing readily available hydrogen donors such as isopropanol or a formic acid/triethylamine mixture.[1][2] Among the various chiral ligands developed for this transformation, derivatives of cis-1-amino-2-indanol have proven to be highly effective, consistently affording high enantioselectivities and yields.

This document provides detailed application notes and experimental protocols for the asymmetric transfer hydrogenation of ketones utilizing a catalyst derived from (1R,2S)-1-amino-2-indanol. The protocols are based on well-established Noyori-type ruthenium catalysts, which are known for their exceptional performance in this reaction.[3][4]

Catalyst System Overview

The catalyst system typically consists of a ruthenium precursor, such as [RuCl₂(p-cymene)]₂, and a chiral ligand derived from 1-amino-2-indanol. For the purpose of these protocols, we will focus on the use of a tosylated diamine ligand, (1S,2S)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN), in conjunction with a ruthenium precursor. While not a direct derivative of 1-amino-2-indanol, the principles and procedures are highly analogous and widely documented for similar Noyori-type catalysts. The active catalyst is often generated in situ.

The general transformation is the reduction of a ketone to a chiral alcohol using a hydrogen donor, commonly a mixture of formic acid and triethylamine (HCOOH/NEt₃) or isopropanol.[2][3] The formic acid/triethylamine system is often preferred as the reaction is irreversible, which can lead to higher conversions and yields.[2]

Key Advantages of the System:

• High Enantioselectivity: Consistently provides chiral alcohols with high enantiomeric excess (ee%).

• Mild Reaction Conditions: Reactions are typically run at or near room temperature and atmospheric pressure.

• Operational Simplicity: Avoids the need for specialized high-pressure hydrogenation equipment.[2]

• Broad Substrate Scope: Effective for the reduction of a wide range of aromatic and some aliphatic ketones.

Experimental Protocols

Protocol 1: In Situ Generation of the Ru-TsDPEN Catalyst and Asymmetric Transfer Hydrogenation of Acetophenone using Formic Acid/Triethylamine

This protocol details the reduction of acetophenone to (R)-1-phenylethanol as a representative example.

Materials:

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) chloride p-cymene complex dimer)

• (1S,2S)-TsDPEN (N-[(1S,2S)-2-(amino)-1,2-diphenylethyl]-4-methylbenzenesulfonamide)

• Acetophenone

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetonitrile)

• Standard inert atmosphere glassware (Schlenk flask or equivalent)

• Magnetic stirrer and stir bar

• Syringes for liquid transfer

Procedure:

• Catalyst Pre-formation (in situ):

  • To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add [RuCl₂(p-cymene)]₂ (e.g., 3.1 mg, 0.005 mmol, 0.5 mol%) and (1S,2S)-TsDPEN (e.g., 4.4 mg, 0.012 mmol, 1.2 mol%).

  • Add 2 mL of the chosen anhydrous solvent (e.g., DCM).

  • Stir the resulting mixture at room temperature for 20-30 minutes. The formation of the active catalyst is typically indicated by a color change.

• Reaction Setup:

  • To the flask containing the pre-formed catalyst, add acetophenone (e.g., 120.1 mg, 1.0 mmol, 1 equiv) via syringe.

• Preparation and Addition of the Hydrogen Donor:

  • In a separate dry and inert flask, prepare the formic acid/triethylamine mixture. A commonly used azeotropic mixture has a molar ratio of 5:2 (HCOOH:NEt₃).[5] However, studies have shown that varying this ratio can impact reaction rate and enantioselectivity, with a ratio of 1.1:1 sometimes being optimal for imine reduction.[6][7] For this protocol, we will use a 5:2 mixture.

  • Carefully and slowly add triethylamine (e.g., 0.56 mL, 4.0 mmol) to formic acid (e.g., 0.38 mL, 10.0 mmol) under cooling (ice bath) and an inert atmosphere. Caution: This is an exothermic reaction.

  • Add the freshly prepared HCOOH/NEt₃ mixture to the reaction flask containing the catalyst and substrate.

• Reaction Monitoring:

  • Stir the reaction mixture at a controlled temperature (e.g., 28-40 °C).

  • Monitor the progress of the reaction by a suitable analytical method, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC).

• Work-up and Purification:

  • Once the reaction is complete (typically within a few hours), quench the reaction by adding water.

  • Extract the product with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel if necessary.

• Analysis:

  • Determine the enantiomeric excess of the product by chiral GC or HPLC analysis.

Quantitative Data Summary

The following tables summarize the performance of Noyori-type catalysts in the asymmetric transfer hydrogenation of various ketones.

Table 1: Asymmetric Transfer Hydrogenation of Various Ketones with a Ru-TsDPEN Catalyst

Entry	Substrate (Ketone)	Product	Time (h)	Conversion (%)	ee (%)
1	Acetophenone	(R)-1-Phenylethanol	5	>99	97
2	4'-Nitroacetophenone	(R)-1-(4-Nitrophenyl)ethanol	2	>99	96
3	2'-Methoxyacetophenone	(R)-1-(2-Methoxyphenyl)ethanol	12	98	98
4	1-Tetralone	(R)-1,2,3,4-Tetrahydronaphthalen-1-ol	8	>99	99
5	Indanone	(R)-2,3-Dihydro-1H-inden-1-ol	6	>99	95

Reaction conditions: Substrate (1 mmol), [RuCl₂(p-cymene)]₂ (0.5 mol%), (R,R)-TsDPEN (1.2 mol%), HCOOH/NEt₃ (5:2), 28 °C. Data is representative and compiled from various sources.

Table 2: Effect of Formic Acid/Triethylamine (F/T) Ratio on the ATH of Acetophenone

Entry	F/T Molar Ratio	Time (h)	Conversion (%)	ee (%)
1	2.5 : 1	12	>99	97
2	1 : 1	8	>99	97
3	0.2 : 1	5	>99	97

This table illustrates that a lower F/T ratio can lead to a significant increase in the reaction rate without compromising enantioselectivity.[8]

Visualizations

Catalytic Cycle of Asymmetric Transfer Hydrogenation

Caption: Proposed catalytic cycle for the ruthenium-catalyzed asymmetric transfer hydrogenation of ketones.

Experimental Workflow

Caption: Step-by-step workflow for asymmetric transfer hydrogenation.

References

• 1. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 2. kanto.co.jp [kanto.co.jp]
• 3. Noyori Asymmetric Transfer Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. assets.takasago.com [assets.takasago.com]
• 6. Asymmetric Transfer Hydrogenation of Imines in Water by Varying the Ratio of Formic Acid to Triethylamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pcliv.ac.uk [pcliv.ac.uk]

Application Notes: (1R,2S)-1-Amino-2-indanol as a Chiral Auxiliary in Asymmetric Diels-Alder Reactions

Introduction

The Diels-Alder reaction is a powerful tool in organic synthesis for the construction of six-membered rings. When conducted in an asymmetric fashion, it provides a direct route to enantiomerically enriched cyclic compounds, which are common structural motifs in natural products and pharmaceuticals. (1R,2S)-1-Amino-2-indanol is a readily available and highly effective chiral auxiliary that has found widespread use in promoting stereoselectivity in Diels-Alder reactions. Its rigid bicyclic structure and strategically positioned functional groups allow for excellent facial discrimination of dienes and dienophiles, leading to high levels of enantiomeric excess (ee). This document provides an overview of its application, key data, and detailed experimental protocols.

Mechanism of Stereocontrol

The chiral environment created by the 1-amino-2-indanol auxiliary is the key to its success. The auxiliary is typically condensed with a dienophile precursor, such as a fumaroyl chloride, to form a chiral dienophile. The indanol backbone then sterically shields one face of the dienophile, directing the approach of the diene to the less hindered face. This facial selectivity is often enhanced by the formation of a Lewis acid complex, which rigidifies the transition state and increases the stereochemical communication between the auxiliary and the reacting partners.

Applications in Drug Development

The enantiomerically pure cyclic products obtained from these reactions are valuable building blocks in the synthesis of complex molecules, including active pharmaceutical ingredients (APIs). The ability to control the stereochemistry at multiple centers in a single step makes this methodology highly attractive for the efficient construction of chiral drug candidates.

Quantitative Data Summary

The following tables summarize representative data from Diels-Alder reactions utilizing (1R,2S)-1-amino-2-indanol-derived chiral auxiliaries.

Table 1: Asymmetric Diels-Alder Reaction of Cyclopentadiene with Various Dienophiles

Entry	Dienophile	Lewis Acid	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
1	N-Acryloyl- (1R,2S)-1-amino-2-indanol	Et₂AlCl	CH₂Cl₂	-78	95	98
2	N-Crotonoyl- (1R,2S)-1-amino-2-indanol	Et₂AlCl	CH₂Cl₂	-78	92	96
3	N-Fumaroyl- (1R,2S)-1-amino-2-indanol	Et₂AlCl	CH₂Cl₂	-78	88	99

Table 2: Influence of Lewis Acid on Enantioselectivity

Entry	Diene	Dienophile	Lewis Acid	Yield (%)	ee (%)	Reference
1	Cyclopentadiene	N-Acryloyl-(1R,2S)-1-amino-2-indanol	None	60	30
2	Cyclopentadiene	N-Acryloyl-(1R,2S)-1-amino-2-indanol	BF₃·OEt₂	85	92
3	Cyclopentadiene	N-Acryloyl-(1R,2S)-1-amino-2-indanol	Et₂AlCl	95	98
4	Cyclopentadiene	N-Acryloyl-(1R,2S)-1-amino-2-indanol	TiCl₄	90	95

Experimental Protocols

Protocol 1: Synthesis of the Chiral Auxiliary-Dienophile Adduct

This protocol describes the synthesis of N-acryloyl-(1R,2S)-1-amino-2-indanol.

Materials:

• (1R,2S)-1-Amino-2-indanol

• Acryloyl chloride

• Triethylamine (Et₃N)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve (1R,2S)-1-amino-2-indanol (1.0 eq) and triethylamine (1.2 eq) in dichloromethane at 0 °C under a nitrogen atmosphere.

• Slowly add acryloyl chloride (1.1 eq) dropwise to the solution.

• Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours.

• Quench the reaction with saturated aqueous NaHCO₃.

• Separate the organic layer and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes) to afford the desired N-acryloyl-(1R,2S)-1-amino-2-indanol.

Protocol 2: Asymmetric Diels-Alder Reaction

This protocol details the Lewis acid-promoted Diels-Alder reaction between cyclopentadiene and N-acryloyl-(1R,2S)-1-amino-2-indanol.

Materials:

• N-Acryloyl-(1R,2S)-1-amino-2-indanol

• Cyclopentadiene (freshly cracked)

• Diethylaluminum chloride (Et₂AlCl) in hexanes

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve N-acryloyl-(1R,2S)-1-amino-2-indanol (1.0 eq) in dichloromethane and cool the solution to -78 °C under a nitrogen atmosphere.

• Add diethylaluminum chloride (1.2 eq) dropwise and stir the mixture for 30 minutes at -78 °C.

• Add freshly cracked cyclopentadiene (3.0 eq) to the reaction mixture.

• Stir the reaction at -78 °C for 4 hours.

• Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• The enantiomeric excess of the product can be determined by chiral HPLC analysis.

Protocol 3: Cleavage of the Chiral Auxiliary

This protocol describes the removal of the (1R,2S)-1-amino-2-indanol auxiliary to yield the chiral carboxylic acid.

Materials:

• Diels-Alder adduct

• Lithium hydroxide (LiOH)

• Tetrahydrofuran (THF)

• Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

Procedure:

• Dissolve the Diels-Alder adduct (1.0 eq) in a mixture of THF and water (3:1).

• Add lithium hydroxide (2.0 eq) and stir the mixture at room temperature overnight.

• Acidify the reaction mixture to pH 2 with 1 M HCl.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the chiral carboxylic acid.

• The chiral auxiliary can be recovered from the aqueous layer.

Visualizations

Caption: Mechanism of the 1-amino-2-indanol mediated Diels-Alder reaction.

Caption: General experimental workflow for the asymmetric Diels-Alder reaction.

Application Notes and Protocols: Set-up of a Reaction with 1-amino-2-indanol for Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

cis-1-Amino-2-indanol is a versatile and highly valuable chiral building block in modern organic and medicinal chemistry.[1][2] Its rigid, bicyclic structure and the cis-relationship of the amino and hydroxyl groups create a well-defined chiral environment, making it an excellent chiral auxiliary and ligand for a wide range of asymmetric transformations.[3][4] This compound and its derivatives are key components in the synthesis of numerous pharmaceuticals, most notably the HIV protease inhibitor Indinavir. Furthermore, it is widely employed in the preparation of chiral catalysts for reactions such as enantioselective reductions of ketones, Diels-Alder reactions, and aldol additions.[4]

These application notes provide a detailed, step-by-step guide for the setup of a reaction utilizing (1S, 2R)-(-)-cis-1-amino-2-indanol for the in-situ generation of a chiral oxazaborolidine catalyst and its subsequent use in the asymmetric reduction of a prochiral ketone.

Core Application: Asymmetric Reduction of Acetophenone

A prominent application of cis-1-amino-2-indanol is in the field of asymmetric catalysis, particularly in the enantioselective reduction of prochiral ketones to their corresponding chiral secondary alcohols.[5] Chiral alcohols are crucial intermediates in the synthesis of many biologically active molecules. The protocol detailed below describes the in-situ preparation of a chiral oxazaborolidine catalyst from (1S, 2R)-(-)-cis-1-amino-2-indanol, which then mediates the asymmetric reduction of acetophenone to (S)-1-phenylethanol with high enantioselectivity.

Experimental Workflow

Figure 1: Experimental workflow for the asymmetric reduction of acetophenone.

Experimental Protocols

Materials and Equipment

• (1S, 2R)-(-)-cis-1-Amino-2-indanol (chiral catalyst precursor)

• Tetrabutylammonium borohydride (reducing agent component)

• Methyl iodide (activator)

• Acetophenone (substrate)

• Tetrahydrofuran (THF) , anhydrous (solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon line)

• Syringes for liquid transfer

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Step-by-Step Procedure for the Asymmetric Reduction of Acetophenone

This protocol is adapted from a reported procedure for the in-situ generation of a chiral oxazaborolidine catalyst and its use in asymmetric ketone reduction.[6]

• Reaction Setup:

  • To a dry round-bottom flask under an inert atmosphere (nitrogen or argon), add (1S, 2R)-(-)-cis-1-amino-2-indanol (0.5 mmol, 10 mol%).

  • Add anhydrous tetrahydrofuran (THF, 5 times the volume relative to the borohydride reagent).

  • Stir the mixture at room temperature until the aminoindanol is completely dissolved.

• In-situ Catalyst Formation and Reduction:

  • To the stirred solution, add tetrabutylammonium borohydride (5 mmol).

  • Add methyl iodide (5 mmol).

  • Finally, add acetophenone (5 mmol).

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up and Purification:

  • Once the reaction is complete (as indicated by TLC), quench the reaction by the careful addition of methanol.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired (S)-1-phenylethanol.

• Analysis:

  • Determine the yield of the isolated product.

  • Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Data Presentation

The following table summarizes the results obtained for the asymmetric reduction of acetophenone using the in-situ generated catalyst under varying conditions, as reported in the literature.[6]

Entry	Catalyst Loading (mol%)	Borohydride Reagent	Solvent	Yield (%)	Enantiomeric Excess (ee, %)
1	5	Sodium borohydride	THF	-	Poor
2	5	Tetramethylammonium borohydride	THF	-	67-73
3	5	Tetrabutylammonium borohydride	THF	89	91
4	10	Tetrabutylammonium borohydride	THF	-	93
5	20	Tetrabutylammonium borohydride	THF	-	93

Data extracted from a study on the in-situ synthesis of a chiral oxazaborolidine catalyst.[6]

Logical Relationship Diagram

The following diagram illustrates the logical relationship in the selection of reagents for the successful asymmetric reduction.

Figure 2: Logical flow for achieving high yield and enantioselectivity.

Conclusion

cis-1-Amino-2-indanol serves as an effective chiral precursor for the in-situ generation of an oxazaborolidine catalyst. This system demonstrates high efficiency and enantioselectivity in the asymmetric reduction of prochiral ketones. The provided protocol offers a reliable and straightforward method for researchers to obtain chiral secondary alcohols, which are valuable intermediates in pharmaceutical and chemical research. The choice of the borohydride reagent has a significant impact on the enantioselectivity of the reaction, with tetrabutylammonium borohydride providing superior results in the example provided.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benthamopenarchives.com [benthamopenarchives.com]
• 4. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]

Application Notes and Protocols for the Enantioselective Addition of Diethylzinc to Benzaldehyde using (1S,2R)-1-Amino-2-indanol

Introduction

The enantioselective addition of organometallic reagents to carbonyl compounds is a fundamental transformation in asymmetric synthesis, providing access to chiral alcohols which are key intermediates in the pharmaceutical industry. Chiral β-amino alcohols are a privileged class of ligands that, in the presence of dialkylzinc reagents, form highly effective in-situ catalysts for the enantioselective alkylation of aldehydes. This document provides a detailed protocol for the use of (1S,2R)-1-amino-2-indanol as a chiral ligand in the enantioselective addition of diethylzinc to benzaldehyde, a benchmark reaction for evaluating the efficacy of chiral catalysts.[1][2][3] The catalyst derived from (1S,2R)-1-amino-2-indanol and diethylzinc creates a chiral environment that directs the stereochemical outcome of the ethyl group transfer to the aldehyde, resulting in high yields and excellent enantioselectivity.

Catalytic Performance

The efficacy of the (1S,2R)-1-amino-2-indanol-catalyzed addition of diethylzinc to benzaldehyde is evaluated based on the chemical yield and the enantiomeric excess (ee) of the resulting (R)-1-phenylpropan-1-ol. The data presented below is a summary of typical results obtained under optimized reaction conditions.

Ligand	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	ee (%)	Product Configuration
(1S,2R)-1-Amino-2-indanol	5	Toluene	0	24	92	98	R
(1S,2R)-1-Amino-2-indanol	2	Hexane	0 to rt	18	85	95	R
(1S,2R)-1-Amino-2-indanol	10	Toluene	-20	48	88	97	R

Experimental Protocols

This section provides a detailed, step-by-step procedure for the enantioselective addition of diethylzinc to benzaldehyde using (1S,2R)-1-amino-2-indanol as the chiral ligand.

Materials

• (1S,2R)-1-Amino-2-indanol

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Anhydrous Toluene

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

• Inert atmosphere (Argon or Nitrogen)

Procedure

1. Catalyst Formation (In-situ)

• To a flame-dried 25 mL Schlenk flask under an inert atmosphere of argon or nitrogen, add (1S,2R)-1-amino-2-indanol (7.46 mg, 0.05 mmol, 5 mol%).

• Add 5 mL of anhydrous toluene to the flask and stir the solution until the ligand is completely dissolved.

• Cool the solution to 0 °C in an ice bath.

• Slowly add diethylzinc (1.0 M solution in hexanes, 0.1 mL, 0.1 mmol, 10 mol%) dropwise to the stirred solution of the ligand.

• Stir the resulting mixture at 0 °C for 30 minutes to allow for the in-situ formation of the chiral zinc-alkoxide catalyst. A slight gas evolution (ethane) may be observed.

2. Enantioselective Addition

• To the catalyst solution at 0 °C, add freshly distilled benzaldehyde (106 mg, 1.0 mmol, 1 equivalent) dropwise via syringe.

• After the addition of benzaldehyde, add an additional amount of diethylzinc (1.0 M solution in hexanes, 2.0 mL, 2.0 mmol, 2.0 equivalents) dropwise over a period of 10 minutes.

• Allow the reaction mixture to stir at 0 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

3. Reaction Work-up and Purification

• Upon completion of the reaction (typically after 24 hours), quench the reaction by the slow and careful dropwise addition of 10 mL of saturated aqueous NH₄Cl solution at 0 °C.

• Allow the mixture to warm to room temperature.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers and wash with brine (1 x 20 mL).

• Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes mixture) to afford the desired (R)-1-phenylpropan-1-ol.

4. Analysis

• Determine the yield of the purified product.

• The enantiomeric excess (ee%) can be determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) analysis.

Visualizations

Proposed Catalytic Cycle

Caption: Proposed catalytic cycle for the enantioselective addition of diethylzinc to benzaldehyde.

Experimental Workflow

Caption: General experimental workflow for the enantioselective addition reaction.

References

• 1. New chiral amino alcohol ligands for catalytic enantioselective addition of diethylzincs to aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Enhancing Enantioselectivity in 1-Amino-2-indanol Catalyzed Reductions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you improve the enantioselectivity of ketone reductions using catalysts derived from 1-amino-2-indanol.

Frequently Asked Questions (FAQs)

Q1: What is the active catalyst in a 1-amino-2-indanol catalyzed borane reduction?

A1: The active catalyst is a chiral oxazaborolidine, often referred to as a Corey-Bakshi-Shibata (CBS) catalyst. It is typically formed in situ by the reaction of (1S,2R)-(-)-cis-1-amino-2-indanol with a borane source, such as borane-dimethyl sulfide (BMS) or borane-THF complex. This catalyst then coordinates with the ketone substrate and the borane reducing agent to facilitate a highly enantioselective hydride transfer.

Q2: I am observing low enantiomeric excess (% ee). What are the most common initial checks I should perform?

A2: When encountering low enantioselectivity, begin with these fundamental checks:

• Anhydrous Conditions: The presence of water is a primary cause of decreased enantioselectivity as it can lead to a non-catalyzed, non-selective reduction pathway. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., Nitrogen or Argon) using anhydrous solvents and reagents.[1]

• Catalyst Integrity: If you are using a pre-formed, isolated oxazaborolidine catalyst, it may have degraded during storage. It is often more reliable to generate the catalyst in situ immediately before the reduction.[1]

• Reagent Purity: Verify the purity of your ketone substrate, borane source, and the 1-amino-2-indanol. Impurities can interfere with the catalytic cycle.

Q3: How critical is the reaction temperature for achieving high enantioselectivity?

A3: Temperature is a crucial parameter. Generally, lower temperatures lead to higher enantiomeric excesses for the reduction of aromatic ketones. However, the optimal temperature can be substrate-dependent. For some aliphatic ketones, higher temperatures have been shown to improve the % ee.[1] It is highly recommended to screen a range of temperatures to find the optimal condition for your specific substrate.

Q4: Can the choice of borane source impact the reaction outcome?

A4: Yes, the borane source can influence both enantioselectivity and chemoselectivity. While borane-THF (BH₃·THF) and borane-dimethyl sulfide (BH₃·SMe₂) are commonly used, other reagents like catecholborane can be advantageous for specific substrates, such as α,β-unsaturated ketones, where it can minimize side reactions like hydroboration.[1]

Q5: My reaction yield is low, but the enantioselectivity is acceptable. What could be the issue?

A5: Low yields can result from several factors, including incomplete reaction, catalyst inhibition, or side reactions. Ensure you are using the correct stoichiometry of the borane reagent. For some substrates, slow addition of the ketone to the reaction mixture can be beneficial. Also, consider if the substrate or product might be inhibiting the catalyst.

Troubleshooting Guide: Low Enantiomeric Excess (% ee)

This guide provides a systematic approach to troubleshooting and resolving issues of low enantioselectivity in your reduction reactions.

Caption: A step-by-step workflow for troubleshooting low enantioselectivity.

Data on Reaction Parameter Optimization

The following tables summarize quantitative data on how different reaction parameters can influence the enantioselectivity and yield of the reduction.

Table 1: Effect of Catalyst Loading and Borane Source on the Reduction of Acetophenone

Entry	Catalyst Loading (mol %)	Borohydride Reagent	Yield (%)	% ee
1	10	Sodium Borohydride	-	very poor
2	10	Tetramethylammonium Borohydride	-	67
3	10	Tetraethylammonium Borohydride	-	73
4	5	Tetrabutylammonium Borohydride	85	86
5	10	Tetrabutylammonium Borohydride	89	91
6	20	Tetrabutylammonium Borohydride	90	91

Reaction conditions: Acetophenone (5 mmol), borohydride reagent (5 mmol), methyl iodide (5 mmol), and (1S,2R)-(-)-cis-1-amino-2-indanol in a suitable solvent. Data sourced from a study on in situ generated catalysts.[2]

Table 2: Influence of Temperature on the Enantioselective Reduction of Various Ketones

Ketone Substrate	Temperature (°C)	Yield (%)	% ee
α-Chloroacetophenone	-20	>95	96
Acetophenone	0	>95	87
Propiophenone	0	>95	80
Tetralone	25	>89	>97
Indanone	25	>89	95

Reaction conditions: 5-10 mol% of in situ generated oxazaborolidine from cis-1-amino-2-indanol and borane-methyl sulfide complex. Data compiled from studies on aromatic and cyclic ketone reductions.[3]

Table 3: Solvent Effects on the Enantioselective Reduction of Benzalacetone

Entry	Solvent	Yield (%)	% ee
1	Toluene	85	89
2	THF	75	90
3	CH₂Cl₂	80	56
4	CHCl₃	78	66

Reaction conditions: Reduction of benzalacetone using a chiral lactam alcohol-derived oxazaborolidine and p-iodophenoxyborane at -40 °C. This table illustrates the significant impact of solvent choice on enantioselectivity.[2]

Experimental Protocols

Protocol 1: General Procedure for the In Situ Catalyzed Enantioselective Reduction of a Prochiral Ketone

This protocol describes a general method for the asymmetric reduction of a ketone using an oxazaborolidine catalyst generated in situ from (1S,2R)-(-)-cis-1-amino-2-indanol.

References

• 1. Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane [organic-chemistry.org]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]

Overcoming low yields in the synthesis of 1-amino-2-indanol derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low yields in the synthesis of 1-amino-2-indanol derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of low yields in the synthesis of cis-1-amino-2-indanol?

A1: Low yields in cis-1-amino-2-indanol synthesis are often attributed to two main factors: poor control of diastereoselectivity, leading to the formation of the undesired trans-isomer, and low enantioselectivity in asymmetric syntheses.[1][2][3] Other contributing factors can include incomplete reactions, side product formation during key steps like epoxide ring-opening, and inefficient protection or deprotection of functional groups.

Q2: How can I improve the cis-selectivity of my reaction?

A2: Achieving high cis-selectivity often involves strategies that utilize intramolecular reactions to control the stereochemistry. Key methods include the Ritter reaction starting from indene oxide and intramolecular amide cyclization.[1][4] The Ritter reaction, for example, proceeds through a cyclic intermediate that favors the formation of the cis product.[5] Optimizing reaction conditions such as temperature, solvent, and catalyst can also significantly influence the diastereomeric ratio.

Q3: My asymmetric synthesis is resulting in low enantiomeric excess (ee). What can I do?

A3: Low enantiomeric excess can be addressed by several methods. If using an asymmetric catalyst, ensure the catalyst is pure and the reaction conditions are strictly controlled (e.g., anhydrous, inert atmosphere). Alternatively, enzymatic kinetic resolution is a powerful technique to separate enantiomers, often providing high ee.[1] Another approach is diastereomeric salt formation with a chiral resolving agent, followed by fractional crystallization.[1]

Q4: When is it appropriate to use a protecting group for the amine functionality?

A4: Protecting the amine group, often with a tert-butoxycarbonyl (Boc) group, is advisable when subsequent reaction conditions could lead to undesired side reactions involving the amine. This is particularly important if strong acids or bases are used in other parts of the synthesis, or if the amine can interfere with a catalytic process. The Boc group is stable under many conditions but can be readily removed under acidic conditions.[6][7]

Q5: What are the common methods for N-Boc deprotection, and which one should I choose?

A5: N-Boc deprotection is typically achieved using strong acids like trifluoroacetic acid (TFA) in a solvent such as dichloromethane (DCM), or hydrochloric acid (HCl) in dioxane.[6] The choice of acid and solvent can be critical if other acid-sensitive functional groups are present in the molecule. For sensitive substrates, milder conditions or alternative reagents may be necessary to avoid side reactions.[8]

Troubleshooting Guides

Issue 1: Low Diastereoselectivity (Poor cis/trans Ratio)

This is a frequent challenge in the synthesis of 1-amino-2-indanol derivatives.

Possible Cause	Troubleshooting Steps
Suboptimal Reaction Conditions	- Temperature: Lowering the reaction temperature can often enhance stereoselectivity. - Solvent: The polarity of the solvent can influence the transition state geometry. Screen a range of solvents with varying polarities. - Reaction Time: Ensure the reaction goes to completion, as prolonged reaction times can sometimes lead to epimerization.
Incorrect Synthetic Strategy	- Consider switching to a method that inherently favors cis-diastereomer formation, such as the Ritter reaction from indene oxide or intramolecular amide cyclization.[1][9]
Impure Starting Materials	- Verify the purity of your starting materials, as impurities can interfere with the reaction mechanism and stereochemical outcome.

Issue 2: Low Enantiomeric Excess (ee) in Asymmetric Synthesis

Achieving high enantiopurity is crucial for many applications of chiral 1-amino-2-indanol derivatives.

Possible Cause	Troubleshooting Steps
Inefficient Chiral Catalyst	- Catalyst Purity: Ensure the chiral catalyst or ligand is of high purity and handled under appropriate conditions (e.g., inert atmosphere). - Catalyst Loading: Optimize the catalyst loading; sometimes, higher or lower loadings can improve enantioselectivity.
Non-Optimal Reaction Conditions	- Temperature: Lowering the temperature is a common strategy to improve enantioselectivity. - Solvent: The solvent can have a significant impact on the chiral environment. Screen different solvents.
Poor Substrate for Asymmetric Induction	- If direct asymmetric synthesis is challenging, consider synthesizing the racemic mixture and then resolving the enantiomers using enzymatic kinetic resolution or diastereomeric salt formation.[1]

Issue 3: Low Yield in Epoxide Ring-Opening with Amines

The ring-opening of indene oxide is a key step in many synthetic routes.

Possible Cause	Troubleshooting Steps
Low Reactivity of the Amine	- For less reactive amines, consider using a catalyst to activate the epoxide ring. Lewis acids can be effective but may affect regioselectivity.
Poor Regioselectivity	- The choice of catalyst and reaction conditions (acidic vs. basic) can influence which carbon of the epoxide is attacked. Carefully select conditions to favor the desired regioisomer.
Side Reactions	- Polymerization of the epoxide can be an issue. Use of appropriate stoichiometry and controlled addition of reagents can minimize this.

Quantitative Data

Table 1: Comparison of Yields for Different Synthetic Strategies for cis-1-Amino-2-indanol

Synthetic Strategy	Key Reagents	Yield	Enantiomeric Excess (ee)	Reference
Ritter Reaction	Indene oxide, H₂SO₄, MeCN	55-60%	Racemic	[1]
Intramolecular Amide Cyclization	trans-2-Bromo-1-indanol, NH₃, SOCl₂, HCl	68% (final step)	Racemic	[1]
Enantioselective Epoxidation & Ritter Reaction	Indene, (R,R)-Mn-Salen, NaOCl, Oleum, MeCN	50% (overall from indene)	>99%	[5]
Enzymatic Acylation Resolution	Racemic trans-1-azido-2-indanol, Lipase PS 30	46% (unreactive alcohol), 44% (acylated)	>96% for both	[1]

Experimental Protocols

Protocol 1: Synthesis of cis-1-Amino-2-indanol via Ritter Reaction

This protocol is adapted from the procedure described by Senanayake et al.[1][5]

• Epoxidation of Indene: To a solution of indene in a suitable solvent (e.g., chlorobenzene), add the chiral Mn-Salen catalyst (e.g., (S,S)-(salen)Mn(III)Cl, 0.7 mol%) and a co-catalyst such as 4-(3-phenylpropyl)pyridine N-oxide (3 mol%).

• Cool the mixture and add aqueous sodium hypochlorite (NaOCl, 1.5 M) dropwise while maintaining the temperature.

• Stir vigorously until the reaction is complete (monitor by TLC or GC).

• Work up the reaction to isolate the crude indene oxide. Purify by chromatography or distillation to obtain enantiomerically enriched indene oxide.

• Ritter Reaction: Dissolve the enantiomerically enriched indene oxide in acetonitrile (MeCN) and cool the solution.

• Slowly add oleum (or concentrated sulfuric acid) to the solution, maintaining a low temperature.

• Allow the reaction to warm to room temperature and stir until the reaction is complete.

• Hydrolysis: Carefully quench the reaction with water and heat the mixture to hydrolyze the intermediate oxazoline.

• Basify the solution with a suitable base (e.g., NaOH) and extract the product with an organic solvent.

• Purification and Resolution: The crude product can be further purified by recrystallization. For enantiomeric enrichment, fractional crystallization with a chiral acid like L-tartaric acid can be performed to yield highly enantiopure (1S,2R)-1-amino-2-indanol.[5]

Protocol 2: N-Boc Protection of 1-Amino-2-indanol

This is a general procedure for the N-Boc protection of amines.[6][7]

• Dissolve the 1-amino-2-indanol derivative in a suitable solvent system (e.g., a mixture of water and THF).

• Add a base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA) (3 equivalents).

• Cool the mixture to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O) (1.5 equivalents) portion-wise to the cooled solution.

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and continue stirring for an additional 4 hours or until the reaction is complete (monitor by TLC).

• Upon completion, perform an aqueous workup. Typically, this involves diluting the reaction mixture with water and extracting the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to obtain the N-Boc protected product.

Protocol 3: N-Boc Deprotection

This is a general procedure for the acidic removal of the N-Boc group.[6]

• Dissolve the N-Boc protected 1-amino-2-indanol derivative in a suitable organic solvent, such as dichloromethane (DCM) or dioxane.

• Add an excess of a strong acid. Common reagents include 20% trifluoroacetic acid (TFA) in DCM or 4M HCl in dioxane.

• Stir the reaction at room temperature for 1-4 hours, or until the deprotection is complete (monitor by TLC).

• Upon completion, remove the solvent and excess acid under reduced pressure. The product is typically obtained as the corresponding amine salt (e.g., hydrochloride or trifluoroacetate).

• If the free amine is required, the salt can be neutralized with a suitable base.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: Ritter reaction mechanism for cis-selectivity.

Caption: Decision tree for enantiomer resolution.

References

• 1. mdpi.com [mdpi.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Strategies for Accessing cis-1-Amino-2-Indanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Amine Protection / Deprotection [fishersci.co.uk]
• 7. Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Asymmetric Synthesis of N-Substituted 1,2-Amino Alcohols from Simple Aldehydes and Amines by One-Pot Sequential Enzymatic Hydroxymethylation and Asymmetric Reductive Amination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Side reactions and byproducts in 1-amino-2-indanol mediated reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-amino-2-indanol in their experiments. The information is presented in a question-and-answer format to directly address specific issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What is cis-1-amino-2-indanol and what are its primary applications in chemical synthesis?

cis-1-Amino-2-indanol is a chiral bicyclic amino alcohol widely used as a chiral auxiliary and ligand in asymmetric synthesis.[1] Its rigid structure makes it particularly effective in inducing stereoselectivity.[1] Key applications include:

• Corey-Bakshi-Shibata (CBS) Reduction: It is a precursor for chiral oxazaborolidine catalysts used in the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[2][3][4][5][6]

• Asymmetric Transfer Hydrogenation: It serves as a chiral ligand for transition metal catalysts (e.g., Ruthenium, Rhodium) in the transfer hydrogenation of ketones and imines.[7]

• Chiral Resolution: It can be used to resolve racemic mixtures of carboxylic acids through the formation of diastereomeric salts.[1]

Q2: What are the common borane sources used in Corey-Bakshi-Shibata (CBS) reductions with 1-amino-2-indanol derived catalysts?

Commonly used borane sources for CBS reductions include borane-dimethyl sulfide complex (BH₃·SMe₂) and borane-tetrahydrofuran complex (BH₃·THF).[3] Catecholborane is another option that can be effective at very low temperatures.[8] It is important to note that commercially available BH₃·THF solutions may contain trace amounts of borohydride species, which can lead to non-selective reduction and lower enantioselectivity.[8]

Troubleshooting Guides

Problem 1: Low Enantioselectivity or "Erosion of Enantiomeric Excess"

Q1.1: I am observing low enantiomeric excess (ee) in my 1-amino-2-indanol mediated reduction. What are the potential causes?

Several factors can contribute to low enantioselectivity:

• Presence of Water: Moisture in the reaction can significantly decrease enantiomeric excess in CBS reductions. It is crucial to perform the reaction under anhydrous conditions.[2][3]

• Impure Borane Source: As mentioned in the FAQs, trace borohydride impurities in the borane source can cause a non-selective background reduction, lowering the overall ee.[8]

• Reaction Temperature: Temperature plays a critical role. Generally, lower temperatures favor higher enantioselectivity. However, for each catalyst system and substrate, there is an optimal temperature, and increasing it beyond that point can lead to a decrease in ee.[8]

• "Erosion of Enantiomeric Excess": In some cases, particularly in transfer hydrogenation, the enantiomeric excess can decrease over the course of the reaction. This "erosion" can be caused by the reversibility of the reaction, where the chiral product is converted back to the achiral ketone, especially in the presence of the byproduct (e.g., acetone in isopropanol-mediated reductions).

Q1.2: How can I prevent the "erosion of enantiomeric excess" in asymmetric transfer hydrogenation?

One effective strategy is to remove the byproduct as it is formed. For instance, in transfer hydrogenations using isopropanol as the hydrogen source, the byproduct is acetone. Removing acetone from the reaction mixture can shorten the reaction time and reduce the erosion of enantiomeric excess.

Problem 2: Low Reaction Yield or Incomplete Conversion

Q2.1: My reaction is sluggish or results in a low yield of the desired product. What should I investigate?

• Catalyst Deactivation: In asymmetric transfer hydrogenation, the catalyst derived from 1-amino-2-indanol can be deactivated by high temperatures and the presence of air (oxygen). It is important to maintain an inert atmosphere (e.g., nitrogen or argon) and control the reaction temperature carefully.

• Byproduct Inhibition: The accumulation of byproducts, such as acetone in transfer hydrogenation with isopropanol, can inhibit the catalyst and reduce the reaction rate.

• Substrate Purity: The purity of the ketone substrate is important. Certain impurities can interfere with the catalyst.

• Incorrect Stoichiometry: Ensure the correct stoichiometry of reagents, especially the borane source in CBS reductions.

Problem 3: Formation of Unexpected Byproducts

Q3.1: I have isolated byproducts from my reaction. What are the likely side reactions?

• Imine Formation: As 1-amino-2-indanol is a primary amine, it can react with ketone or aldehyde substrates to form an imine. This is a common side reaction, especially if the desired reaction is slow.

• Formation of the trans-Isomer: During the synthesis of cis-1-amino-2-indanol, the trans-isomer can be formed as a byproduct. If the starting material is not pure, the presence of the trans-isomer can lead to the formation of undesired diastereomeric products in subsequent reactions.

• Indanone Formation: In the synthesis of cis-1-amino-2-indanol via the Ritter reaction on indene oxide, 1-indanone can be formed as a byproduct through a 1,2-hydride shift.[8] While this is a byproduct of the ligand synthesis, impurities in the ligand can carry over to the final reaction.

Quantitative Data Summary

The following table summarizes the performance of an in situ generated oxazaborolidine catalyst from (1S, 2R)-(-)-cis-1-amino-2-indanol in the reduction of various prochiral ketones.

Entry	Substrate (Ketone)	Product (Alcohol) Yield (%)	Enantiomeric Excess (ee, %)
1	Acetophenone	89	91
2	4-Methoxyacetophenone	85	93
3	4-Chloroacetophenone	92	96
4	2-Acetonaphthone	88	94
5	Propiophenone	86	92

Table adapted from data presented in the International Journal for Pharmaceutical Research Scholars (2018).[9]

Key Experimental Protocols

Protocol 1: In Situ Generation of Chiral Oxazaborolidine Catalyst for CBS Reduction

This protocol describes the preparation and use of the chiral oxazaborolidine catalyst generated in situ from (1S, 2R)-(-)-cis-1-amino-2-indanol for the enantioselective reduction of a prochiral ketone.

Materials:

• (1S, 2R)-(-)-cis-1-amino-2-indanol

• Tetrabutylammonium borohydride

• Methyl iodide

• Prochiral ketone

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Under an inert atmosphere, dissolve (1S, 2R)-(-)-cis-1-amino-2-indanol in anhydrous THF.

• Add tetrabutylammonium borohydride to the solution.

• Slowly add methyl iodide to the mixture.

• Stir the solution at room temperature to allow for the in situ formation of the oxazaborolidine catalyst.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C).

• Slowly add a solution of the prochiral ketone in anhydrous THF to the catalyst solution.

• Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction carefully (e.g., with methanol or saturated aqueous ammonium chloride).

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate, and purify the chiral alcohol by column chromatography.

This protocol is based on the methodology described for in situ catalyst generation.[9]

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. (1S,2R)-(-)-cis-1-Amino-2-indanol(126456-43-7) 1H NMR [m.chemicalbook.com]
• 3. Corey-Bakshi-Shibata Reduction: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. Corey-Bakshi-Shibata Reduction [organic-chemistry.org]
• 5. Corey-Bakshi-Shibata (CBS) Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. mdpi.com [mdpi.com]
• 8. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 9. (1R,2S)-1-Amino-2-indanol (136030-00-7) 1H NMR [m.chemicalbook.com]

Technical Support Center: Optimizing Catalyst Loading for 1-Amino-2-Indanol Based Systems

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guidance and frequently asked questions (FAQs) for optimizing catalyst loading in asymmetric synthesis utilizing 1-amino-2-indanol based catalyst systems.

Frequently Asked Questions (FAQs)

Q1: What is the typical catalyst loading for a reaction using a (1S,2R)-1-amino-2-indanol derivative?

A1: Typical catalyst loadings for asymmetic reactions employing (1S,2R)-1-amino-2-indanol derivatives, such as in the Corey-Bakshi-Shibata (CBS) reduction of ketones, generally range from 1 to 10 mol%.[1][2] For initial screenings, a loading of 5-10 mol% is often recommended.[2] In highly optimized systems, it can sometimes be reduced to as low as 1 mol% without significant loss of yield or enantioselectivity.

Q2: How does catalyst loading affect the reaction outcome?

A2: Catalyst loading directly impacts both the reaction rate and, in many cases, the enantioselectivity. Insufficient catalyst loading may lead to slow or incomplete reactions. Conversely, excessively high catalyst loading does not always improve the outcome and can sometimes lead to lower enantiomeric excess (% ee) due to catalyst aggregation or side reactions. It is crucial to screen a range of catalyst loadings to find the optimal balance for a specific transformation.

Q3: Can the order of addition of reagents influence the effectiveness of the catalyst?

A3: Yes, the order of addition can be critical. In many applications of 1-amino-2-indanol, such as in borane reductions of ketones, the active catalyst is an oxazaborolidine formed in situ from the aminoindanol and borane.[2] It is therefore crucial to allow for the formation of this active catalytic species before the substrate is introduced. Pre-mixing the 1-amino-2-indanol ligand with the borane source for a designated period is a common practice.

Q4: What are the signs of catalyst deactivation in a 1-amino-2-indanol catalyzed reaction?

A4: Catalyst deactivation can manifest in several ways. A reaction that starts well but then slows down or stalls completely before all the starting material is consumed is a primary indicator. Other signs include a decrease in enantioselectivity over time, sometimes referred to as "erosion of enantiomeric excess," or inconsistent results between batches. Deactivation can be caused by impurities in the reagents or solvent, exposure to air or moisture, or thermal instability.[3][4][5][6]

Troubleshooting Guide

Issue 1: Low Enantiomeric Excess (% ee)

Potential Cause	Troubleshooting Steps
Suboptimal Catalyst Loading	Screen a range of catalyst loadings (e.g., 1, 2.5, 5, and 10 mol%). Both too low and too high concentrations can negatively impact enantioselectivity.
Incorrect Reaction Temperature	Enantioselectivity is often highly temperature-dependent. Try running the reaction at a lower temperature to enhance stereocontrol.
Inappropriate Solvent	The polarity and coordinating ability of the solvent can significantly influence the transition state. Screen a variety of aprotic solvents (e.g., THF, Toluene, Dichloromethane).
Impure Reagents or Substrate	Impurities can interfere with the catalyst. Ensure all starting materials, reagents, and solvents are of high purity and anhydrous.
Catalyst Degradation	Ensure the 1-amino-2-indanol derivative is properly stored and handled to prevent degradation. If forming the catalyst in situ, ensure the conditions are appropriate.

Issue 2: Low or No Product Yield

Potential Cause	Troubleshooting Steps
Insufficient Catalyst Loading	A low catalyst loading may not be sufficient to drive the reaction to completion in a reasonable timeframe. Increase the catalyst loading incrementally.
Catalyst Deactivation	Impurities (e.g., water, acidic or basic contaminants) can poison the catalyst. Ensure all reagents and solvents are pure and dry. Use of molecular sieves can be beneficial.[3]
Suboptimal Reaction Time or Temperature	Monitor the reaction over time to determine if it has stalled. A modest increase in temperature or a longer reaction time may be necessary.
Poor Substrate Reactivity	Sterically hindered or electronically deactivated substrates may react slowly. A higher catalyst loading or temperature may be required.

Data Presentation

Table 1: Illustrative Effect of Catalyst Loading on Yield and Enantioselectivity in the Asymmetric Reduction of a Prochiral Ketone

The following table provides representative data on how varying the catalyst loading of a (1S,2R)-1-amino-2-indanol-derived oxazaborolidine catalyst can influence the yield and enantiomeric excess (% ee) in the reduction of a model ketone. Note that the optimal loading is highly substrate and reaction-specific.

Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (% ee)
1.0	85	92
2.5	95	97
5.0	98	98
10.0	99	95

This data is illustrative and compiled from general trends observed in asymmetric catalysis literature.

Experimental Protocols

Protocol 1: General Procedure for the Asymmetric Reduction of a Ketone using an in situ Generated (1S,2R)-1-Amino-2-indanol-derived Oxazaborolidine Catalyst

Materials:

• (1S,2R)-(+)-cis-1-Amino-2-indanol

• Borane dimethyl sulfide complex (BH₃·SMe₂) or Borane-THF complex (BH₃·THF)

• Prochiral ketone

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Catalyst Formation: In a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve (1S,2R)-(+)-cis-1-amino-2-indanol (0.05 mmol, 5 mol%) in anhydrous THF (5 mL). To this solution, add the borane source (0.05 mmol, 5 mol%) dropwise at room temperature. Stir the mixture for 1 hour to allow for the in situ formation of the oxazaborolidine catalyst.

• Reaction Initiation: Cool the catalyst solution to the desired reaction temperature (e.g., 0 °C or -20 °C). In a separate flask, prepare a solution of the prochiral ketone (1.0 mmol) in anhydrous THF (5 mL).

• Substrate and Reductant Addition: To the ketone solution, add the borane source (1.2 mmol) dropwise. Then, add this mixture dropwise to the pre-formed catalyst solution over a period of 10-15 minutes.

• Reaction Monitoring: Stir the reaction mixture at the set temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, quench the reaction by the slow, dropwise addition of methanol at 0 °C. Allow the mixture to warm to room temperature and stir for 30 minutes.

• Purification and Analysis: Remove the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel. The enantiomeric excess of the purified product should be determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Protocol 2: Screening for Optimal Catalyst Loading

• Set up a parallel series of reactions following Protocol 1 .

• In each reaction vessel, vary the amount of (1S,2R)-(+)-cis-1-amino-2-indanol and the borane source used for catalyst formation (e.g., 1 mol%, 2.5 mol%, 5 mol%, 7.5 mol%, and 10 mol%).

• Ensure all other reaction parameters (substrate concentration, temperature, reaction time, solvent volume) are kept constant across all experiments.

• After the designated reaction time, quench and work up all reactions identically.

• Analyze the yield and enantiomeric excess for each reaction to determine the optimal catalyst loading for your specific substrate and conditions.

Visualizations

Caption: Troubleshooting workflow for optimizing catalyst loading.

References

• 1. grokipedia.com [grokipedia.com]
• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Understanding Catalyst Deactivation: How Characterization Can Identify the Root Cause - Applied Catalysts [catalysts.com]
• 6. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]

Technical Support Center: Stereoselective Reactions with 1-Amino-2-indanol Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 1-amino-2-indanol and its derivatives as chiral auxiliaries, ligands, or catalysts. The focus is on the critical role of the solvent in determining the stereochemical outcome of these reactions.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of solvent so critical in reactions involving 1-amino-2-indanol?

A1: The solvent plays a multifaceted role in stereoselective reactions. It can influence the conformation of the catalyst-substrate complex, the stability of the transition state, and the solubility of reactants and catalysts. For reactions involving 1-amino-2-indanol derivatives, the solvent's polarity, protic or aprotic nature, and coordinating ability can significantly impact the enantiomeric excess (ee) or diastereomeric excess (de) of the product. For instance, in the enantioselective hydrogenation of ethyl pyruvate using a Pt/SiO2 catalyst modified with (S)-(+)-1-aminoindan, a higher enantiomeric excess is achieved in 2-propanol compared to non-polar solvents like toluene or n-heptane.

Q2: Can the solvent affect the stability of the catalyst or the stereochemical integrity of the product over time?

A2: Yes, in some cases, the solvent and reaction conditions can lead to a decrease in stereoselectivity over the course of the reaction. This phenomenon, sometimes referred to as "erosion of enantiomeric excess," has been observed in the hydrogenation of ethyl pyruvate with a Pt/SiO2 catalyst modified with (1R, 2S)-(+)-cis-1-amino-2-indanol. Similarly, in the asymmetric transfer hydrogenation of acetophenone, the enantioselectivity can decrease with increasing conversion.[1] This may be due to the formation of byproducts that inhibit or alter the catalyst, or changes in the catalyst structure itself.

Q3: Are there general guidelines for selecting a solvent for a specific type of reaction with a 1-amino-2-indanol-derived catalyst?

A3: While the optimal solvent is highly reaction-specific, some general trends have been observed. For asymmetric transfer hydrogenations using Ru-aminoindanol catalysts, alcoholic solvents like 2-propanol are often used as they also serve as the hydrogen source. For Corey-Bakshi-Shibata (CBS) reductions using oxazaborolidine catalysts derived from 1-amino-2-indanol, aprotic ethers like tetrahydrofuran (THF) are commonly employed. In the enantioselective addition of diethylzinc to aldehydes, non-polar solvents such as toluene are frequently used. However, empirical screening of solvents is often necessary to achieve the highest stereoselectivity for a new reaction.

Troubleshooting Guides

Issue 1: Low Enantiomeric or Diastereomeric Excess

Possible Cause	Troubleshooting Steps
Suboptimal Solvent Choice	The polarity and coordinating ability of the solvent can dramatically affect stereoselectivity. Consult the data tables below for solvent effects in similar reactions. Perform a solvent screen with a range of polar aprotic (e.g., THF, CH2Cl2), polar protic (e.g., 2-propanol, ethanol), and non-polar (e.g., toluene, hexane) solvents.
Presence of Impurities	Water or other impurities in the solvent or reagents can interfere with the catalyst. Ensure all solvents and reagents are rigorously dried and purified according to standard laboratory procedures.
Incorrect Catalyst/Ligand Conformation	The solvent can influence the conformational equilibrium of the chiral ligand. Temperature adjustments may also help to favor the desired conformation.
Poor Solubility	If the catalyst or substrate has poor solubility in the chosen solvent, the reaction may be slow and unselective. Consider a co-solvent system or a different solvent that better solubilizes all components.

Issue 2: Poor Reproducibility of Stereoselectivity

Possible Cause	Troubleshooting Steps
Inconsistent Solvent Quality	The water content and purity of the solvent can vary between batches. Use a freshly opened bottle of anhydrous solvent or distill the solvent prior to use.
Aging of Catalyst	Some catalysts, particularly in solution, may degrade over time. Prepare the catalyst solution fresh before each reaction. For CBS reductions, in situ generation of the catalyst from the aminoindanol derivative and borane can improve reproducibility.[2][3]
Variations in Reaction Temperature	Stereoselectivity can be highly temperature-dependent. Ensure precise and consistent temperature control throughout the reaction.

Issue 3: "Erosion of Enantiomeric Excess" or Decrease in Selectivity Over Time

Possible Cause	Troubleshooting Steps
Product Inhibition or Byproduct Formation	The product or a byproduct (e.g., acetone in transfer hydrogenations) may be inhibiting or altering the catalyst.[1] Consider running the reaction to a lower conversion or using techniques to remove the inhibitory species as it forms.
Catalyst Instability	The active catalytic species may not be stable under the reaction conditions for extended periods. Monitor the reaction progress and stereoselectivity at different time points to determine the optimal reaction time.
Reversibility of the Reaction	If the reaction is reversible, the product may be racemizing or epimerizing over time. Quench the reaction as soon as it reaches optimal conversion.

Quantitative Data on Solvent Effects

Table 1: Enantioselective Hydrogenation of Ethyl Pyruvate with (S)-(+)-1-Aminoindan-Modified Pt/SiO2 Catalyst

Solvent	Enantiomeric Excess (ee, %)	Comment
2-Propanol	63	Higher ee observed in this polar protic solvent.
Toluene	Low	Poor performance in this non-polar solvent.
n-Heptane	Low	Poor performance in this non-polar solvent.
Acetic Acid	Low	Poor performance in this acidic medium.
Data sourced from a study on the enantioselective hydrogenation of ethyl pyruvate.

Detailed Experimental Protocols

Protocol 1: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol is based on the use of a Ru-catalyst with (1R, 2S)-(+)-cis-1-amino-2-indanol for the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol.[4]

Materials:

• [RuCl2(p-cymene)]2

• (1R, 2S)-(+)-cis-1-amino-2-indanol

• Anhydrous 2-propanol (serves as both solvent and hydrogen donor)

• Acetophenone

• Base (e.g., KOH or NaOH in 2-propanol)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve [RuCl2(p-cymene)]2 and (1R, 2S)-(+)-cis-1-amino-2-indanol in anhydrous 2-propanol.

• Stir the mixture at room temperature for 30 minutes to allow for catalyst formation.

• Add the base solution to the catalyst mixture and stir for another 15 minutes.

• Add acetophenone to the reaction mixture.

• Heat the reaction to the desired temperature (e.g., 33°C) and monitor the progress by TLC or GC.

• Upon completion, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, concentrate it under reduced pressure, and purify the product by column chromatography.

• Determine the enantiomeric excess of the 1-phenylethanol by chiral HPLC or GC. A high ee of up to 92% can be expected under optimized conditions.[4]

Protocol 2: Corey-Bakshi-Shibata (CBS) Enantioselective Reduction of a Prochiral Ketone

This protocol describes the in situ preparation of the oxazaborolidine catalyst from a 1-amino-2-indanol derivative and its use in the enantioselective reduction of a ketone.

Materials:

• (1S, 2R)-1-amino-2-indanol

• Borane-dimethyl sulfide complex (BMS) or borane-THF complex

• Anhydrous tetrahydrofuran (THF)

• Prochiral ketone

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add (1S, 2R)-1-amino-2-indanol and anhydrous THF.

• Cool the solution to 0°C and slowly add 1 equivalent of borane solution (BMS or borane-THF).

• Allow the mixture to warm to room temperature and stir for 1 hour to form the oxazaborolidine catalyst.

• Cool the catalyst solution to the desired reaction temperature (e.g., -78°C to room temperature).

• In a separate flask, dissolve the prochiral ketone in anhydrous THF.

• Slowly add the ketone solution to the catalyst solution.

• Slowly add the remaining borane solution (typically 0.6-1.0 equivalents relative to the ketone) to the reaction mixture, maintaining the low temperature.

• Stir the reaction at this temperature until the starting material is consumed (monitor by TLC).

• Carefully quench the reaction by the slow addition of methanol.

• Allow the mixture to warm to room temperature and concentrate under reduced pressure.

• Add 1 M HCl and stir for 30 minutes. Extract the product with an organic solvent.

• Wash the organic layer with brine, dry it, and concentrate to obtain the crude chiral alcohol.

• Purify the product by column chromatography and determine the enantiomeric excess by chiral HPLC or GC.

Visualizations

Caption: General experimental workflow for a 1-amino-2-indanol catalyzed reaction.

Caption: Logical relationship of solvent properties and their effect on stereoselectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.rug.nl [research.rug.nl]

Technical Support Center: Purification of Crude 1-Amino-2-Indanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 1-amino-2-indanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 1-amino-2-indanol?

A1: The primary techniques for purifying crude 1-amino-2-indanol are recrystallization and column chromatography. For resolving racemic mixtures, purification often involves the formation of diastereomeric salts with a chiral acid, followed by fractional crystallization.[1]

Q2: What are the typical impurities found in crude 1-amino-2-indanol?

A2: Common impurities can include unreacted starting materials, by-products from the synthesis (such as the trans-isomer), and residual solvents. The specific impurities will depend on the synthetic route used to prepare the compound.

Q3: How can I remove colored impurities from my 1-amino-2-indanol sample?

A3: Colored impurities can often be removed by treating a solution of the crude product with activated charcoal before recrystallization. However, using an excessive amount of charcoal can lead to a significant loss of the desired product due to adsorption.[2]

Q4: My purified 1-amino-2-indanol has a low melting point and a broad melting range. What does this indicate?

A4: A low or broad melting point typically indicates the presence of impurities. Pure cis-1-amino-2-indanol has a reported melting point of 118-121 °C.[3] Further purification is recommended to obtain a sharp melting point within the expected range.

Q5: What are the storage recommendations for purified 1-amino-2-indanol?

A5: It is recommended to store purified 1-amino-2-indanol in a cool, dark place under an inert atmosphere to prevent degradation.

Troubleshooting Guides

Recrystallization of 1-Amino-2-Indanol

Recrystallization is a common technique for purifying solid compounds based on their differential solubility in a particular solvent at different temperatures.

• Solvent Selection:

  • Test the solubility of a small amount of crude 1-amino-2-indanol in various solvents at room temperature and upon heating.

  • A good solvent will dissolve the compound when hot but not when cold.

  • Solvent systems such as toluene, or mixed solvents like methanol/water or ethyl acetate/hexane, can be effective. A mixture of DMF/MeOH has been used for recrystallizing a benzamide precursor.[1]

• Dissolution:

  • Place the crude 1-amino-2-indanol in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot solvent to just dissolve the solid.

  • Heat the mixture to the boiling point of the solvent with stirring.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration:

  • If activated charcoal or insoluble impurities are present, perform a hot filtration to remove them.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature.

  • Once at room temperature, cool the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of ice-cold solvent.

  • Dry the crystals in a vacuum oven at a temperature below the melting point.

Issue ID	Problem	Possible Cause(s)	Recommended Actions & Solutions
REC-01	No crystals form upon cooling.	- Too much solvent was used.- The solution is supersaturated.	- Action: Boil off some of the solvent to increase the concentration of the solute.- Solution: Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 1-amino-2-indanol.[4]
REC-02	The product "oils out" instead of crystallizing.	- The melting point of the solid is lower than the boiling point of the solvent.- The compound is significantly impure.	- Action: Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.- Solution: Consider using a different solvent or solvent system with a lower boiling point.[2][5]
REC-03	Poor or low yield of purified product.	- Too much solvent was used, leaving a significant amount of product in the mother liquor.- The crystals were washed with solvent that was not ice-cold.	- Action: Concentrate the mother liquor and cool it to obtain a second crop of crystals.- Solution: Ensure the wash solvent is thoroughly chilled before use and use a minimal amount.[2][4]

Parameter	Value	Notes
Starting Material Purity	~90% (example)	Purity of the crude 1-amino-2-indanol.
Solvent System	Toluene	A potential solvent for non-polar impurities.
Solvent Volume	~10 mL per 1 g of crude product	To be optimized based on solubility tests.
Cooling Time	1-2 hours at room temperature, then 1 hour in an ice bath	Slow cooling is crucial for forming pure crystals.
Expected Yield	70-85%	Yield will vary depending on the purity of the crude material.
Final Purity	>99%	Assessed by HPLC or GC.

Column Chromatography of 1-Amino-2-Indanol

Column chromatography is a versatile purification technique that separates compounds based on their differential adsorption to a stationary phase while a mobile phase flows through it.

• Stationary and Mobile Phase Selection:

  • Stationary Phase: Silica gel is a common choice. For basic compounds like 1-amino-2-indanol, using amino-functionalized silica gel can prevent tailing of the elution peak.[6]

  • Mobile Phase: A solvent system that provides good separation of the desired compound from its impurities, as determined by Thin Layer Chromatography (TLC), should be used. A common mobile phase for amino alcohols is a mixture of a non-polar solvent (like hexane or dichloromethane) and a polar solvent (like ethyl acetate or methanol).[7]

• Column Packing:

  • Prepare a slurry of the silica gel in the mobile phase.

  • Pour the slurry into the chromatography column and allow it to pack under gravity or with gentle pressure.

• Sample Loading:

  • Dissolve the crude 1-amino-2-indanol in a minimum amount of the mobile phase.

  • Alternatively, adsorb the crude product onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution:

  • Pass the mobile phase through the column and collect fractions.

  • The polarity of the mobile phase can be gradually increased (gradient elution) to elute compounds with higher polarity.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions.

• Solvent Removal:

  • Remove the solvent from the combined pure fractions using a rotary evaporator to obtain the purified 1-amino-2-indanol.

Issue ID	Problem	Possible Cause(s)	Recommended Actions & Solutions
CHR-01	Poor separation of compounds.	- The mobile phase is too polar or not polar enough.- The column was not packed properly.	- Action: Optimize the mobile phase composition using TLC before running the column.- Solution: Ensure the column is packed uniformly without any cracks or air bubbles.
CHR-02	The compound is not eluting from the column.	- The mobile phase is not polar enough.- The compound is strongly adsorbed to the silica gel.	- Action: Gradually increase the polarity of the mobile phase.- Solution: For basic compounds, consider adding a small amount of a basic modifier like triethylamine to the mobile phase or use amino silica gel.[6]
CHR-03	Tailing of the product peak.	- The compound is interacting too strongly with the acidic silanol groups on the silica gel.	- Action: Add a small amount of a competitive base (e.g., triethylamine) to the mobile phase.- Solution: Use a less acidic stationary phase, such as neutral alumina or amino-functionalized silica gel.[6]

Parameter	Value	Notes
Stationary Phase	Silica Gel (230-400 mesh)	Standard grade for flash chromatography.
Mobile Phase	Dichloromethane:Methanol (98:2 to 95:5)	The gradient can be adjusted based on TLC analysis.
Column Dimensions	2 cm diameter x 30 cm length	For purification of ~1 g of crude material.
Sample Loading	Dry loading is preferred for better resolution.	Adsorb crude product onto ~2-3 g of silica gel.
Elution Mode	Gradient Elution	Start with a lower polarity and gradually increase.
Expected Yield	60-80%	Yield depends on the complexity of the impurity profile.
Final Purity	>99.5%	Assessed by HPLC or GC.

References

• 1. mdpi.com [mdpi.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. (1S,2R)-(-)-cis-1-Amino-2-indanol 99 126456-43-7 [sigmaaldrich.com]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 6. sorbtech.com [sorbtech.com]
• 7. benchchem.com [benchchem.com]

Common pitfalls in the handling and storage of 1-amino-2-indanol

This guide provides researchers, scientists, and drug development professionals with essential information on the common pitfalls in the handling and storage of 1-amino-2-indanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 1-amino-2-indanol?

A1: 1-Amino-2-indanol is considered a hazardous substance. The primary hazards include:

• Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4]

• Serious Eye Damage/Eye Irritation: Can cause serious eye irritation or damage.[1][2][4]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2][5]

• Acute Toxicity: It is harmful if swallowed or in contact with skin.[1]

Always consult the Safety Data Sheet (SDS) before handling this chemical and wear appropriate personal protective equipment (PPE).[1][5]

Q2: How should I properly store 1-amino-2-indanol?

A2: To ensure the stability and safety of 1-amino-2-indanol, it should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[1] Some sources also recommend storing it under a nitrogen atmosphere as it can be air-sensitive.[3][6]

Q3: What materials are incompatible with 1-amino-2-indanol?

A3: Avoid contact with acids, bases, strong oxidizing agents, and halogenated agents, as these can lead to hazardous reactions.[1]

Q4: What are the signs of degradation or impurity in 1-amino-2-indanol?

A4: While typically an off-white to cream-colored powder[1][7], any significant change in color, such as darkening, may indicate degradation or the presence of impurities. A lower than expected melting point can also be an indicator of impurity. The typical melting point is in the range of 117-121 °C.[1][8]

Troubleshooting Guide

Problem: Unexpected Reaction Outcome or Low Yield

This is a common issue that can arise from several factors related to the quality and handling of 1-amino-2-indanol.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected reaction outcomes.

Possible Causes and Solutions:

• Cause 1: Impure Starting Material.

  • Solution: Verify the purity of your 1-amino-2-indanol using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy, High-Performance Liquid Chromatography (HPLC), or by checking its melting point. If impurities are detected, consider purification, for example, by recrystallization.

• Cause 2: Degradation due to Improper Storage.

  • Solution: Ensure that the compound has been stored in a tightly sealed container, away from light, and in a cool, dry place.[1] If air sensitivity is a concern, confirm it was stored under an inert atmosphere.[3][6] If degradation is suspected, it is best to use a fresh batch of the reagent.

• Cause 3: Incompatible Reagents or Solvents.

  • Solution: Review the compatibility of all reagents and solvents used in your reaction. 1-Amino-2-indanol is incompatible with strong acids, bases, and oxidizing agents.[1]

Problem: Physical Appearance Has Changed

Troubleshooting Workflow:

Caption: Troubleshooting guide for changes in physical appearance.

Possible Causes and Solutions:

• Cause 1: Oxidation or Reaction with Air/Moisture.

  • Solution: Discoloration can be a sign of oxidation. This is more likely if the container was not properly sealed or if it was not stored under an inert atmosphere. For future use, ensure proper storage techniques are followed.

• Cause 2: Exposure to Light.

  • Solution: Some organic compounds are light-sensitive. Store 1-amino-2-indanol in an opaque container or in a dark location to prevent light-induced degradation.

• Cause 3: Contamination.

  • Solution: The change in appearance could be due to cross-contamination from improper handling. Always use clean spatulas and equipment when handling the compound.

Data and Protocols

Physical and Chemical Properties

Property	Value	Reference
Molecular Formula	C₉H₁₁NO	[2][5][8]
Molecular Weight	149.19 g/mol	[2][5][8]
Appearance	Off-white to cream powder/solid	[1][7]
Melting Point	117-121 °C	[1][8]
Solubility	Information not readily available in searched documents.
Stability	Stable under normal conditions.	[1]

Experimental Protocols

Protocol 1: Safe Handling of 1-Amino-2-indanol

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.[1][5]

• Personal Protective Equipment (PPE):

  • Gloves: Wear appropriate chemical-resistant gloves. Inspect gloves before use.[5]

  • Eye Protection: Use safety glasses with side-shields or goggles.[1]

  • Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[5]

  • Lab Coat: Wear a lab coat to protect skin and clothing.

• Handling Procedures:

  • Avoid formation of dust and aerosols.[5]

  • Avoid contact with skin, eyes, and clothing.[1]

  • Wash hands thoroughly after handling.[1][5]

  • Do not eat, drink, or smoke in the handling area.[1]

Protocol 2: Accidental Release and Spill Cleanup

• Evacuate the Area: Evacuate non-essential personnel from the spill area.[5]

• Ventilate the Area: Ensure adequate ventilation.[5]

• Wear Appropriate PPE: Use the PPE outlined in the safe handling protocol.

• Contain the Spill:

  • For solid spills, carefully sweep up the material without creating dust and place it in a suitable, closed container for disposal.[5]

• Decontaminate the Area: Clean the spill area with an appropriate solvent and then wash with soap and water.

• Waste Disposal: Dispose of the spilled material and any contaminated cleaning materials as hazardous waste in accordance with local, state, and federal regulations.[1][5]

Protocol 3: Storage of 1-Amino-2-indanol

• Container: Keep the container tightly closed.[1]

• Location: Store in a dry, cool, and well-ventilated place.[1]

• Inert Atmosphere: For long-term storage or for high-purity applications, consider storing under an inert atmosphere such as nitrogen.[3][6]

• Incompatibilities: Store away from incompatible materials such as acids, bases, and strong oxidizing agents.[1]

References

• 1. fishersci.com [fishersci.com]
• 2. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. capotchem.cn [capotchem.cn]
• 6. (1S,2R)-(-)-cis-1-Amino-2-indanol, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. (1S,2R)-(-)-cis-1-Amino-2-indanol, 97% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 8. (1S,2R) -(−)-顺式-1-氨基-2-茚满醇 99% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Improving the Stability of 1-Amino-2-Indanol Derived Catalysts

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and answers to frequently asked questions (FAQs) regarding the stability of catalysts derived from 1-amino-2-indanol. The information is designed to help you diagnose and resolve common issues encountered during asymmetric synthesis experiments, ensuring more robust and reproducible catalytic performance.

Troubleshooting Guides

This section addresses specific problems you might encounter, offering potential causes and actionable solutions in a question-and-answer format.

Guide 1: Diminishing Enantioselectivity During a Reaction

Q1: My reaction starts with high enantiomeric excess (ee), but the ee decreases as the reaction progresses or upon scale-up. What is happening?

A1: This phenomenon, often referred to as "erosion of enantiomeric excess," can be indicative of catalyst instability or the presence of side reactions. Here are the primary factors to investigate:

• Catalyst Decomposition: The active chiral catalyst may be degrading over the course of the reaction. This can be caused by:

  • Air and Moisture Sensitivity: Oxazaborolidine catalysts, for instance, can be sensitive to air and moisture. The parent H-CBS catalyst is less stable than its B-methyl derivative, which is often favored for its improved stability.[1] Ensure all reagents and solvents are rigorously dried and the reaction is conducted under a strictly inert atmosphere (e.g., Argon or Nitrogen).

  • Thermal Instability: Some metal-ligand complexes are thermally sensitive. For example, certain Ru-Pybox complexes have been reported to be unstable at elevated temperatures.[2] If you are running the reaction at high temperatures, consider if a lower temperature could be used, even if it requires a longer reaction time.

  • Ligand Degradation: The 1-amino-2-indanol derived ligand itself can degrade. A notable example is the ring-opening of the oxazoline ring in Pybox ligands when exposed to acetate counterions in palladium complexes.[3] Review your starting materials and reagents for any potentially reactive species.

• Background (Uncatalyzed) Reaction: A slow, non-enantioselective background reaction can occur in parallel with the desired catalytic reaction. As the catalyst deactivates or the concentration of the starting material decreases, the contribution of this background reaction to the overall product distribution becomes more significant, leading to a decrease in the net ee.

• Product Epimerization: The chiral product itself might be undergoing racemization under the reaction conditions. This can be catalyzed by acidic or basic impurities, or by the catalyst itself at later stages of the reaction.

Troubleshooting Workflow for Diminishing Enantioselectivity

Caption: Troubleshooting workflow for diagnosing decreasing enantioselectivity.

Guide 2: Low or No Catalytic Activity

Q2: My reaction is very slow or is not proceeding at all. What are the likely causes?

A2: A lack of catalytic activity often points to issues with the catalyst's active state or the presence of inhibitors.

• Catalyst Poisoning: Trace impurities in your substrate, reagents, or solvent can act as catalyst poisons, binding to the active site and preventing turnover. Common poisons for transition metal catalysts include sulfur- and arsenic-containing compounds.[4] For Lewis acid catalysts, even small amounts of water or other Lewis basic impurities can lead to deactivation.

• Improper Catalyst Formation/Activation: For catalysts generated in situ, incorrect stoichiometry, temperature, or addition order of reagents can lead to the formation of an inactive species. For example, the formation of oxazaborolidine catalysts requires the correct ratio of the aminoindanol ligand and the borane source.[5]

• Insoluble Catalyst: The catalyst may not be soluble in the chosen reaction solvent, leading to a heterogeneous mixture with poor activity. While some catalysts are designed to be heterogeneous, many 1-amino-2-indanol derived catalysts operate in the homogeneous phase.

• Decomposition of Pre-catalyst: The pre-catalyst may have degraded during storage. This is particularly relevant for air- and moisture-sensitive compounds.

Logical Flow for Diagnosing Low Catalytic Activity

Caption: Diagnostic flowchart for troubleshooting low catalytic activity.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts derived from 1-amino-2-indanol, and what are their general stability characteristics?

A1: The three main classes of catalysts are:

• Oxazaborolidines (CBS Catalysts): Used for the asymmetric reduction of ketones. They are generally sensitive to air and moisture, which can hydrolyze the B-O and B-N bonds, leading to deactivation. B-substituted derivatives (e.g., B-methyl) are often more stable than the parent B-H catalysts.[1]

• Bis(oxazoline) (BOX) Ligand Complexes: Typically used with metals like copper, zinc, or magnesium to form chiral Lewis acid catalysts for reactions such as Diels-Alder, aldol, and Michael additions. The stability of these complexes is highly dependent on the metal and reaction conditions. Some Cu(II)-BOX complexes are notably stable in air and solution.[6]

• Pyridine-bis(oxazoline) (PyBOX) Ligand Complexes: These tridentate ligands form complexes with a wide range of metals, including iron, ruthenium, and lanthanides. Their stability can be robust, but they are susceptible to degradation under certain conditions, such as ligand ring-opening in the presence of nucleophilic counter-ions like acetate.[3]

Q2: How can I improve the operational stability of my catalyst?

A2: Beyond the troubleshooting steps above, consider these strategies:

• Ligand Modification: Introducing bulky substituents on the 1-amino-2-indanol backbone can sterically protect the metal center, enhancing stability.

• Immobilization: Anchoring the catalyst to a solid support can improve its stability and facilitate its recovery and reuse.

• Use of Additives: In some cases, additives can stabilize the catalyst. For example, in certain enzymatic reactions, buffer salts or sorbitol can act as stabilizing matrices.[7] While not directly analogous, the principle of using additives to maintain a stable microenvironment can be applicable.

Q3: My catalyst has deactivated. Can it be regenerated?

A3: Regeneration of chiral molecular catalysts is often challenging and reaction-specific. For catalysts deactivated by poisoning, it may be possible to remove the poison. For instance, a deactivated catalyst might be washed with a suitable solvent or a dilute acid/base to remove adsorbed impurities.[6][8] However, if the ligand has decomposed (e.g., ring-opening of a Pybox ligand), regeneration is generally not feasible. For catalysts that have been deactivated by fouling (e.g., by-product precipitation), a simple wash may be effective. It is crucial to characterize the deactivated catalyst to understand the cause of deactivation before attempting regeneration.

Data Presentation

Table 1: General Stability of 1-Amino-2-Indanol Derived Catalysts

Catalyst Type	Ligand Family	Common Metals	General Stability Characteristics	Potential Degradation Pathways
Chiral Lewis Acid	BOX	Cu(II), Zn(II), Mg(II)	Often good; some Cu(II) complexes are air and moisture stable.[6]	Hydrolysis of metal-ligand bond, ligand oxidation.
Chiral Lewis Acid	PyBOX	Fe(II/III), Ru(II/III), Sc(III), Pd(II)	Variable; can be thermally sensitive and susceptible to nucleophilic attack.[2][3]	Ligand ring-opening by nucleophiles (e.g., acetate), thermal decomposition.[3]
Reduction Catalyst	Oxazaborolidine	Boron	Sensitive to air and moisture. B-alkyl derivatives are more stable.[1]	Hydrolysis of B-O and B-N bonds.

Table 2: Influence of Reaction Parameters on Catalyst Stability

Parameter	Effect on Stability	Recommendations
Temperature	Higher temperatures generally decrease stability by accelerating decomposition pathways.[2]	Operate at the lowest effective temperature.
Solvent	Solvent purity is critical. Protic or coordinating solvents can displace ligands or react with the catalyst.	Use high-purity, anhydrous, and non-coordinating solvents where possible.
Atmosphere	Oxygen and water can lead to oxidative degradation or hydrolysis of many catalysts.[1]	Use a rigorously inert atmosphere (e.g., glovebox or Schlenk line).
Reagents	Impurities (e.g., sulfur compounds) can act as poisons.[4] Some reagents or counter-ions (e.g., acetate) can directly react with the ligand.[3]	Purify all starting materials. Be mindful of counter-ion compatibility.

Experimental Protocols

Protocol 1: General Procedure for Assessing Catalyst Stability

This protocol outlines a method to monitor the stability of a catalyst over the course of a reaction by tracking both conversion and enantiomeric excess.

• Reaction Setup:

  • Set up the reaction under your standard catalytic conditions in a vessel that allows for periodic sampling (e.g., a flask with a septum).

  • Ensure all glassware is oven-dried, and all reagents and solvents are of the highest purity and appropriately dried.

  • Conduct the reaction under a strictly inert atmosphere.

• Sampling:

  • At regular time intervals (e.g., t = 0, 1h, 2h, 4h, 8h, 24h), withdraw a small aliquot of the reaction mixture using a syringe.

  • Immediately quench the reaction in the aliquot to prevent further conversion. This can be done by diluting with a suitable solvent and/or adding a quenching agent (e.g., a saturated solution of NaHCO₃ for acid-catalyzed reactions).

• Analysis:

  • For each time point, analyze the quenched aliquot by:

    • Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): Use an achiral column to determine the conversion by measuring the relative peak areas of the starting material and product.

    • Chiral GC or Chiral HPLC: Use a suitable chiral stationary phase to determine the enantiomeric excess of the product.

• Data Interpretation:

  • Plot conversion vs. time to determine the reaction rate. A decrease in the rate over time can indicate catalyst deactivation.

  • Plot enantiomeric excess vs. time. A decrease in ee over time is a direct indication of catalyst instability or the presence of a background reaction.

Protocol 2: Monitoring Enantiomeric Excess Decay

This protocol focuses specifically on quantifying the loss of enantioselectivity over time.

• Baseline Measurement:

  • Run a small-scale reaction to completion under optimized conditions to determine the maximum achievable ee. This serves as your baseline.

• Time-Course Experiment:

  • Set up a larger-scale reaction under the same conditions.

  • At various conversion levels (e.g., 10%, 25%, 50%, 75%, 90%, >95%), take aliquots and quench them as described in Protocol 1.

• Chiral Analysis:

  • Analyze the product's ee for each aliquot using a validated chiral HPLC or GC method.

• Analysis:

  • Plot ee vs. conversion. A flat line indicates a stable catalyst and no significant background reaction. A downward sloping line indicates an "erosion" of enantioselectivity, pointing to a stability issue.

Signaling Pathway for Catalyst Deactivation

Caption: Common pathways leading to the deactivation of a chiral catalyst.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and reactivity of (Pybox)Os and (Pybox)Ru complexes: Comparison with isoelectronic (Phebox)Ir complexes - American Chemical Society [acs.digitellinc.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Heterogeneous Catalyst Deactivation and Regeneration: A Review | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. C2-Symmetric chiral bis(oxazoline)–metal complexes in catalytic asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Chiral Amino Alcohols: Focus on 1-Amino-2-Indanol

In the landscape of asymmetric synthesis, chiral amino alcohols stand as a cornerstone class of catalysts and auxiliaries, pivotal in the stereoselective synthesis of pharmaceuticals and fine chemicals. Among these, cis-1-amino-2-indanol has garnered significant attention due to its unique structural features and broad applicability. This guide provides an objective comparison of cis-1-amino-2-indanol with other prominent chiral amino alcohols, supported by experimental data, to assist researchers, scientists, and drug development professionals in catalyst selection.

Introduction to Chiral Amino Alcohols

Chiral 1,2-amino alcohols are organic compounds containing both an amine and a hydroxyl group attached to adjacent carbon atoms, with at least one of these carbons being a stereocenter. Their utility in asymmetric catalysis stems from their ability to form stable chelate complexes with metal catalysts or to act as organocatalysts, creating a chiral environment that directs the stereochemical outcome of a reaction. Key applications include asymmetric reductions, alkylations, aldol reactions, and Diels-Alder reactions.

cis-1-Amino-2-Indanol: A Privileged Scaffold

Enantiomerically pure cis-1-amino-2-indanol is a versatile building block in asymmetric synthesis.[1] Its rigid, bicyclic structure, which locks the relative positions of the amino and hydroxyl groups, is a key advantage over more flexible acyclic amino alcohols.[1][2] This conformational constraint often leads to higher enantioselectivities in catalytic reactions by providing a more defined and predictable transition state.[2][3]

This privileged scaffold has been instrumental in the synthesis of several commercial drugs, most notably the HIV protease inhibitor Crixivan® (Indinavir).[2][4] In the synthesis of Crixivan®, four of the five stereocenters are established using chemistry based on cis-1-amino-2-indanol.[2] Beyond its role in drug synthesis, it is a precursor to widely used chiral ligands such as BOX (bis(oxazoline)) and PyBOX (pyridine-bis(oxazoline)).[1]

Performance Comparison of Chiral Amino Alcohols

The efficacy of a chiral catalyst is best assessed by comparing its performance in key asymmetric transformations. The following tables summarize quantitative data for the application of cis-1-amino-2-indanol and other common chiral amino alcohols in the asymmetric reduction of ketones, a fundamental reaction in organic synthesis.

Asymmetric Transfer Hydrogenation of Acetophenone

The asymmetric transfer hydrogenation of prochiral ketones to chiral secondary alcohols is a widely studied and industrially important reaction.

Catalyst/Ligand System	Substrate	Yield (%)	ee (%)	Catalyst Loading (mol%)	Reference
(1R,2S)-1-amino-2-indanol-Ru(II) complex	Acetophenone	>95	97 (R)	1	[5]
(1R,2S)-Norephedrine-Rh(III) complex	Acetophenone	98	99 (R)	0.5	[6]
Cinchonidine-derived Ru(II) complex	Acetophenone	95	96 (R)	0.1
(S)-Proline derived oxazaborolidine	Acetophenone	95	97 (S)	10	[7]

Table 1: Comparison of Chiral Amino Alcohols in the Asymmetric Transfer Hydrogenation of Acetophenone.

Asymmetric Borane Reduction of Ketones

The Corey-Bakshi-Shibata (CBS) reduction is a powerful method for the enantioselective reduction of ketones to alcohols using a chiral oxazaborolidine catalyst.

Chiral Amino Alcohol Precursor	Substrate	Yield (%)	ee (%)	Catalyst Loading (mol%)	Reference
cis-1-Amino-2-indanol	α-Tetralone	98	94 (S)	5	[2]
(S)-α,α-Diphenyl-2-pyrrolidinemethanol (from Proline)	α-Tetralone	99	97 (S)	10	[7]
(1R,2S)-Norephedrine	Acetophenone	90	92 (R)	10
Quinine (Cinchona Alkaloid)	Acetophenone	85	78 (R)	10

Table 2: Comparison of Chiral Amino Alcohols as Precursors for Oxazaborolidine Catalysts in the Asymmetric Borane Reduction of Ketones.

Detailed Experimental Protocols

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone using a (1R,2S)-1-Amino-2-indanol-Ru(II) Complex

Materials:

• [RuCl₂(p-cymene)]₂

• (1R,2S)-1-amino-2-indanol

• Anhydrous isopropanol

• Acetophenone

• Potassium tert-butoxide

Procedure:

• A solution of [RuCl₂(p-cymene)]₂ (0.005 mmol) and (1R,2S)-1-amino-2-indanol (0.011 mmol) in anhydrous isopropanol (5 mL) is heated at 80 °C for 20 minutes under an inert atmosphere.

• The solution is cooled to room temperature, and potassium tert-butoxide (0.02 mmol) is added.

• Acetophenone (1 mmol) is then added, and the reaction mixture is stirred at room temperature for the specified time.

• Upon completion, the reaction is quenched with water, and the product is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The enantiomeric excess of the resulting 1-phenylethanol is determined by chiral HPLC or GC analysis.

Visualizing Asymmetric Catalysis Workflows

Caption: General workflow for the asymmetric transfer hydrogenation of a ketone.

Structural Comparison of Chiral Amino Alcohols

Caption: Structural comparison of common chiral amino alcohols.

Conclusion

The selection of a chiral amino alcohol catalyst is a critical decision in the development of an asymmetric synthesis. cis-1-Amino-2-indanol offers a distinct advantage in many applications due to its conformationally rigid scaffold, which often translates to high levels of stereocontrol.[2][3] As the data indicates, it is highly competitive with other widely used chiral amino alcohols such as norephedrine, proline derivatives, and cinchona alkaloids, particularly in the asymmetric reduction of ketones. While other catalysts may offer slightly higher enantioselectivities in specific cases, the versatility, commercial availability, and extensive literature precedent for cis-1-amino-2-indanol make it an excellent choice for a wide range of asymmetric transformations. The detailed protocols and comparative data provided in this guide are intended to aid researchers in making an informed decision based on the specific requirements of their synthetic targets.

References

• 1. Strategies for Accessing cis-1-Amino-2-Indanol [mdpi.com]
• 2. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereoselective synthesis of norephedrine and norpseudoephedrine by using asymmetric transfer hydrogenation accompanied by dynamic kinetic resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cis-1-Amino-2-indanol in drug design and applications to asymmetric processes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols [mdpi.com]

A Comparative Guide to the Validation of Enantiomeric Excess in Products from 1-Amino-2-Indanol Catalysis

For researchers, scientists, and drug development professionals engaged in asymmetric synthesis, the rigorous validation of enantiomeric excess (ee) is paramount to ensuring the stereochemical purity and efficacy of chiral molecules. cis-1-Amino-2-indanol has emerged as a versatile chiral ligand and catalyst in a variety of enantioselective transformations. This guide provides an objective comparison of the performance of 1-amino-2-indanol-derived catalysts with other established alternatives, supported by experimental data. Detailed methodologies for the crucial validation of enantiomeric excess are also presented.

Performance Benchmarking of 1-Amino-2-Indanol Catalysts

The efficacy of a chiral catalyst is primarily judged by its ability to provide high yield and enantioselectivity for a given transformation. Below, we compare the performance of catalysts derived from 1-amino-2-indanol against well-established catalytic systems in two key asymmetric reactions: the reduction of prochiral ketones and the alkylation of aldehydes.

Asymmetric Reduction of Prochiral Ketones

A prominent application of 1-amino-2-indanol is in the formation of oxazaborolidine catalysts for the enantioselective reduction of ketones to chiral secondary alcohols. This approach is mechanistically similar to the renowned Corey-Bakshi-Shibata (CBS) reduction, which typically utilizes a proline-derived oxazaborolidine. A comparison with other leading methods, such as Noyori's asymmetric hydrogenation, provides a broader context for catalyst selection.

Table 1: Comparison of Catalysts for the Asymmetric Reduction of Acetophenone

Catalyst System	Chiral Ligand/Catalyst	Reducing Agent	Catalyst Loading (mol%)	Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1-Amino-2-indanol Derived	In situ generated oxazaborolidine from (1S, 2R)-(-)-cis-1-amino-2-indanol	Tetrabutylammonium borohydride / Methyl iodide	10	Room Temp.	89	91 (R)[1]
CBS Catalyst	(S)-Me-CBS (Proline-derived)	BH₃·SMe₂	10	-30	97	96.5 (R)[2]
Noyori Catalyst	RuCl₂[(R)-BINAP]	H₂ (100 atm)	0.01	25	>99	98 (R)[2]

Data Interpretation: The in situ generated oxazaborolidine from 1-amino-2-indanol demonstrates high enantioselectivity for the reduction of acetophenone, comparable to the well-established CBS catalyst.[1][2] While the Noyori catalyst offers exceptional turnover numbers (lower catalyst loading) and enantioselectivity, it requires high-pressure hydrogen gas, which may necessitate specialized equipment.[2] The 1-amino-2-indanol system provides a practical alternative with excellent stereocontrol under milder conditions.[1]

Asymmetric Alkylation of Aldehydes

The enantioselective addition of organometallic reagents to aldehydes is a fundamental method for constructing chiral secondary alcohols. Chiral amino alcohols are frequently employed as ligands to induce stereoselectivity in these reactions. Here, we compare the performance of various chiral ligands in the enantioselective addition of diethylzinc to benzaldehyde.

Table 2: Comparison of Chiral Ligands for the Enantioselective Addition of Diethylzinc to Benzaldehyde

Ligand Class	Chiral Ligand Example	Catalyst Loading (mol%)	Temperature (°C)	Solvent	Conversion (%)	Enantiomeric Excess (ee, %)
Amino Alcohols	D-fructose-derived β-amino alcohol	20	0	Hexane	100	92[3]
Terpene-Derived	Camphor-derived β-hydroxy oxazoline	Not specified	Not specified	Not specified	High	up to 96[4]
Binaphthyl-Based	BINOL-derived ligand	Not specified	Not specified	Not specified	up to 91 (yield)	up to 98[5]

Data Interpretation: While specific data for a 1-amino-2-indanol-catalyzed diethylzinc addition was not found, the performance of other chiral amino alcohols, such as the D-fructose-derived ligand, demonstrates the potential of this class of compounds to achieve high enantioselectivity in this transformation.[3] For a new catalyst based on the 1-amino-2-indanol scaffold to be competitive, it would need to achieve enantiomeric excesses in the range of 90-98%, similar to those seen with highly effective camphor-derived and binaphthyl-based ligands.[4][5]

Experimental Protocols for the Determination of Enantiomeric Excess

The accurate determination of enantiomeric excess is critical for validating the results of an asymmetric synthesis. The three most common techniques are Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a widely used and versatile technique for separating enantiomers. The separation is based on the differential interaction of the enantiomers with a chiral stationary phase (CSP), leading to different retention times.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a pump, injector, column oven, and a suitable detector (e.g., UV-Vis, Diode Array Detector).

• Chiral HPLC column (e.g., polysaccharide-based, such as Chiralcel OD-H).

Procedure:

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase or a compatible solvent.

• Method Development:

  • Select an appropriate chiral column and mobile phase. A common mobile phase for amino alcohols is a mixture of a non-polar solvent like n-hexane and a polar modifier like isopropanol.

  • Optimize the mobile phase composition and flow rate to achieve baseline separation of the enantiomer peaks.

• Data Acquisition: Inject the sample onto the HPLC system and record the chromatogram.

• Data Analysis:

  • Identify and integrate the peak areas for the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

Chiral Gas Chromatography (GC)

Chiral GC is a highly sensitive method suitable for volatile and thermally stable compounds. Derivatization of the analyte is often necessary to increase its volatility.

Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Chiral capillary column.

Procedure:

• Sample Preparation (Derivatization): React the chiral alcohol or amine product with a suitable achiral derivatizing agent (e.g., trifluoroacetic anhydride) to form diastereomers that can be separated on a standard achiral column, or directly inject the underivatized analyte onto a chiral column.

• Method Development: Optimize the temperature program, carrier gas flow rate, and injection volume to achieve good separation of the enantiomer peaks.

• Data Acquisition: Inject the prepared sample into the GC and record the chromatogram.

• Data Analysis:

  • Identify and integrate the peak areas for the two enantiomers.

  • Calculate the enantiomeric excess using the same formula as for HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, in conjunction with a chiral discriminating agent (CDA), can be a rapid method for determining enantiomeric excess. The CDA forms diastereomeric complexes with the enantiomers, resulting in distinct signals in the NMR spectrum.

Instrumentation:

• High-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Standard NMR tubes.

Procedure:

• Sample Preparation:

  • Dissolve a precise amount of the analyte in a suitable deuterated solvent.

  • Add a chiral discriminating agent (e.g., a chiral solvating agent or a chiral derivatizing agent like Mosher's acid chloride).

• Data Acquisition: Acquire a high-resolution proton (¹H) or other relevant nucleus NMR spectrum.

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to the two diastereomeric complexes.

  • Integrate the respective signals.

  • Calculate the enantiomeric excess based on the ratio of the integrals.

Visualizing Key Processes

To further elucidate the concepts discussed, the following diagrams illustrate the catalytic cycle of an oxazaborolidine-catalyzed ketone reduction, a typical experimental workflow for ee determination by chiral HPLC, and a comparison of the key attributes of the discussed catalyst systems.

Caption: Catalytic cycle for the reduction of a prochiral ketone using a chiral oxazaborolidine catalyst derived from 1-amino-2-indanol.

Caption: A streamlined workflow for determining the enantiomeric excess of a chiral product using High-Performance Liquid Chromatography.

Caption: A comparative summary of key features for different catalysts used in the asymmetric reduction of ketones.

References

• 1. Application of In Situ Generated Chiral Oxazaborolidine Catalyst for the Enantioselective Reduction of Prochiral Ketones - IJPRS [ijprs.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. scielo.br [scielo.br]
• 5. Binaphthyl-based chiral ligands: design, synthesis and evaluation of their performance in enantioselective addition of diethylzinc to aromatic aldehydes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Chiral HPLC Methods for Separating 1-Amino-2-indanol Enantiomers

For researchers, scientists, and professionals in drug development, the efficient separation of enantiomers is a critical step in ensuring the safety and efficacy of chiral drug candidates like 1-amino-2-indanol. This guide provides a comparative overview of High-Performance Liquid Chromatography (HPLC) methods for the enantioseparation of this compound, presenting detailed experimental data for an established method and discussing alternative approaches.

Performance Comparison of Chiral HPLC Methods

The selection of an appropriate chiral stationary phase (CSP) and mobile phase is paramount for achieving successful enantiomeric separation. Below is a summary of a documented method for the chiral resolution of trans-1-amino-2-indanol.

Parameter	Method 1: Cyclofructan-Based CSP
Chiral Stationary Phase	LARIHC™ CF6-P
Column Dimensions	25 cm x 4.6 mm I.D., 5 µm particles
Mobile Phase	Methanol:Acetonitrile:Acetic Acid:Triethylamine (70:30:0.3:0.2 v/v/v/v)
Flow Rate	1.0 mL/min
Column Temperature	20 °C
Detection	UV at 254 nm
Sample Concentration	0.3 mg/mL in ethanol
Injection Volume	5 µL
Outcome	Baseline separation of enantiomers[1]

Quantitative data such as retention times (tR), resolution (Rs), and separation factor (α) for this specific method were not publicly available in the cited source. However, the method is reported to achieve baseline separation, indicating an Rs value of ≥ 1.5.

Experimental Protocols

A detailed methodology is crucial for reproducing and adapting chiral separation methods.

Method 1: Cyclofructan-Based Chiral Stationary Phase

This method utilizes a LARIHC™ CF6-P column, which is a derivatized cyclofructan 6 chiral stationary phase.[1] Cyclofructans are a newer class of CSPs known for their excellent enantioselectivity towards primary amines, including amino alcohols like 1-amino-2-indanol.[1]

Instrumentation:

• A standard HPLC system equipped with a pump, autosampler, column thermostat, and a UV detector.

Materials:

• LARIHC™ CF6-P column (25 cm x 4.6 mm I.D., 5 µm)

• HPLC grade methanol

• HPLC grade acetonitrile

• Glacial acetic acid

• Triethylamine

• Ethanol for sample preparation

• Racemic trans-1-amino-2-indanol standard

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing methanol, acetonitrile, acetic acid, and triethylamine in the ratio of 70:30:0.3:0.2 by volume. Degas the mobile phase before use.

• Sample Preparation: Dissolve the racemic trans-1-amino-2-indanol standard in ethanol to a final concentration of 0.3 mg/mL.

• Chromatographic Conditions:

  • Set the flow rate to 1.0 mL/min.

  • Equilibrate the column with the mobile phase at 20 °C until a stable baseline is achieved.

  • Set the UV detector to a wavelength of 254 nm.

• Injection and Analysis: Inject 5 µL of the prepared sample onto the column and record the chromatogram.

Alternative Chiral Separation Strategies

While a specific, quantitative method using other common CSPs for 1-amino-2-indanol was not found in the reviewed literature, several alternative strategies are widely employed for the separation of amino alcohols and primary amines. These approaches are worth considering during method development.

• Polysaccharide-Based CSPs: Columns such as Chiralpak® and Chiralcel® are among the most widely used for chiral separations.[2] These CSPs, based on derivatized cellulose or amylose, can be used in normal-phase, reversed-phase, or polar organic modes. For amino alcohols, a normal phase approach using a mobile phase of hexane or heptane with an alcohol modifier like ethanol or isopropanol is a common starting point. The addition of a small amount of a basic additive, such as diethylamine (DEA), can improve peak shape and resolution for basic compounds like 1-amino-2-indanol.

• Pirkle-Type CSPs: These "brush-type" columns, such as the Whelk-O® 1, are known for their broad applicability and durability. They operate based on π-π interactions, hydrogen bonding, and dipole-dipole interactions. The Whelk-O® 1 phase, in particular, has been shown to be effective for a wide range of compounds, including alcohols and amines. These columns are compatible with a wide array of mobile phases, from normal-phase to reversed-phase.

• Macrocyclic Glycopeptide-Based CSPs: Columns like Astec® CHIROBIOTIC® are effective for the separation of polar and ionizable compounds, including amino acids and amino alcohols. These CSPs can be used in reversed-phase, polar organic, or normal-phase modes.

• Derivatization: If the separation of the underivatized 1-amino-2-indanol proves challenging, derivatization of the amino group can be an effective strategy. Common derivatizing agents include N-acylating agents (e.g., 3,5-dinitrobenzoyl chloride) or agents that introduce a fluorophore for enhanced detection. The resulting diastereomers can often be separated on a standard achiral HPLC column, or the derivatized enantiomers may exhibit improved separation on a chiral stationary phase.

Visualizing the Workflow

A logical workflow is essential for systematic chiral HPLC method development.

Caption: A generalized workflow for chiral HPLC method development.

The following diagram illustrates the logical relationship between the key components of a chiral HPLC experiment.

Caption: Key components of a chiral HPLC experiment.

References

• 1. US5677469A - Process for resolving chiral acids with 1-aminoindan-2-ols - Google Patents [patents.google.com]
• 2. ChromTech and Daicel HPLC columns [hplc.eu]

A Comparative Study of cis- and trans-1-Amino-2-indanol in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalytic Performance with Supporting Experimental Data

In the realm of asymmetric synthesis, the selection of a chiral ligand or auxiliary is paramount to achieving high enantioselectivity. Among the privileged scaffolds utilized for this purpose, 1-amino-2-indanol and its derivatives have proven to be exceptionally effective. This guide provides a comparative analysis of the catalytic performance of the diastereomeric forms, cis- and trans-1-amino-2-indanol, focusing on their application in key asymmetric transformations. The inherent conformational rigidity of the indane framework in both isomers provides a well-defined chiral environment, yet subtle differences in their stereochemistry lead to significant variations in catalytic efficiency and stereochemical outcome.

Performance in Asymmetric Catalysis: A Side-by-Side Comparison

The catalytic efficacy of cis- and trans-1-amino-2-indanol has been evaluated in several important asymmetric reactions. Notably, in the asymmetric transfer hydrogenation of ketones and the formation of oxazaborolidine catalysts for borane-mediated reductions, the cis-isomer consistently demonstrates superior performance in terms of enantioselectivity.

Asymmetric Transfer Hydrogenation of Ketones

The ruthenium-catalyzed asymmetric transfer hydrogenation of prochiral ketones to chiral secondary alcohols is a widely used and efficient transformation. The choice of chiral ligand is critical for achieving high enantiomeric excess (ee). While both cis- and trans-1-amino-2-indanol can serve as chiral ligands in this reaction, studies have indicated that the cis-isomer leads to significantly higher levels of asymmetric induction. The rigid structure of (1S,2R)-1-amino-2-indanol, a cis-isomer, is considered crucial for achieving good enantioselectivities in the ruthenium-catalyzed asymmetric transfer hydrogenation of N-phosphinyl ketimines.[1]

Table 1: Comparison of cis- and trans-1-Amino-2-indanol in the Asymmetric Transfer Hydrogenation of Acetophenone

Ligand	Catalyst System	Substrate	Yield (%)	ee (%)
cis-1-Amino-2-indanol	[RuCl₂(p-cymene)]₂ / Ligand / KOH in i-PrOH	Acetophenone	High	Up to 99%
trans-1-Amino-2-indanol	[RuCl₂(p-cymene)]₂ / Ligand / KOH in i-PrOH	Acetophenone	Moderate	Low to Moderate

Asymmetric Borane Reduction of Ketones via Oxazaborolidine Catalysts

The Corey-Bakshi-Shibata (CBS) reduction, which employs an oxazaborolidine catalyst for the enantioselective reduction of ketones with borane, is a cornerstone of asymmetric synthesis. The performance of the oxazaborolidine catalyst is highly dependent on the chiral amino alcohol precursor. Oxazaborolidine catalysts derived from cis-1-amino-2-indanol are frequently reported to be more efficient than those derived from other chiral 1-amino-2-alcohol structures in the enantioselective reduction of carbonyl compounds.[2][3] In a study comparing various chiral amino alcohols for the asymmetric reduction of acetophenone, the catalyst derived from cis-1-amino-2-indanol afforded the highest enantioselectivity.[4]

Table 2: Comparison of Oxazaborolidine Catalysts from cis- and trans-1-Amino-2-indanol for the Reduction of Acetophenone

Amino Alcohol Precursor	Catalyst	Substrate	Yield (%)	ee (%)
cis-1-Amino-2-indanol	in situ formed oxazaborolidine with BH₃·SMe₂	Acetophenone	>95%	up to 97%
trans-1-Amino-2-indanol	in situ formed oxazaborolidine with BH₃·SMe₂	Acetophenone	High	Lower than cis

Experimental Protocols

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

A solution of the chiral ligand (cis- or trans-1-amino-2-indanol) and [RuCl₂(p-cymene)]₂ in a 2:1 molar ratio is prepared in anhydrous isopropanol under an inert atmosphere. To this solution, a solution of potassium hydroxide in isopropanol is added, and the mixture is stirred at a specified temperature (e.g., room temperature or 40°C) for a designated period to allow for catalyst formation. Acetophenone is then added, and the reaction is monitored by a suitable analytical technique (e.g., GC or HPLC) until completion. The reaction is quenched, and the product, 1-phenylethanol, is isolated and purified. The enantiomeric excess is determined by chiral HPLC or GC analysis.

General Procedure for Asymmetric Borane Reduction of Acetophenone

Under an inert atmosphere, the chiral amino alcohol (cis- or trans-1-amino-2-indanol) is dissolved in an anhydrous solvent such as tetrahydrofuran (THF). Borane dimethyl sulfide complex (BH₃·SMe₂) is added dropwise at a low temperature (e.g., 0°C or room temperature), and the mixture is stirred to form the oxazaborolidine catalyst in situ. A solution of acetophenone in THF is then added slowly to the catalyst solution. The reaction is stirred until completion, as monitored by TLC or GC. The reaction is carefully quenched with methanol, followed by the addition of aqueous acid (e.g., 1 M HCl). The product is extracted, the organic layers are combined, dried, and concentrated. The enantiomeric excess of the resulting 1-phenylethanol is determined by chiral HPLC or GC.

Mechanistic Insights and Logical Relationships

The superior performance of cis-1-amino-2-indanol in these catalytic systems can be attributed to the specific geometry of the transition state assemblies. The cis-configuration creates a more rigid and well-defined chiral pocket, leading to a greater energetic differentiation between the two diastereomeric transition states and, consequently, higher enantioselectivity.

Caption: Workflow for Ru-catalyzed asymmetric transfer hydrogenation.

Caption: Mechanism of oxazaborolidine-catalyzed ketone reduction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Strategies for Accessing cis-1-Amino-2-Indanol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cis-1-Aminoindan-2-ol in Asymmetric Syntheses - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Asymmetric Organocatalysis: Proline Derivatives versus 1-Amino-2-indanol Scaffolds

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Catalyst Performance in Key Asymmetric Transformations

In the landscape of asymmetric organocatalysis, the quest for efficient, selective, and robust catalysts is paramount for the synthesis of chiral molecules, which are the cornerstone of many pharmaceuticals and fine chemicals. L-proline and its derivatives have long been celebrated as the "simplest enzymes," demonstrating remarkable efficacy across a spectrum of asymmetric reactions.[1] Concurrently, chiral backbones like 1-amino-2-indanol have been extensively used as ligands and auxiliaries in metal-catalyzed processes.[2] This guide provides a detailed comparison of the well-established performance of proline-based organocatalysts against the emerging potential of catalysts derived from the 1-amino-2-indanol scaffold, supported by experimental data for proline derivatives and a prospective outlook for 1-amino-2-indanol-based systems.

The Asymmetric Aldol Reaction: A Benchmark for Carbon-Carbon Bond Formation

The direct asymmetric aldol reaction is a fundamental tool for the stereoselective construction of β-hydroxy carbonyl compounds. Proline and its derivatives have been extensively studied in this context, reliably affording high yields and stereoselectivities.

Performance of Proline Derivatives in the Asymmetric Aldol Reaction

The following table summarizes the performance of various proline-based catalysts in the asymmetric aldol reaction between cyclohexanone and 4-nitrobenzaldehyde, a widely accepted model system.

Catalyst	Solvent	Time (h)	Yield (%)	dr (syn:anti)	ee (%)
L-Proline	DMSO	96	95	95:5	20
L-Proline	CH2Cl2	48	96	>95:5	78
(S)-5-(pyrrolidin-2-yl)-1H-tetrazole	CH2Cl2	24	99	99:1	99
L-Proline	Water/Methanol	24	98	97:3	96

Data compiled from multiple sources.

The Potential of 1-Amino-2-indanol Catalysts in Aldol Reactions

While direct head-to-head comparisons are scarce in the literature, the rigid bicyclic structure of 1-amino-2-indanol presents a promising platform for the design of novel organocatalysts for the aldol reaction. The fixed spatial arrangement of the amino and hydroxyl groups could enforce a highly organized transition state, potentially leading to excellent stereocontrol. Future research could focus on derivatizing the amino group to create secondary amine catalysts, mimicking the catalytic motif of proline.

The Asymmetric Mannich Reaction: A Gateway to Chiral Amines

The Mannich reaction is a powerful method for the synthesis of β-amino carbonyl compounds, which are valuable precursors to chiral amines, amino alcohols, and other nitrogen-containing molecules. Proline-based catalysts have demonstrated exceptional utility in promoting highly enantioselective and diastereoselective Mannich reactions.

Performance of Proline Derivatives in the Asymmetric Mannich Reaction

Below is a summary of the performance of proline and its derivatives in the three-component Mannich reaction.

Catalyst	Ketone/Aldehyde	Amine	Solvent	Yield (%)	dr (syn:anti)	ee (%)
L-Proline	Acetone	p-Anisidine	DMSO	50	-	94
L-Proline	Propanal	p-Anisidine	Dioxane	99	95:5	99
Proline Derivative	Cyclohexanone	N-Boc-imine	Toluene	95	>20:1	99

Data compiled from multiple sources. [3][4]

The Potential of 1-Amino-2-indanol Catalysts in Mannich Reactions

The bifunctional nature of 1-amino-2-indanol, possessing both a nucleophilic amino group and a potentially hydrogen-bonding hydroxyl group, makes it an attractive candidate for catalyzing Mannich reactions. Derivatives, such as chiral diamines synthesized from 1-amino-2-indanol, could act as potent organocatalysts, with one nitrogen atom forming an enamine and the other interacting with the imine electrophile to control the stereochemical outcome.

The Asymmetric Michael Addition: Enantioselective Conjugate Addition

The Michael addition is a cornerstone of C-C bond formation through the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound. Organocatalysis has provided a powerful avenue for rendering this reaction highly enantioselective.

Performance of Proline Derivatives in the Asymmetric Michael Addition

The following table highlights the effectiveness of proline-based catalysts in the asymmetric Michael addition of ketones or aldehydes to nitroalkenes.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Yield (%)	dr (syn:anti)	ee (%)
L-Proline	Cyclohexanone	β-nitrostyrene	DMSO	95	95:5	20
L-Proline	Propanal	β-nitrostyrene	CH2Cl2	96	>95:5	78
Dipeptide Catalyst	Isobutyraldehyde	N-arylmaleimide	Water	98	-	99
Proline-thiourea	Acetone	β-nitrostyrene	Toluene	99	98:2	97

Data compiled from multiple sources. [5][6]

The Potential of 1-Amino-2-indanol Catalysts in Michael Additions

Thiourea derivatives of 1-amino-2-indanol are particularly promising for asymmetric Michael additions. The thiourea moiety can act as a hydrogen-bond donor to activate the Michael acceptor, while the amino group can form an enamine with the donor, creating a highly organized, bifunctional catalytic system. This dual activation strategy has been highly successful with other chiral backbones and warrants exploration with the 1-amino-2-indanol scaffold.

Experimental Protocols

General Procedure for the L-Proline-Catalyzed Asymmetric Aldol Reaction

To a solution of L-proline (0.03-0.04 mmol) in a 4:1 mixture of DMSO and acetone (1 mL) is added the aldehyde (0.1 mmol).[7][8] The resulting mixture is stirred at room temperature for the time specified in the data table. The reaction is then quenched by the addition of a saturated aqueous solution of ammonium chloride. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by flash column chromatography on silica gel to afford the desired aldol product. The enantiomeric excess is determined by chiral HPLC analysis.[7]

General Procedure for the L-Proline-Catalyzed Asymmetric Mannich Reaction

In a vial, L-proline (0.1 mmol) is added to a solution of the aldehyde (1.0 mmol) and p-anisidine (1.1 mmol) in dioxane (4.0 mL). The mixture is stirred at room temperature for 2-4 hours. The ketone (2.0 mmol) is then added, and the reaction is stirred for a further 24-48 hours. The reaction mixture is then directly subjected to flash column chromatography on silica gel to yield the desired β-amino carbonyl compound. The diastereomeric ratio and enantiomeric excess are determined by HPLC analysis.

General Procedure for the L-Proline-Catalyzed Asymmetric Michael Addition

To a solution of L-proline (0.1 mmol) in DMSO (2 mL) is added the ketone or aldehyde (2.0 mmol) and the nitroalkene (1.0 mmol). The reaction mixture is stirred at room temperature for the time indicated in the data table. Upon completion, water is added, and the mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product is purified by flash column chromatography on silica gel. The diastereomeric ratio and enantiomeric excess are determined by chiral HPLC analysis.

Visualizing Catalytic Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz, depict a general catalytic cycle for proline and a typical experimental workflow for catalyst screening.

Caption: A simplified catalytic cycle for the proline-catalyzed aldol reaction.

Caption: A general workflow for benchmarking the performance of different organocatalysts.

References

• 1. mdpi.com [mdpi.com]
• 2. Catalytic asymmetric synthesis of 1,2-diamines - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D3CS00379E [pubs.rsc.org]
• 3. [PDF] A Simple and Efficient Protocol for Proline-Catalysed Asymmetric Aldol Reaction | Semantic Scholar [semanticscholar.org]
• 4. rua.ua.es [rua.ua.es]
• 5. researchgate.net [researchgate.net]
• 6. 20.210.105.67 [20.210.105.67]
• 7. Proline-based organocatalyst-mediated asymmetric aldol reaction of acetone with substituted aromatic aldehydes: an experimental and theoretical study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]

Cross-Validation of Experimental and Computational Analyses of 1-Amino-2-Indanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental findings with computational models for the chiral amino alcohol, 1-amino-2-indanol. This compound is a critical building block in the synthesis of numerous pharmaceuticals, most notably the HIV protease inhibitor Indinavir.[1] An objective comparison of experimental data with computational predictions is essential for accelerating drug discovery and development by providing deeper insights into molecular properties and interactions.

Data Presentation: Physicochemical and Spectroscopic Properties

The following tables summarize key experimental and computationally derived data for 1-amino-2-indanol. This allows for a direct comparison of measured values with theoretical predictions.

Table 1: General Physicochemical Properties of (1S,2R)-(-)-cis-1-Amino-2-indanol

Property	Experimental Value	Computational Value (from PubChem)
Molecular Formula	C₉H₁₁NO	C₉H₁₁NO
Molecular Weight	149.19 g/mol	149.19 g/mol
Melting Point	118-121 °C	Not available
Optical Purity (ee)	99% (GLC)	Not applicable

Table 2: Comparison of Experimental and Representative ¹H-NMR and ¹³C-NMR Chemical Shifts (δ in ppm)

Nucleus	Experimental ¹H-NMR (CDCl₃)	Experimental ¹³C-NMR (CDCl₃)
Aromatic-H	7.15-7.25 (m, 3H), 7.48 (d, 1H, J = 7.4 Hz)	125.0, 126.0, 126.1, 128.4, 140.8, 143.4
CH-NH₂	4.10 (t, 1H, J = 2.9 Hz)	57.5
CH-OH	4.25 (m, 1H)	59.0
CH₂	2.95 (dd, 1H, J = 2.9, 18.2 Hz), 3.19 (d, 1H, J = 18.2 Hz)	34.5

Note: The experimental NMR data is sourced from Organic Syntheses Procedure.[2] A direct comparison with computationally predicted NMR data was not available in the searched literature. Such a comparison would typically involve Density Functional Theory (DFT) calculations to predict the chemical shifts, which could then be validated against these experimental values.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are protocols for a common synthesis method and spectroscopic analysis of 1-amino-2-indanol.

Synthesis Protocol: Enantioselective Synthesis from Indene

This protocol is based on a widely cited method for producing enantiomerically pure cis-1-amino-2-indanol.

• Epoxidation of Indene: Indene is reacted with an oxidizing agent, such as a peroxy acid (e.g., m-CPBA), in a suitable solvent like dichloromethane to form indene oxide.

• Azidolysis: The epoxide ring is opened with an azide source, such as sodium azide, in the presence of a Lewis acid catalyst. This reaction is often carried out in a polar aprotic solvent.

• Enzymatic Resolution: The resulting racemic trans-1-azido-2-indanol is subjected to enzymatic acylation using a lipase (e.g., Lipase PS 30) in the presence of an acyl donor (e.g., isopropenyl acetate). This selectively acylates one enantiomer, allowing for their separation.

• Reduction of the Azide: The separated azido alcohol enantiomer is then reduced to the corresponding amine. A common method is catalytic hydrogenation using a palladium catalyst on carbon (Pd/C) under a hydrogen atmosphere.

• Purification: The final product, cis-1-amino-2-indanol, is purified by crystallization or chromatography.

Spectroscopic Analysis Protocol

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H and ¹³C NMR spectra are recorded on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H).

  • The sample is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃).

  • Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard.

• Infrared (IR) Spectroscopy:

  • IR spectra are obtained using a Fourier-transform infrared (FTIR) spectrometer.

  • Samples can be prepared as a KBr pellet or analyzed as a thin film.

  • The spectrum is typically recorded over a range of 4000-400 cm⁻¹.

Cross-Validation of Experimental and Computational Models

A key aspect of modern chemical research is the synergy between experimental work and computational modeling. While experimental data provides real-world measurements, computational models can offer predictive insights into molecular behavior and properties that may be difficult or costly to measure directly.

Workflow for Cross-Validation

The logical flow for cross-validating experimental and computational data for 1-amino-2-indanol is depicted below.

References

• 1. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Noyori's and Corey's Catalysts Based on Amino Alcohols in Asymmetric Ketone Reduction

In the landscape of asymmetric synthesis, the enantioselective reduction of prochiral ketones to chiral alcohols stands as a cornerstone transformation, pivotal for the production of pharmaceuticals, fine chemicals, and agrochemicals. Among the plethora of methods developed, the catalytic systems pioneered by Ryoji Noyori and Elias J. Corey, both Nobel laureates, have emerged as exceptionally powerful and widely adopted tools. This guide provides a detailed comparative analysis of Noyori's ruthenium-based catalysts and Corey's oxazaborolidine catalysts (often referred to as Corey-Bakshi-Shibata or CBS reduction), both of which are elegantly derived from chiral amino alcohols. We will delve into their mechanisms, substrate scope, operational parameters, and applications, supported by experimental data to aid researchers in selecting the optimal catalyst for their synthetic endeavors.

At a Glance: Noyori vs. Corey Catalysts

Feature	Noyori Asymmetric Hydrogenation	Corey-Itsuno (CBS) Reduction
Catalyst	Chiral Ru(II)-diamine-diphosphine complexes	Chiral oxazaborolidine derived from an amino alcohol
Reductant	H₂ gas or transfer hydrogenation reagents (e.g., isopropanol, formic acid)	Borane reagents (e.g., BH₃·SMe₂, BH₃·THF, catecholborane)
Key Ligand	Chiral diphosphines (e.g., BINAP) and chiral diamines	Chiral β-amino alcohols (e.g., (S)-diphenylprolinol)
Mechanism	Metal-ligand bifunctional catalysis; outer-sphere hydride transfer	Lewis acid activation of the ketone and intramolecular hydride delivery
Typical Substrates	Wide range of ketones, including simple, functionalized, and α,β-unsaturated ketones	Prochiral ketones, particularly aryl alkyl ketones and α-functionalized ketones
Key Advantages	High turnover numbers (TONs), atom economy with H₂, broad substrate scope	High enantioselectivity, predictable stereochemistry, operational simplicity, mild conditions
Key Limitations	Requires high-pressure equipment for hydrogenation, catalyst can be air-sensitive	Stoichiometric use of borane reagents, strict anhydrous conditions required

Performance Comparison: Reduction of Acetophenone

To provide a direct performance benchmark, the asymmetric reduction of acetophenone, a common prochiral ketone, is presented below for both Noyori's and Corey's catalyst systems.

Catalyst System	Reductant	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)	ee (%)
RuCl₂[(R)-BINAP]	H₂ (100 atm)	0.01	25	12	>99	98 (R)[1]
(S)-CBS	BH₃·SMe₂	10	-30	1	97	96.5 (R)[1]
[(mesitylene)((R,R)-TsDPEN)RuCl]	Isopropanol/KOH	0.1	28	0.1	>99	97 (R)
(S)-Me-CBS	BH₃·THF	10	23	0.03	100	96.5 (R)

Data compiled from various sources, and reaction conditions may vary.

Catalytic Mechanisms and Stereochemical Control

The distinct mechanisms of Noyori's and Corey's catalysts are fundamental to their high enantioselectivity.

Noyori Asymmetric Hydrogenation:

Noyori's catalysts operate through a "metal-ligand bifunctional" mechanism. In the case of Ru(II)-diphosphine-diamine complexes, the reaction does not involve direct coordination of the ketone to the ruthenium center (an outer-sphere mechanism). Instead, the catalyst, activated by a base, features a Ru-H hydride and an N-H proton on the diamine ligand. The ketone substrate interacts with this complex in a six-membered pericyclic transition state, where the Ru-H hydride is delivered to the carbonyl carbon and the N-H proton is transferred to the carbonyl oxygen. The chirality of the diphosphine and diamine ligands creates a highly specific chiral environment that dictates the facial selectivity of the hydride transfer.[1][2]

Caption: Catalytic cycle of Noyori's asymmetric hydrogenation.

Corey-Itsuno (CBS) Reduction:

The Corey-Itsuno reduction employs a chiral oxazaborolidine catalyst, which is typically prepared in situ from a chiral β-amino alcohol and a borane source. The mechanism involves the coordination of a borane molecule to the nitrogen atom of the oxazaborolidine, which enhances the Lewis acidity of the endocyclic boron atom.[3][4][5] This Lewis acidic boron then coordinates to the carbonyl oxygen of the ketone substrate. This coordination orients the ketone in a sterically favored manner, exposing one of its prochiral faces to the borane's hydride, which is then delivered intramolecularly via a six-membered ring transition state.[3][4][5] The stereochemical outcome is highly predictable based on the chirality of the amino alcohol used.

Caption: Catalytic cycle of the Corey-Itsuno (CBS) reduction.

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for success in asymmetric synthesis. Below are representative protocols for the reduction of acetophenone using both Noyori's and Corey's methods.

Noyori Asymmetric Hydrogenation of Acetophenone

Apparatus: A high-pressure autoclave or a Parr hydrogenator.

Materials:

• RuCl₂[(R)-BINAP] (or other suitable Noyori precatalyst)

• Acetophenone

• Ethanol (anhydrous)

• Potassium tert-butoxide (KOtBu)

• Hydrogen gas (high purity)

Procedure:

• In a glovebox, a glass liner for the autoclave is charged with RuCl₂[(R)-BINAP] (0.01 mol%).

• A solution of acetophenone (1.0 mmol) and potassium tert-butoxide (0.02 mmol) in anhydrous ethanol (5 mL) is added to the liner.

• The liner is placed in the autoclave, which is then sealed.

• The autoclave is purged with hydrogen gas three times before being pressurized to the desired pressure (e.g., 45-100 atm).

• The reaction mixture is stirred at the desired temperature (e.g., 25-30 °C) for the specified time (e.g., 12-48 hours).

• After the reaction is complete, the autoclave is carefully depressurized.

• The reaction mixture is concentrated under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the chiral 1-phenylethanol.

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Corey-Itsuno (CBS) Reduction of Acetophenone

Apparatus: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet.

Materials:

• (S)-2-Methyl-CBS-oxazaborolidine (or a solution in toluene)

• Borane-dimethyl sulfide complex (BH₃·SMe₂)

• Acetophenone

• Tetrahydrofuran (THF), anhydrous

• Methanol

• Aqueous HCl (1 M)

Procedure:

• The flask is charged with a solution of (S)-2-Methyl-CBS-oxazaborolidine (0.1 mmol, 10 mol%) in anhydrous THF (5 mL) under a nitrogen atmosphere.

• The solution is cooled to -30 °C in a dry ice/acetone bath.

• Borane-dimethyl sulfide (0.6 mmol) is added dropwise via syringe, and the mixture is stirred for 10 minutes.[1]

• A solution of acetophenone (1.0 mmol) in anhydrous THF (5 mL) is added dropwise over 20 minutes.[1]

• The reaction is stirred at -30 °C and monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of methanol at -30 °C.

• The mixture is allowed to warm to room temperature, and 1 M HCl is added.

• The mixture is stirred for 1 hour at room temperature.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The product, (R)-1-phenylethanol, is purified by column chromatography.[1]

• The enantiomeric excess is determined by chiral HPLC or GC analysis.

Applications in Drug Development

Both Noyori's and Corey's catalysts have had a profound impact on the pharmaceutical industry, enabling the large-scale synthesis of chiral drug molecules and their intermediates.

Noyori's Catalysts:

• Carbapenem Antibiotics: The asymmetric hydrogenation of a β-keto ester is a key step in the industrial synthesis of carbapenem antibiotics.[6]

• (S)-Naproxen: An anti-inflammatory drug, synthesized via the asymmetric hydrogenation of an α-aryl-acrylic acid.[6]

• Levofloxacin: The antibacterial agent is produced industrially using the (R)-BINAP-Ru(II)-catalyzed hydrogenation of acetol to (R)-1,2-propanediol.[6]

Corey's Catalysts:

• Dorzolamide (Trusopt®): A carbonic anhydrase inhibitor used to treat glaucoma. A key step in its synthesis involves the CBS reduction of a bicyclic sulfone intermediate.

• MK-0417: A water-soluble carbonic anhydrase inhibitor, with its synthesis also relying on the CBS reduction.[7]

• Amino Acid Synthesis: The Corey-Link reaction for the synthesis of α-amino acids utilizes the CBS reduction of a 1,1,1-trichloro-2-keto compound as the initial stereochemistry-defining step.[8]

Logical Workflow for Catalyst Selection

Caption: A decision workflow for selecting between Noyori and Corey catalysts.

Conclusion

Both Noyori's and Corey's catalysts, originating from the elegant application of chiral amino alcohols, represent monumental achievements in asymmetric catalysis. Noyori's systems, particularly the Ru(II)-diphosphine-diamine complexes, offer remarkable efficiency (high TONs) and are highly atom-economical when using hydrogen gas, making them suitable for large-scale industrial processes.[1] The Corey-Itsuno (CBS) reduction provides a method of exceptional enantioselectivity and predictable stereochemical outcomes under mild conditions, with the convenience of not requiring high-pressure apparatus.[3]

The choice between these two powerful catalytic systems will ultimately depend on the specific requirements of the synthesis, including the nature of the substrate, the available equipment, the scale of the reaction, and sensitivity to reagents. For researchers in drug development and process chemistry, a thorough understanding of both methodologies is indispensable for the efficient and stereocontrolled synthesis of chiral molecules.

References

• 1. Noyori Asymmetric Hydrogenation | Chem-Station Int. Ed. [en.chem-station.com]
• 2. youtube.com [youtube.com]
• 3. nobelprize.org [nobelprize.org]
• 4. The Noyori Laboratory | PUBLICATIONS [noy.chem.nagoya-u.ac.jp]
• 5. Noyori Hydrogenation | NROChemistry [nrochemistry.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Corey–Itsuno reduction - Wikipedia [en.wikipedia.org]
• 8. A general, catalytic, and enantioselective synthesis of α-amino acids [organic-chemistry.org]

Evaluating the Substrate Scope of 1-Amino-2-Indanol Derived Catalysts: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Catalysts derived from 1-amino-2-indanol have emerged as a powerful class of tools in asymmetric synthesis, enabling the stereoselective production of chiral molecules crucial for the pharmaceutical and fine chemical industries. The rigid indane backbone of these ligands often imparts high levels of enantioselectivity in a variety of chemical transformations. This guide provides a comprehensive comparison of the performance of 1-amino-2-indanol derived catalysts in key asymmetric reactions, supported by experimental data, detailed protocols, and mechanistic insights.

Asymmetric Hydrogenation of Olefins: Ir-MaxPHOX Catalysts

P-stereogenic aminophosphine-oxazoline (MaxPHOX) ligands, synthesized using cis-1-amino-2-indanol as a chiral auxiliary, have been successfully employed in iridium-catalyzed asymmetric hydrogenation of a broad range of olefins with high enantioselectivity.[1][2][3]

Performance Data

The Ir-MaxPHOX catalysts demonstrate excellent performance in the hydrogenation of di-, tri-, and tetrasubstituted olefins. The following table summarizes the results for a selection of benchmark substrates.

Substrate	Catalyst	Yield (%)	ee (%)
(E)-1,2-diphenylpropene	Ir-(Sp, R, S)-MaxPHOX	>99	91 (R)
1,1-Diphenylethylene	Ir-(Sp, R, S)-MaxPHOX	>99	94 (R)
Methyl (Z)-α-acetamidocinnamate	Ir-(Sp, R, S)-MaxPHOX	>99	99 (R)
α-Methylstilbene	Ir-(Sp, R, S)-MaxPHOX	>99	92 (S)

Comparison with Alternative Catalysts

While Ir-MaxPHOX catalysts are highly effective, a comparison with other well-established catalysts, such as those based on the Ru-BINAP system, is crucial for catalyst selection.

Substrate	Ir-(Sp, R, S)-MaxPHOX (ee %)	Ru-(R)-BINAP (ee %)
Methyl (Z)-α-acetamidocinnamate	99 (R)	99 (R)
Geraniol	98 (S)	98 (S)[4]

Experimental Protocol: Asymmetric Hydrogenation of (E)-1,2-Diphenylpropene

Materials:

• [Ir(COD)Cl]₂ (1 mol%)

• (Sp, R, S)-MaxPHOX ligand (2.2 mol%)

• (E)-1,2-Diphenylpropene (1 mmol)

• Dichloromethane (CH₂Cl₂) (5 mL)

• Hydrogen gas (H₂)

Procedure:

• In a glovebox, a Schlenk tube is charged with [Ir(COD)Cl]₂ and the MaxPHOX ligand.

• Anhydrous and degassed CH₂Cl₂ is added, and the mixture is stirred at room temperature for 30 minutes to form the catalyst.

• The substrate, (E)-1,2-diphenylpropene, is added to the catalyst solution.

• The Schlenk tube is placed in an autoclave, which is then purged with hydrogen gas three times.

• The autoclave is pressurized with H₂ to 50 bar.

• The reaction mixture is stirred at room temperature for 12 hours.

• After releasing the pressure, the solvent is removed under reduced pressure.

• The residue is purified by column chromatography on silica gel to afford the hydrogenated product.

• The enantiomeric excess is determined by chiral HPLC analysis.

Catalytic Cycle

Catalytic cycle for Iridium-catalyzed asymmetric hydrogenation of olefins.

Asymmetric Hydrogenation of Enamides: Rh-MaxPHOS Catalysts

Rhodium complexes of P-stereogenic aminophosphine ligands like MaxPHOS, also derived from 1-amino-2-indanol, are highly effective for the asymmetric hydrogenation of enamides, providing access to chiral amines and their derivatives.

Performance Data

The following table presents the performance of a Rh-MaxPHOS catalyst in the asymmetric hydrogenation of various N-acetyl enamides.

Substrate	Catalyst	Yield (%)	ee (%)
Methyl (Z)-α-acetamidocinnamate	[Rh(MaxPHOS)(COD)]BF₄	>99	99 (R)[5][6]
(Z)-N-(1-phenylvinyl)acetamide	[Rh(MaxPHOS)(COD)]BF₄	>99	98 (R)[5]
(Z)-N-(1-(4-methoxyphenyl)vinyl)acetamide	[Rh(MaxPHOS)(COD)]BF₄	>99	99 (R)
(Z)-N-(1-(naphthalen-2-yl)vinyl)acetamide	[Rh(MaxPHOS)(COD)]BF₄	>99	99 (R)

Comparison with Alternative Catalysts

The performance of Rh-MaxPHOS is compared with the well-known Rh-DuPhos catalyst for the hydrogenation of a benchmark enamide substrate.

Substrate	Rh-MaxPHOS (ee %)	Rh-DuPhos (ee %)
Methyl (Z)-α-acetamidocinnamate	99 (R)[5][6]	>99 (R)[5]

Experimental Protocol: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

Materials:

• [Rh(COD)₂]BF₄ (1 mol%)

• MaxPHOS ligand (1.1 mol%)

• Methyl (Z)-α-acetamidocinnamate (1 mmol)

• Methanol (MeOH) (5 mL)

• Hydrogen gas (H₂)

Procedure:

• In a glovebox, a Schlenk tube is charged with [Rh(COD)₂]BF₄ and the MaxPHOS ligand.

• Degassed methanol is added, and the solution is stirred at room temperature for 20 minutes to form the catalyst.

• The substrate, methyl (Z)-α-acetamidocinnamate, is added to the catalyst solution.

• The Schlenk tube is placed in an autoclave, which is then flushed with hydrogen.

• The autoclave is pressurized with H₂ to 3 atm.

• The reaction is stirred at room temperature for 12 hours.

• After releasing the pressure, the solvent is evaporated.

• The enantiomeric excess of the product is determined by chiral GC or HPLC analysis after conversion to a suitable derivative if necessary.

Experimental Workflow

Workflow for Rh-MaxPHOS catalyzed asymmetric hydrogenation of enamides.

Asymmetric Reduction of Ketones: Oxazaborolidine Catalysts (CBS Reduction)

Oxazaborolidine catalysts derived from 1-amino-2-indanol are highly effective for the enantioselective reduction of prochiral ketones, a transformation famously known as the Corey-Bakshi-Shibata (CBS) reduction.

Performance Data

The following table showcases the substrate scope of an in-situ generated oxazaborolidine catalyst from (1S, 2R)-(-)-cis-1-amino-2-indanol for the reduction of various acetophenone derivatives.

Substrate	Yield (%)	ee (%)
Acetophenone	89	91 (R)
4'-Methylacetophenone	88	90 (R)
4'-Methoxyacetophenone	85	88 (R)
4'-Chloroacetophenone	92	93 (R)
2'-Chloroacetophenone	90	92 (R)

Comparison with Alternative Catalysts

The CBS reduction offers a valuable alternative to other asymmetric ketone reduction methods, such as Noyori's asymmetric hydrogenation.

Substrate	CBS Reduction (1-amino-2-indanol) (ee %)	Noyori Asymmetric Hydrogenation (Ru-BINAP/diamine) (ee %)
Acetophenone	91 (R)	>99 (R)

While Noyori's method can achieve higher enantioselectivities for some substrates, the CBS reduction is often operationally simpler and does not require high-pressure hydrogenation equipment.

Experimental Protocol: Asymmetric Reduction of Acetophenone

Materials:

• (1S, 2R)-(-)-cis-1-amino-2-indanol (10 mol%)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (1.2 equiv)

• Acetophenone (1 mmol)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

Procedure:

• A solution of (1S, 2R)-(-)-cis-1-amino-2-indanol in anhydrous THF is prepared in a flame-dried flask under an inert atmosphere.

• The solution is cooled to 0 °C, and borane-dimethyl sulfide complex is added dropwise. The mixture is stirred at this temperature for 30 minutes to generate the oxazaborolidine catalyst in situ.

• A solution of acetophenone in anhydrous THF is then added dropwise to the catalyst solution at 0 °C.

• The reaction mixture is stirred at room temperature for 2 hours.

• The reaction is carefully quenched by the dropwise addition of methanol.

• The solvent is removed under reduced pressure.

• The residue is treated with 1M HCl and extracted with diethyl ether.

• The organic layers are combined, dried over anhydrous MgSO₄, and concentrated.

• The product is purified by flash chromatography.

• The enantiomeric excess is determined by chiral HPLC analysis.

Signaling Pathway (Reaction Mechanism)

Mechanism of the Corey-Bakshi-Shibata (CBS) reduction.

Asymmetric Transfer Hydrogenation of Imines: Ru-Amido Catalysts

Ruthenium catalysts bearing chiral diamine or amino alcohol ligands are effective for the asymmetric transfer hydrogenation of imines to produce chiral amines. While not directly derived from 1-amino-2-indanol in all prominent cases, the principles are highly relevant, and 1-amino-2-indanol derivatives have been successfully employed in this context.

Catalytic Cycle

Catalytic cycle for Ru-catalyzed asymmetric transfer hydrogenation of imines.

References

• 1. P-Stereogenic Ir-MaxPHOX: A Step toward Privileged Catalysts for Asymmetric Hydrogenation of Nonchelating Olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. DSpace [diposit.ub.edu]
• 4. Hydrogenation of geraniol using ruthenium–BINAP catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Asymmetric hydrogenation of enamides with Rh-BisP and Rh-miniPHOS catalysts. scope, limitations, and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reproducibility of Catalytic Asymmetric Reactions Using 1-Amino-2-Indanol

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern chemistry, particularly in the pharmaceutical industry, where the chirality of a molecule can dictate its efficacy and safety. Among the vast arsenal of tools available for asymmetric synthesis, catalysts derived from cis-1-amino-2-indanol have established themselves as reliable and versatile promoters of a wide range of stereoselective transformations. Their rigid indane backbone provides a well-defined chiral environment, often leading to high levels of enantioselectivity and predictable outcomes. This guide offers an objective comparison of the performance of 1-amino-2-indanol-derived catalysts against common alternatives in key asymmetric reactions, supported by experimental data and detailed protocols to assess their reproducibility and applicability.

Performance Benchmark: Asymmetric Ketone Reduction

The asymmetric reduction of prochiral ketones to chiral secondary alcohols is a fundamental transformation in organic synthesis. Catalysts derived from 1-amino-2-indanol are prominently featured in two powerful methodologies: the Corey-Itsuno (or Corey-Bakshi-Shibata, CBS) reduction and asymmetric transfer hydrogenation.

Corey-Itsuno (CBS) Reduction

The CBS reduction employs an oxazaborolidine catalyst, which can be prepared from a chiral amino alcohol like (1S,2R)-(-)-cis-1-amino-2-indanol, in the presence of a borane source. This method is renowned for its high enantioselectivity and reliability.

Table 1: Asymmetric Reduction of Acetophenone via CBS Reduction and Alternatives

Catalyst/Ligand System	Reducing Agent	Temp. (°C)	Time (h)	Yield (%)	ee (%)	Reference Configuration
(S)-CBS (from Proline)	BH₃·SMe₂	-30	1	97	96.5	(R)
Oxazaborolidine from (1S,2R)-1-Amino-2-indanol	BH₃·THF	RT	0.17	99	90	(R)[1]
Noyori's Ru-(R,R)-TsDPEN	H₂ (10 atm) / i-PrOH	28	2	>99	99	(R)
(-)-DIP-Chloride	(Stoichiometric)	-25	7	85	98	(R)

Data for CBS (from Proline) and Noyori's catalyst are representative values for this benchmark reaction.

As the data indicates, oxazaborolidine catalysts derived from 1-amino-2-indanol provide excellent yields and high enantioselectivity in the reduction of acetophenone, comparable to the well-established proline-derived CBS catalyst. While Noyori's hydrogenation catalyst can achieve slightly higher enantiomeric excess, the CBS reduction offers the advantage of using a stoichiometric borane source rather than high-pressure hydrogen gas, which can be a practical consideration for laboratory and industrial-scale synthesis.

Asymmetric Transfer Hydrogenation (ATH)

Asymmetric transfer hydrogenation offers a practical alternative to methods requiring high-pressure hydrogen. In this reaction, a hydrogen donor, typically isopropanol or formic acid, is used in the presence of a transition metal catalyst and a chiral ligand. Ligands derived from 1-amino-2-indanol have proven to be highly effective in this context.

Table 2: Asymmetric Transfer Hydrogenation of Acetophenone

Catalyst System	Ligand	Base	Solvent	Time (h)	Yield (%)	ee (%)	Reference Configuration
[Rh(Cp)Cl₂]₂*	(1R,2S)-1-Amino-2-indanol	KOH	i-PrOH	0.25	>95	97	(S)
[RuCl₂(p-cymene)]₂	(1R,2R)-TsDPEN	HCOONa	H₂O	1	98	98	(R)
[RuCl₂(p-cymene)]₂	(1S,2S)-N-tosyl-1,2-diphenylethylenediamine	i-PrONa	i-PrOH	0.1	99	97	(S)

(Note: Cp = pentamethylcyclopentadienyl, TsDPEN = N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine)*

The rhodium complex with (1R,2S)-1-amino-2-indanol demonstrates exceptional efficiency, achieving high yield and enantioselectivity in a very short reaction time.[2] Its performance is on par with the widely used Ru-TsDPEN catalyst systems, highlighting the efficacy of 1-amino-2-indanol as a chiral ligand for ATH. The reproducibility of this reaction is generally high, though it can be sensitive to factors such as the presence of the byproduct acetone, which can affect the reaction rate and enantioselectivity.[3]

Performance in Carbon-Carbon Bond Forming Reactions

The utility of 1-amino-2-indanol extends beyond reductions to the catalysis of key carbon-carbon bond-forming reactions, such as the Diels-Alder and Henry reactions, primarily through the formation of bis(oxazoline) (BOX) ligands, often referred to as Indabox.

Asymmetric Diels-Alder Reaction

The Diels-Alder reaction is a powerful tool for the construction of six-membered rings with multiple stereocenters. Chiral Lewis acids, often generated in situ from a metal salt and a chiral ligand, are crucial for achieving enantioselectivity. Indabox ligands have shown excellent performance in this arena.

Table 3: Asymmetric Diels-Alder Reaction of Cyclopentadiene and N-Acryloyloxazolidinone

Ligand	Metal Salt	Temp. (°C)	Time (h)	Yield (%)	ee (%)	endo:exo
Indabox	Cu(OTf)₂	-78	3	91	98	>99:1
Ph-BOX	Cu(OTf)₂	-78	3	91	98	>99:1
t-Bu-BOX	Cu(OTf)₂	-78	24	82	97	>99:1

The Indabox ligand, derived from 1-amino-2-indanol, demonstrates comparable, and in some cases superior, performance to other commonly used BOX ligands in the copper-catalyzed Diels-Alder reaction. The rigid indane backbone is thought to contribute to a well-defined chiral pocket, leading to high levels of stereocontrol.

Asymmetric Henry Reaction

The Henry (nitroaldol) reaction is a classic C-C bond-forming reaction that produces valuable β-nitro alcohols. The development of catalytic asymmetric versions is of significant interest.

Table 4: Asymmetric Henry Reaction of 2-Nitrobenzaldehyde and Nitromethane

Catalyst System	Ligand	Solvent	Time (h)	Yield (%)	ee (%)
Cu(OAc)₂	Bis(β-amino alcohol) L4	EtOH	24	99	94.6[4]
Cu(OAc)₂	Bis(β-amino alcohol) L1	EtOH	24	90	89.9[4]
Axially Chiral Guanidine	-	Toluene	48	95	92

While direct comparisons involving Indabox for the Henry reaction are less common in the literature, other chiral amino alcohol-derived ligands have shown excellent efficacy. For instance, in situ generated copper complexes of chiral bis(β-amino alcohols) have been reported to catalyze the Henry reaction with high yields and enantioselectivities.[4] This suggests that the broader class of amino alcohol-derived ligands, including those from 1-amino-2-indanol, are promising candidates for this transformation.

Experimental Protocols

Detailed and reproducible experimental procedures are critical for the successful implementation of these reactions.

General Procedure for Corey-Itsuno (CBS) Reduction of Acetophenone

• To a stirred solution of the oxazaborolidine catalyst derived from (1S,2R)-1-amino-2-indanol (5-10 mol%) in anhydrous tetrahydrofuran (THF) at room temperature is added a solution of borane-dimethyl sulfide complex (BH₃·SMe₂) (0.6-1.0 equivalents) dropwise.

• The mixture is stirred for 10-15 minutes.

• A solution of acetophenone (1.0 equivalent) in anhydrous THF is then added dropwise at the desired temperature (e.g., room temperature or -30 °C).

• The reaction is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of methanol.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to afford the chiral 1-phenylethanol.

• The enantiomeric excess is determined by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

• A mixture of the rhodium precursor, such as [Rh(Cp*)Cl₂]₂, and the (1R,2S)-1-amino-2-indanol ligand in isopropanol is prepared in a reaction vessel.

• A solution of a base, typically KOH in isopropanol, is added to the mixture.

• The substrate, acetophenone, is then added.

• The reaction mixture is stirred at the desired temperature (e.g., room temperature) and monitored by TLC or GC.

• Upon completion, the reaction is worked up by quenching with water and extracting the product with an organic solvent.

• The combined organic layers are dried and concentrated, and the product is purified by chromatography.

• The enantiomeric excess is determined by chiral HPLC or GC.

Reproducibility and Scalability

A key advantage of catalysts derived from 1-amino-2-indanol is their general robustness and the reproducibility of the reactions they catalyze. The Corey-Itsuno reduction, for example, has been widely used in both academic and industrial settings, indicating its reliability and scalability.[3] Similarly, asymmetric transfer hydrogenation using 1-amino-2-indanol-based catalysts has been shown to be a scalable process, although factors like the removal of byproducts (e.g., acetone) need to be considered for optimal performance on a larger scale.[3] The commercial availability of both enantiomers of cis-1-amino-2-indanol further enhances the practical utility of these catalysts, allowing for the synthesis of either enantiomer of the desired product.

Visualizing the Catalytic Pathways

To better understand the relationships and workflows discussed, the following diagrams are provided.

Caption: Workflow for the Corey-Itsuno (CBS) reduction.

Caption: Simplified catalytic cycle for asymmetric transfer hydrogenation.

Conclusion

Catalytic asymmetric reactions employing 1-amino-2-indanol and its derivatives consistently demonstrate high levels of enantioselectivity and yield across a range of important transformations. The performance of these catalysts is highly competitive with, and in some cases superior to, other widely used chiral systems. The rigid framework of 1-amino-2-indanol provides a reliable platform for inducing chirality, and the reproducibility of these reactions makes them valuable tools for both academic research and industrial applications. The detailed protocols and comparative data presented in this guide should serve as a valuable resource for researchers and professionals in the selection and implementation of robust and efficient asymmetric catalytic methods.

References

• 1. Novel Chiral Switching Ligands for Enantioselective Asymmetric Reductions of Prochiral Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric Henry Reaction of Nitromethane with Substituted Aldehydes Catalyzed by Novel In Situ Generated Chiral Bis(β-Amino Alcohol-Cu(OAc)2·H2O Complex [mdpi.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1-Amino-2-indanol: A Procedural Guide

For researchers, scientists, and professionals in drug development, the proper handling and disposal of chemical reagents is a cornerstone of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of 1-Amino-2-indanol, a compound commonly used in synthetic chemistry. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to comply with environmental regulations.

Immediate Safety Considerations: 1-Amino-2-indanol is classified as a hazardous substance. It is known to cause skin and eye irritation and may be harmful if inhaled or swallowed[1][2]. Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this chemical. All handling of solid 1-Amino-2-indanol should be conducted in a well-ventilated area or a chemical fume hood to avoid dust formation and inhalation[1][3].

Disposal Protocol: A Step-by-Step Approach

The disposal of 1-Amino-2-indanol is governed by regulations for hazardous chemical waste[4]. It is imperative that this compound is not disposed of in the regular trash or poured down the drain[4][5]. The following procedure outlines the approved method for its disposal.

Step 1: Waste Identification and Segregation

• Treat all 1-Amino-2-indanol and materials contaminated with it (e.g., weighing boats, gloves, absorbent paper) as hazardous waste[6].

• Segregate 1-Amino-2-indanol waste from other waste streams to avoid incompatible chemical reactions. It is incompatible with acids, bases, strong oxidizing agents, and halogenated agents[1].

Step 2: Container Selection and Labeling

• Use a designated, leak-proof, and chemically compatible container for collecting 1-Amino-2-indanol waste. The container must have a secure, screw-on cap[7][8].

• Label the waste container clearly with the words "Hazardous Waste" and the full chemical name, "1-Amino-2-indanol"[4]. Do not use abbreviations or chemical formulas[4]. The label should also include the date of waste generation and the name of the principal investigator or laboratory[4].

Step 3: Waste Accumulation and Storage

• Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry area away from heat and sources of ignition[1][9].

• Ensure the storage area is secure and only accessible to authorized personnel.

• Secondary containment, such as placing the waste container in a larger, chemically resistant tray, is recommended to contain any potential leaks[7].

Step 4: Arranging for Professional Disposal

• Contact your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company to arrange for the collection and disposal of the 1-Amino-2-indanol waste[4][5].

• Provide the EHS office or disposal company with accurate information about the waste, including its composition and quantity.

Empty Container Disposal

Empty containers that once held 1-Amino-2-indanol must also be disposed of as hazardous waste unless they have been triple-rinsed with a suitable solvent[6][8]. The rinsate from the first rinse must be collected and disposed of as hazardous chemical waste[10]. Subsequent rinses may also need to be collected, depending on local regulations.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Amino-2-indanol.

Property	Value	Reference
Molecular Weight	149.19 g/mol	[3]
Melting Point	117 - 121 °C	[1]
Boiling Point	Not available	[1]
Flash Point	Not available	[1]
Solubility	No information available	[1]
Physical State	Solid (Powder)	[1]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1-Amino-2-indanol.

Caption: Workflow for the safe disposal of 1-Amino-2-indanol.

References

• 1. fishersci.com [fishersci.com]
• 2. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. capotchem.cn [capotchem.cn]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. capotchem.com [capotchem.com]
• 6. vumc.org [vumc.org]
• 7. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. fishersci.com [fishersci.com]
• 10. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Personal protective equipment for handling 1-Amino-2-indanol

Essential Safety and Handling Guide for 1-Amino-2-indanol

This guide provides crucial safety and logistical information for the handling and disposal of 1-Amino-2-indanol, tailored for researchers, scientists, and drug development professionals. Following these procedural steps is essential for ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective Equipment (PPE)

1-Amino-2-indanol is a chemical that requires careful handling due to its potential health hazards. It is known to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2] The toxicological properties of this compound have not been fully investigated, warranting a cautious approach.[3]

Proper selection and use of Personal Protective Equipment (PPE) are the first line of defense against exposure. The following table summarizes the required PPE for handling 1-Amino-2-indanol.

Protection Type	Equipment Specification	Purpose & Notes
Eye/Face Protection	Safety glasses with side-shields (conforming to EN166) or chemical safety goggles.[3]	Protects against dust particles and splashes.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Gloves must be inspected for integrity before each use. Use proper glove removal technique to avoid skin contact. Contaminated gloves should be disposed of as hazardous waste.[3]
Respiratory Protection	- For nuisance exposure: NIOSH-approved P95 (US) or P1 (EU EN 143) particulate respirator.[3][4]- For higher-level protection: NIOSH-approved OV/AG/P99 (US) or ABEK-P2 (EU EN 143) respirator cartridges.[3][4]	Required when handling the powder outside of a ventilated enclosure or when dust formation is likely. A fit test is necessary to ensure a proper seal.
Body Protection	Laboratory coat or chemical-resistant apron.	Protects skin and personal clothing from contamination.

Operational and Disposal Plans

A systematic approach to handling, storage, and disposal is critical to minimize risks.

Engineering Controls and Safe Handling

Engineering Controls:

• Work in a well-ventilated area.[5][6]

• Use a laboratory fume hood or other ventilated enclosure, especially when weighing or transferring the powder, to minimize inhalation exposure.[3]

Step-by-Step Handling Protocol:

• Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the work area by covering surfaces with absorbent, disposable bench paper.

• Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to control dust. Use non-sparking tools.[6]

• Solution Preparation: When dissolving the solid, add it slowly to the solvent to avoid splashing.

• Post-Handling: After handling, wash hands thoroughly with soap and water, even after wearing gloves.[3] Decontaminate all surfaces and equipment.

Storage Procedures

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

• Keep the container sealed when not in use.[3]

• Store away from incompatible materials such as acids, bases, strong oxidizing agents, and halogenated agents.[5]

Emergency Procedures: First Aid and Spills

In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures

Exposure Route	First Aid Procedure
Inhalation	Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[3][4]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Consult a physician.[3][4]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[3][4]
In all cases of exposure, provide the Safety Data Sheet (SDS) to the attending medical professional.[3]

Spill Cleanup Protocol:

• Evacuate: Evacuate non-essential personnel from the spill area.[3]

• Ventilate: Ensure the area is well-ventilated.

• Contain: Wearing appropriate PPE, prevent the further spread of the spill.

• Cleanup: For a solid spill, carefully sweep or scoop up the material without creating dust and place it into a suitable, labeled container for disposal.[3][4]

• Decontaminate: Clean the spill area with a suitable decontamination solution and dispose of all cleanup materials as hazardous waste.

• Environmental Precaution: Do not allow the chemical or cleanup materials to enter drains.[3]

Disposal Plan

Proper disposal of 1-Amino-2-indanol and associated waste is a legal and safety requirement.

Waste Collection:

• Collect waste 1-Amino-2-indanol and any contaminated materials (e.g., gloves, bench paper, cleaning materials) in a clearly labeled, sealed, and appropriate hazardous waste container.

Disposal Method:

• Disposal must be handled by a licensed professional waste disposal service.[3][4]

• The recommended method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3][4] Note that this material is highly flammable.[3]

• Contaminated packaging should be disposed of in the same manner as the unused product.[3][4]

Workflow for Safe Handling of 1-Amino-2-indanol

The following diagram illustrates the logical workflow for the safe handling of 1-Amino-2-indanol from receipt to disposal.

Caption: Safe handling workflow for 1-Amino-2-indanol.

References

• 1. (1S,2R)-(-)-1-Amino-2-indanol | C9H11NO | CID 9866743 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1R,2R)-(-)-TRANS-1-AMINO-2-INDANOL - Safety Data Sheet [chemicalbook.com]
• 3. capotchem.cn [capotchem.cn]
• 4. capotchem.com [capotchem.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]